2-Phenylanthracene

• CAS: 1981-38-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Phenylanthracene: Chemical Structure, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and experimental procedures related to 2-Phenylanthracene. The information is intended to support researchers and professionals in the fields of chemistry and drug development in their understanding and utilization of this polycyclic aromatic hydrocarbon.

Chemical Structure and Identification

2-Phenylanthracene is a polycyclic aromatic hydrocarbon consisting of a central anthracene core substituted with a phenyl group at the 2-position.

DOT Diagram of 2-Phenylanthracene Structure

Caption: Chemical structure of 2-Phenylanthracene.

Table 1: Chemical Identifiers of 2-Phenylanthracene

Identifier	Value
IUPAC Name	2-Phenylanthracene
CAS Number	1981-38-0[1]
Molecular Formula	C₂₀H₁₄[1]
Molecular Weight	254.33 g/mol [1]
InChI	InChI=1S/C20H14/c1-2-6-15(7-3-1)18-10-11-19-12-16-8-4-5-9-17(16)13-20(19)14-18/h1-14H[1]
InChIKey	GPOMKCKAJSZACG-UHFFFAOYSA-N[1]
SMILES	c1ccc(cc1)c2ccc3cc4ccccc4cc3c2

Physicochemical Properties

2-Phenylanthracene is a solid, crystalline compound at room temperature. Its properties are summarized in the tables below.

Table 2: Physical Properties of 2-Phenylanthracene

Property	Value
Appearance	White to orange to green powder/crystal
Melting Point	207-207.5 °C
Boiling Point	443.7 ± 15.0 °C at 760 mmHg
Density	1.1 ± 0.1 g/cm³
Flash Point	215.2 ± 14.5 °C

Spectroscopic Data

The following tables summarize the key spectroscopic data for the characterization of 2-Phenylanthracene.

Table 3: Spectroscopic Data of 2-Phenylanthracene

Technique	Data
¹H NMR	Data not available in search results
¹³C NMR	Data not available in search results
Mass Spectrometry (EI)	Data not available in search results
IR Spectrum	Available on NIST WebBook[1]
UV-Vis Absorption	Data not available in search results
Fluorescence Emission	Data not available in search results

Experimental Protocols

Synthesis of 2-Phenylanthracene via Suzuki-Miyaura Coupling

A common and effective method for the synthesis of 2-Phenylanthracene is the Suzuki-Miyaura cross-coupling reaction. This involves the palladium-catalyzed reaction between 2-bromoanthracene and phenylboronic acid.

DOT Diagram of Suzuki-Miyaura Coupling Workflow

Caption: General workflow for the synthesis and purification of 2-Phenylanthracene.

Detailed Experimental Protocol:

• Materials:

  • 2-Bromoanthracene

  • Phenylboronic acid

  • Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄]

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Ethanol

  • Deionized water

  • Ethyl acetate

  • Hexane

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • To a round-bottom flask, add 2-bromoanthracene (1.0 equiv.), phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Add a solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

  • Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

  • Add the palladium catalyst, Pd(PPh₃)₄ (0.05 equiv.), to the reaction mixture.

  • Heat the reaction mixture to reflux (approximately 80-90 °C) under an inert atmosphere and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Add water to the reaction mixture and extract the product with an organic solvent such as ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel, using a gradient of hexane and dichloromethane as the eluent.

  • Further purify the product by recrystallization from a suitable solvent system, such as ethanol or a hexane/dichloromethane mixture, to yield pure 2-Phenylanthracene as a crystalline solid.

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded on a spectrometer (e.g., 400 or 500 MHz) using a suitable deuterated solvent, such as chloroform-d (CDCl₃), with tetramethylsilane (TMS) as an internal standard.

• Mass Spectrometry (MS): Electron ionization (EI) mass spectrometry can be used to determine the molecular weight and fragmentation pattern of the compound.

• Infrared (IR) Spectroscopy: An IR spectrum can be obtained using a Fourier-transform infrared (FTIR) spectrometer to identify the characteristic vibrational modes of the functional groups present in the molecule.

• UV-Visible (UV-Vis) Spectroscopy: The absorption spectrum of 2-Phenylanthracene in a suitable solvent (e.g., cyclohexane or dichloromethane) should be recorded to determine the absorption maxima (λ_max).

• Fluorescence Spectroscopy: The fluorescence emission spectrum should be recorded in a suitable solvent to determine the emission maxima (λ_em) and the fluorescence quantum yield.

Applications

Due to its extended π-conjugated system and fluorescent properties, 2-Phenylanthracene and its derivatives are of interest in the field of materials science, particularly for applications in:

• Organic Light-Emitting Diodes (OLEDs): As a blue-emitting material or a host for other emissive dopants.

• Organic Photovoltaics (OPVs): As a component in the active layer of solar cells.

• Fluorescent Probes: For use in various sensing and imaging applications.

Safety Information

2-Phenylanthracene is a chemical compound and should be handled with appropriate safety precautions in a well-ventilated laboratory environment. Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

References

• 1. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Characterization of 2-Phenylanthracene

This document provides a comprehensive technical overview of the synthesis and characterization of 2-phenylanthracene, a polycyclic aromatic hydrocarbon (PAH) with significant applications in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and fluorescent probes.[1] Its photophysical properties are a direct result of its extended π-conjugated system, composed of an anthracene backbone with a phenyl group at the 2-position.[1]

Physicochemical Properties

2-Phenylanthracene is typically a white to orange crystalline solid at room temperature.[1] It is stable under ambient conditions but can undergo photodegradation upon exposure to UV light.[1] Its solubility is limited in polar solvents but greater in non-polar organic solvents.[1]

Property	Value	Reference
Molecular Formula	C₂₀H₁₄	[2][3][4]
Molecular Weight	254.33 g/mol	[1][3]
CAS Number	1981-38-0	[1][2]
Melting Point	207-207.5 °C	[4]
Boiling Point	443.7 ± 15.0 °C at 760 mmHg	[4]
Density	1.1 ± 0.1 g/cm³	[4]
Flash Point	215.2 ± 14.5 °C	[4]
InChIKey	GPOMKCKAJSZACG-UHFFFAOYSA-N	[2][4]

Synthesis of 2-Phenylanthracene

The most common and efficient method for synthesizing 2-phenylanthracene is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction forms a new carbon-carbon bond between an aryl halide and an organoboron compound, offering high yields and excellent functional group tolerance.[5][6]

Synthetic Pathway: Suzuki-Miyaura Cross-Coupling

The reaction couples a halogenated anthracene, such as 2-bromoanthracene, with phenylboronic acid in the presence of a palladium catalyst and a base.[4][5]

Caption: Workflow for the Suzuki-Miyaura synthesis of 2-Phenylanthracene.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative example for the synthesis of 2-phenylanthracene.

• Reagent Preparation: In a dry round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), combine 2-bromoanthracene (1.0 mmol), phenylboronic acid (1.2 mmol), and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol).

• Solvent and Base Addition: Add a degassed solvent mixture, typically tetrahydrofuran (THF) and water (e.g., 4:1 ratio, 10 mL). Add a base, such as potassium carbonate (K₂CO₃, 2.0 mmol), to the mixture.[6] The base is crucial for activating the boronic acid for transmetalation.[5]

• Reaction Execution: Heat the mixture to reflux (typically 60-80 °C) and stir vigorously for 12-24 hours.[7] Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. Add water and extract the product with an organic solvent like dichloromethane or ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel, typically using a hexane/dichloromethane gradient, to yield pure 2-phenylanthracene.

Characterization of 2-Phenylanthracene

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized 2-phenylanthracene. This involves a combination of spectroscopic and physical analysis methods.

Caption: Workflow for the characterization of synthesized 2-Phenylanthracene.

Spectroscopic Data Summary

Technique	Observation
¹H NMR	Complex multiplets in the aromatic region (approx. 7.4-8.5 ppm).
¹³C NMR	Multiple signals in the aromatic region (approx. 125-140 ppm).
Mass Spec (MS)	Molecular Ion Peak (M⁺) at m/z ≈ 254.11, corresponding to the exact mass of C₂₀H₁₄.[4]
UV-Vis (in CHCl₃)	Absorption maxima (λₘₐₓ) characteristic of the anthracene core, typically showing fine structure between 350-400 nm.[8]
Fluorescence (in CHCl₃)	Strong emission in the blue region of the spectrum, with characteristic vibronic peaks between 380-450 nm.[9]
IR Spectroscopy	C-H stretching for aromatic rings (~3050 cm⁻¹), C=C stretching for aromatic rings (~1600 cm⁻¹ and ~1450 cm⁻¹).[2]

Detailed Experimental Protocols: Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Protocol: Dissolve a small sample (5-10 mg) of purified 2-phenylanthracene in a deuterated solvent (e.g., CDCl₃). Record ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

  • Expected Outcome: The ¹H NMR will show a complex series of overlapping signals in the aromatic region. The ¹³C NMR will confirm the presence of multiple unique aromatic carbons.

• Mass Spectrometry (MS):

  • Protocol: Introduce a dilute solution of the sample into the mass spectrometer, often using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization (ESI).

  • Expected Outcome: The primary confirmation is the molecular ion peak at m/z ≈ 254, matching the molecular weight of 2-phenylanthracene.[2][4]

• UV-Visible (UV-Vis) Absorption Spectroscopy:

  • Protocol: Prepare a dilute solution of 2-phenylanthracene in a UV-transparent solvent (e.g., chloroform or cyclohexane) in a quartz cuvette.[8] Record the absorption spectrum, typically from 200 to 600 nm.

  • Expected Outcome: The spectrum will be dominated by the π-π* transitions of the anthracene core.[8] As conjugation increases from naphthalene to anthracene, the absorbance spectrum shifts to higher wavelengths.[8]

• Fluorescence Spectroscopy:

  • Protocol: Using the same solution from the UV-Vis analysis, record the emission spectrum on a fluorometer. The excitation wavelength should be set at one of the absorption maxima determined by UV-Vis spectroscopy (e.g., ~350 nm).[10]

  • Expected Outcome: 2-Phenylanthracene is expected to be highly fluorescent.[1] The emission spectrum for anthracene derivatives typically shows well-defined vibronic structures.[9]

• Infrared (IR) Spectroscopy:

  • Protocol: Prepare a sample as a KBr pellet or a thin film on a salt plate. Record the spectrum using an FTIR spectrometer.

  • Expected Outcome: The spectrum will show characteristic peaks for aromatic C-H and C=C bonds, confirming the aromatic nature of the compound.[2]

References

• 1. CAS 1981-38-0: 2-phenylanthracene | CymitQuimica [cymitquimica.com]
• 2. 2-Phenylanthracene [webbook.nist.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 2-Phenylanthracene | CAS#:1981-38-0 | Chemsrc [chemsrc.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Fluorescence and Photophysical Properties of Anthracene and Phenanthrene in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. omlc.org [omlc.org]

An In-depth Technical Guide to the Photophysical Properties of 2-Phenylanthracene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the photophysical properties of 2-Phenylanthracene, a phenyl-substituted polycyclic aromatic hydrocarbon. Due to the limited direct experimental data available for 2-Phenylanthracene in the scientific literature, this document establishes a framework for understanding its properties by presenting and analyzing data from the parent molecule, anthracene, and its closely related, well-studied isomers, 9-phenylanthracene and 9,10-diphenylanthracene. This guide covers the fundamental photophysical parameters, including absorption and emission characteristics, fluorescence quantum yield, and fluorescence lifetime. Detailed experimental protocols for the characterization of such aromatic compounds are provided to enable researchers to conduct their own investigations. The information herein is intended to be a valuable resource for professionals in materials science, medicinal chemistry, and drug development who are interested in the application of fluorescent aromatic compounds.

Introduction

Anthracene and its derivatives are a significant class of polycyclic aromatic hydrocarbons (PAHs) that have attracted considerable interest due to their distinct electronic and photophysical properties. The introduction of phenyl substituents to the anthracene core can significantly modulate these characteristics, influencing factors such as molar absorptivity, Stokes shift, fluorescence quantum yield, and lifetime. These modifications make phenyl-substituted anthracenes versatile molecules for a range of applications, including organic light-emitting diodes (OLEDs), fluorescent probes, and as photosensitizers in photodynamic therapy.

Core Photophysical Properties: A Comparative Analysis

To estimate the photophysical properties of 2-Phenylanthracene, it is instructive to compare the known values for anthracene, 9-phenylanthracene, and 9,10-diphenylanthracene. The substitution pattern on the anthracene core is known to influence the electronic transitions and, consequently, the photophysical parameters.

Table 1: Photophysical Properties of Anthracene and Phenyl-Substituted Derivatives in Cyclohexane

Compound	Absorption Maxima (λ_abs, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹) at λ_max	Emission Maxima (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ_f, ns)
Anthracene	356	9,700[1]	380, 401, 425	0.27 - 0.36[2]	5.44 (in Methanol)[3]
9-Phenylanthracene	340, 358, 377	~9,000	384, 405, 428	0.51	4.8
9,10-Diphenylanthracene	373, 393	14,000 at 372.5 nm[4]	408, 430	~1.0[4]	8.3

Note: The data for 9-Phenylanthracene and 9,10-Diphenylanthracene are compiled from various sources and represent typical values in non-polar solvents like cyclohexane. The fluorescence lifetime for anthracene is provided in methanol as a reference.

Based on the trends observed in Table 1, the introduction of phenyl groups generally leads to a red-shift in both the absorption and emission spectra, an increase in the molar extinction coefficient, and a significant enhancement of the fluorescence quantum yield and lifetime. This is attributed to the extension of the π-conjugated system and increased structural rigidity, which reduces non-radiative decay pathways. For 2-Phenylanthracene, it is anticipated that its photophysical properties will fall between those of anthracene and 9-phenylanthracene. The substitution at the 2-position is expected to have a less pronounced effect on the electronic structure compared to substitution at the 9- or 10-positions, which are more electronically active.

Experimental Protocols for Photophysical Characterization

Accurate determination of photophysical properties requires rigorous experimental procedures. The following sections detail the standard methodologies for measuring the key parameters.

UV-Visible Absorption Spectroscopy

This technique is used to determine the wavelengths of maximum absorption (λ_abs) and the molar extinction coefficient (ε).

Methodology:

• Sample Preparation: Prepare a stock solution of 2-Phenylanthracene of known concentration in a spectroscopic grade solvent (e.g., cyclohexane, ethanol). Create a series of dilutions from the stock solution.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement: Record the absorbance spectra of the solvent (as a blank) and each of the diluted solutions over a relevant wavelength range (e.g., 200-500 nm).

• Data Analysis:

  • Identify the wavelengths of maximum absorbance (λ_abs).

  • According to the Beer-Lambert law (A = εcl), plot absorbance (A) at a specific λ_abs versus concentration (c). The slope of the resulting linear fit will be the molar extinction coefficient (ε) at that wavelength.

Fluorescence Spectroscopy

This technique is used to determine the wavelengths of maximum emission (λ_em).

Methodology:

• Sample Preparation: Prepare a dilute solution of 2-Phenylanthracene in a spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Instrumentation: Use a spectrofluorometer.

• Measurement:

  • Record the excitation spectrum by scanning the excitation wavelengths while monitoring the emission at a fixed wavelength.

  • Record the emission spectrum by exciting the sample at a fixed wavelength (typically one of the λ_abs) and scanning the emission wavelengths.

• Data Analysis: Identify the wavelengths of maximum fluorescence emission (λ_em) from the corrected emission spectrum.

Fluorescence Quantum Yield (Φ_f) Determination

The fluorescence quantum yield is the ratio of photons emitted to photons absorbed. It can be determined by a comparative method using a well-characterized standard.

Methodology (Comparative Method):

• Standard Selection: Choose a fluorescence standard with a known quantum yield and with absorption and emission properties similar to the sample. For blue-emitting compounds like phenylanthracenes, quinine sulfate in 0.1 M H₂SO₄ (Φ_f = 0.546) or anthracene in ethanol (Φ_f = 0.27) are common standards.[2]

• Sample Preparation: Prepare a series of solutions of both the standard and the unknown sample with varying concentrations, ensuring the absorbance at the excitation wavelength remains below 0.1.

• Measurement:

  • Record the UV-Vis absorption spectra for all solutions.

  • Record the corrected fluorescence emission spectra for all solutions using the same excitation wavelength, slit widths, and other instrument settings.

• Data Analysis:

  • Integrate the area under the corrected emission spectra for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the standard and the unknown sample.

  • The quantum yield of the unknown (Φ_unk) is calculated using the following equation: Φ_unk = Φ_std * (Grad_unk / Grad_std) * (n_unk² / n_std²) where:

    • Φ_std is the quantum yield of the standard.

    • Grad_unk and Grad_std are the gradients of the plots of integrated fluorescence intensity versus absorbance for the unknown and the standard, respectively.

    • n_unk and n_std are the refractive indices of the solvents used for the unknown and the standard, respectively.

Fluorescence Lifetime (τ_f) Measurement

Fluorescence lifetime is the average time a molecule spends in the excited state before returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for its measurement.

Methodology (TCSPC):

• Instrumentation: A TCSPC system typically consists of a pulsed light source (e.g., a picosecond laser or LED), a sample holder, a fast photodetector (e.g., a photomultiplier tube or an avalanche photodiode), and timing electronics.[5][6]

• Sample Preparation: Prepare a dilute solution of the sample.

• Measurement:

  • The sample is excited by the pulsed light source at a high repetition rate.

  • The detector registers the arrival time of individual fluorescence photons relative to the excitation pulse.[7]

  • A histogram of the arrival times is built up over millions of excitation cycles, which represents the fluorescence decay profile.

• Data Analysis: The decay profile is fitted to an exponential function (or a sum of exponentials) to extract the fluorescence lifetime (τ_f). The quality of the fit is assessed by statistical parameters like chi-squared.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the key experimental procedures described above.

Figure 1: Workflow for UV-Vis Absorption Spectroscopy.

Figure 2: Workflow for Comparative Quantum Yield Measurement.

Figure 3: Workflow for Fluorescence Lifetime Measurement via TCSPC.

Conclusion

While direct experimental data for 2-Phenylanthracene remains elusive in the current body of scientific literature, a comprehensive understanding of its likely photophysical properties can be extrapolated from the well-documented behavior of anthracene and its other phenyl-substituted isomers. It is predicted that 2-Phenylanthracene will exhibit absorption and emission maxima at slightly longer wavelengths than anthracene, with a moderate fluorescence quantum yield and lifetime. The detailed experimental protocols provided in this guide offer a clear pathway for researchers to precisely characterize 2-Phenylanthracene and other novel aromatic compounds. Such characterization is a critical step in harnessing the potential of these molecules in advanced materials and biomedical applications. Further experimental investigation into 2-Phenylanthracene is warranted to validate these predictions and fully elucidate its photophysical profile.

References

• 1. PhotochemCAD | Anthracene [photochemcad.com]
• 2. omlc.org [omlc.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. 9,10-Diphenylanthracene [omlc.org]
• 5. horiba.com [horiba.com]
• 6. lup.lub.lu.se [lup.lub.lu.se]
• 7. researchgate.net [researchgate.net]

2-Phenylanthracene: A Technical Guide to its Properties and Safety Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Phenylanthracene, focusing on its chemical identity, safety data, and toxicological profile. Due to the limited availability of direct experimental data for 2-Phenylanthracene, this guide incorporates information from closely related polycyclic aromatic hydrocarbons (PAHs), such as anthracene and 9-phenylanthracene, to provide a robust safety assessment. All quantitative data are presented in structured tables for clarity and ease of comparison. Detailed experimental protocols, based on internationally recognized guidelines, are provided for key toxicological endpoints.

Chemical and Physical Properties

2-Phenylanthracene is a polycyclic aromatic hydrocarbon with the molecular formula C₂₀H₁₄. Its chemical structure consists of an anthracene backbone substituted with a phenyl group at the second position.

Property	Value	Reference
CAS Number	1981-38-0	[1]
Molecular Formula	C₂₀H₁₄	[1]
Molecular Weight	254.33 g/mol	[2]
Appearance	Solid (powder/crystals)	[3]
Melting Point	153-155 °C (for 9-phenylanthracene)	[2]
Boiling Point	417 °C (for 9-phenylanthracene)	[2]

Safety and Hazard Information

GHS Classification (Inferred)

Based on the classification of anthracene and 9-phenylanthracene, 2-Phenylanthracene is anticipated to have the following GHS classifications:

Hazard Class	Hazard Category
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2
Specific target organ toxicity — single exposure (Respiratory tract irritation)	Category 3
Hazardous to the aquatic environment, acute hazard	Category 1
Hazardous to the aquatic environment, long-term hazard	Category 1

Source: Inferred from data for Anthracene[4][5] and 9-Phenylanthracene[2][6]

Hazard Pictograms (Inferred)

Caption: Inferred GHS pictograms for 2-Phenylanthracene.

Hazard and Precautionary Statements (Inferred)

Type	Code	Statement
Hazard	H315	Causes skin irritation.[4]
H319	Causes serious eye irritation.[4]
H335	May cause respiratory irritation.[4]
H410	Very toxic to aquatic life with long lasting effects.[4][6]
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
P273	Avoid release to the environment.[7]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[4]
P302+P352	IF ON SKIN: Wash with plenty of soap and water.[4]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4]
P391	Collect spillage.[7]
P501	Dispose of contents/container to an approved waste disposal plant.[4]

Source: Inferred from data for Anthracene[4][5][7] and 9-Phenylanthracene[6]

Experimental Protocols

Due to the absence of specific experimental data for 2-Phenylanthracene, this section provides detailed methodologies for key toxicological assessments based on OECD guidelines. These protocols are suitable for a solid, water-insoluble substance like 2-Phenylanthracene.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)

This protocol is designed to assess the acute oral toxicity of a substance.

• Preparation of the Test Substance : For a solid substance, it should be pulverized and suspended in a suitable vehicle (e.g., corn oil). The concentration should be prepared to allow for the administration of a constant volume.[1]

• Animal Selection and Preparation : Young, healthy adult female rats are typically used.[1] Animals are fasted prior to dosing.

• Dose Administration : The test substance is administered in a single dose by gavage. A sighting study is performed to determine the appropriate starting dose. The fixed dose levels are 5, 50, 300, and 2000 mg/kg.[1]

• Observation : Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.[1]

• Pathology : A gross necropsy is performed on all animals at the end of the study.

Caption: Workflow for Acute Oral Toxicity Testing.

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD 439)

This in vitro method assesses the skin irritation potential of a substance.

• Test System : A reconstructed human epidermis (RhE) model is used, which mimics the properties of the human epidermis.[8][9]

• Application of Test Substance : A small amount of the solid test substance (e.g., 25 mg) is applied topically to the surface of the RhE tissue.[10]

• Exposure and Post-Exposure Incubation : The tissue is exposed to the test substance for a defined period (e.g., 60 minutes), after which the substance is removed by washing. The tissue is then incubated for a further period (e.g., 42 hours).[10]

• Viability Assessment : Cell viability is determined using a colorimetric assay, such as the MTT assay. The absorbance is measured, and the percentage viability is calculated relative to a negative control.[10]

• Classification : If the mean tissue viability is reduced to ≤ 50% of the negative control, the substance is classified as a skin irritant.[10]

Caption: Workflow for In Vitro Skin Irritation Testing.

Potential Signaling Pathway Involvement

While specific studies on the signaling pathways affected by 2-Phenylanthracene are lacking, research on anthracene and other PAHs indicates that a primary mechanism of toxicity involves the induction of oxidative stress.[11][12] This can lead to the activation of cellular defense mechanisms and inflammatory responses.

Exposure to PAHs can lead to an increase in intracellular reactive oxygen species (ROS). This oxidative stress can trigger a cascade of events, including the activation of antioxidant enzymes and detoxification pathways. For instance, studies have shown that anthracene can induce the expression of enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione S-transferase (GST).[12]

Caption: Inferred signaling pathway of PAH-induced oxidative stress.

Disclaimer: This document is intended for informational purposes for a scientific audience. The safety information provided is based on data from related compounds and should be used as a guide for safe handling and experimental design. A comprehensive risk assessment should be conducted before using 2-Phenylanthracene.

References

• 1. researchgate.net [researchgate.net]
• 2. 9-苯基蒽 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. geneseo.edu [geneseo.edu]
• 5. fishersci.com [fishersci.com]
• 6. 9-Phenylanthracene | C20H14 | CID 11766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. carlroth.com [carlroth.com]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. siesascs.edu.in [siesascs.edu.in]
• 10. x-cellr8.com [x-cellr8.com]
• 11. Anthracene phytotoxicity in the freshwater flagellate alga Euglena agilis Carter - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Anthracene induces oxidative stress and activation of antioxidant and detoxification enzymes in Ulva lactuca (Chlorophyta) - PMC [pmc.ncbi.nlm.nih.gov]

The Solubility of 2-Phenylanthracene in Organic Solvents: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) characterized by a phenyl group attached to the anthracene core. Like many PAHs, its extended π-system gives rise to unique photophysical properties, making it a compound of interest in materials science and as a potential scaffold in medicinal chemistry. However, the inherent lipophilicity and planar structure of PAHs often lead to poor solubility in aqueous media and variable solubility in organic solvents, posing significant challenges for formulation and biological application. Understanding the solubility of 2-phenylanthracene in a range of organic solvents is a critical first step in its handling, purification, and application in research and development.

This technical guide provides a summary of the solubility of the parent compound, anthracene, in various organic solvents, details common experimental protocols for solubility determination, and presents logical workflows to guide experimental design.

Quantitative Solubility Data

The solubility of PAHs is fundamentally governed by the principle of "like dissolves like." Non-polar PAHs, such as anthracene, tend to be more soluble in non-polar or weakly polar organic solvents and less soluble in highly polar solvents. The following table summarizes the quantitative solubility of anthracene in a selection of organic solvents at various temperatures.

Solvent	Temperature (°C)	Solubility ( g/100 g Solvent)
Methanol	19.5	0.18[1]
Ethanol	16	0.076[1]
19.5	0.19[1]
25	0.328[1]
Toluene	16.5	0.92[1]
100	12.94[1]
Hexane	-	0.37[1]
Carbon Tetrachloride	-	0.732[1]

Note: The data presented is for anthracene. The presence of the phenyl group in 2-phenylanthracene is expected to slightly increase its molecular weight and potentially alter its crystal lattice energy, which may lead to variations in its absolute solubility values compared to anthracene. However, the general trends with respect to solvent polarity are expected to be similar.

Experimental Protocols for Solubility Determination

Several methods can be employed to determine the solubility of a solid compound like 2-phenylanthracene in an organic solvent. The choice of method often depends on the required accuracy, the amount of substance available, and the properties of the solute and solvent. Two common methods are the gravimetric method and the synthetic (or polythermal) method.

Gravimetric Method for Isothermal Solubility Determination

The gravimetric method is a straightforward and widely used technique for determining the equilibrium solubility of a solute in a solvent at a constant temperature.[2][3]

Principle: A saturated solution is prepared by allowing an excess of the solid solute to equilibrate with the solvent at a specific temperature. A known mass or volume of the saturated solution is then carefully separated from the undissolved solid, and the solvent is evaporated. The mass of the remaining solute is then determined, from which the solubility can be calculated.[2][3]

Detailed Methodology:

• Sample Preparation: An excess amount of 2-phenylanthracene is added to a known volume or mass of the desired organic solvent in a sealed container (e.g., a screw-cap vial or flask). The use of an excess of the solid is crucial to ensure that the resulting solution is saturated.

• Equilibration: The container is placed in a constant temperature bath or shaker and agitated for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The temperature should be carefully controlled and monitored throughout this period.

• Phase Separation: After equilibration, the agitation is stopped, and the undissolved solid is allowed to settle. A clear aliquot of the supernatant (the saturated solution) is then carefully withdrawn using a pre-heated or pre-cooled syringe fitted with a filter (e.g., a 0.45 µm PTFE filter) to prevent any solid particles from being transferred. This step should be performed while maintaining the temperature of the solution.

• Solvent Evaporation: The collected aliquot is transferred to a pre-weighed, clean, and dry container (e.g., an evaporating dish or a vial). The solvent is then carefully evaporated under a gentle stream of nitrogen or in a vacuum oven at a temperature that is high enough to remove the solvent but low enough to avoid sublimation or degradation of the 2-phenylanthracene.

• Mass Determination: Once the solvent is completely removed, the container with the solid residue is cooled to room temperature in a desiccator and then weighed on an analytical balance. The process of drying, cooling, and weighing should be repeated until a constant mass is obtained.

• Calculation: The solubility is calculated as the mass of the dissolved 2-phenylanthracene per unit mass or volume of the solvent.

Synthetic (Polythermal) Method

The synthetic method is an alternative approach where the temperature at which a known composition of solute and solvent becomes a homogeneous solution is determined.[4]

Principle: A series of samples with known, varying concentrations of the solute in the solvent are prepared in sealed tubes. Each tube is then slowly heated while being observed. The temperature at which the last crystal of the solute dissolves is recorded as the saturation temperature for that specific concentration.[4]

Detailed Methodology:

• Sample Preparation: Accurately weighed amounts of 2-phenylanthracene and the organic solvent are placed into a series of glass tubes. The tubes are then sealed to prevent solvent evaporation during heating.

• Heating and Observation: The sealed tubes are placed in a programmable heating block or a temperature-controlled bath equipped with a stirrer and a viewing window. The temperature is slowly increased at a constant rate (e.g., 0.5 °C/min) while the contents of the tubes are continuously agitated or stirred.

• Determination of Dissolution Temperature: Each tube is carefully observed to determine the exact temperature at which the last crystal of 2-phenylanthracene disappears, indicating the formation of a homogeneous solution. This temperature is recorded for each sample of known composition.

• Data Analysis: The obtained data points (composition vs. dissolution temperature) are plotted to construct a solubility curve. From this curve, the solubility at any desired temperature within the experimental range can be determined by interpolation.

Visualization of Workflows and Relationships

To aid in the understanding of the experimental process and the underlying principles of solubility, the following diagrams are provided.

Caption: Gravimetric method workflow for solubility determination.

Caption: Relationship between solvent polarity and PAH solubility.

Conclusion

While specific quantitative solubility data for 2-phenylanthracene remains to be extensively documented, the solubility behavior of its parent compound, anthracene, provides a valuable framework for researchers. The general principle of "like dissolves like" holds true, with higher solubility observed in non-polar aromatic and aliphatic solvents and lower solubility in polar protic solvents. The experimental protocols detailed in this guide, namely the gravimetric and synthetic methods, offer robust approaches for the precise determination of the solubility of 2-phenylanthracene in various organic media. Such data is indispensable for the effective design of synthetic routes, purification strategies, and formulation development in both materials science and medicinal chemistry applications. It is recommended that researchers empirically determine the solubility of 2-phenylanthracene in their specific solvent systems of interest to obtain accurate data for their applications.

References

• 1. Anthracene - Sciencemadness Wiki [sciencemadness.org]
• 2. uomus.edu.iq [uomus.edu.iq]
• 3. pharmajournal.net [pharmajournal.net]
• 4. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]

An In-depth Technical Guide to the Crystal Structure of Phenylanthracenes

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed overview of the crystallographic analysis of phenylanthracenes. Due to the limited availability of public domain experimental data on the specific crystal structure of 2-Phenylanthracene, this paper presents a comprehensive analysis of its close isomer, 9-Phenylanthracene, as a representative case study. The guide includes a summary of its crystallographic data, a detailed experimental protocol for single-crystal X-ray diffraction, and a workflow for structure determination. This information is intended to serve as a valuable resource for researchers in the fields of materials science, medicinal chemistry, and drug development who are working with phenylanthracene derivatives.

Introduction

Phenylanthracenes are a class of polycyclic aromatic hydrocarbons (PAHs) that have garnered significant interest due to their unique photophysical and electronic properties. These properties make them promising candidates for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and as fluorescent probes in biological systems. The specific arrangement of molecules in the solid state, i.e., the crystal structure, plays a crucial role in determining the bulk properties of these materials. Therefore, a thorough understanding of their crystal packing, intermolecular interactions, and molecular geometry is essential for the rational design of new materials with tailored functionalities.

Crystallographic Data of 9-Phenylanthracene

The crystal structure of 9-Phenylanthracene has been determined by single-crystal X-ray diffraction. The key crystallographic parameters are summarized in the tables below. This data is sourced from the Crystallography Open Database (COD) under entry number 7118364.[1]

Unit Cell Parameters

Parameter	Value
a	6.247 Å
b	10.259 Å
c	10.779 Å
α	84.94°
β	76.39°
γ	77.39°
Volume	656.3 ų

Crystal System and Space Group

Parameter	Value
Crystal System	Triclinic
Space Group	P -1
Space Group Number	2
Z	2

Data Collection and Refinement

Parameter	Value
Radiation type	Mo Kα
Wavelength	0.71073 Å
Temperature	293(2) K
R-factor	0.1514

Experimental Protocols

The determination of the crystal structure of a phenylanthracene derivative involves several key steps, from the synthesis and crystallization of the compound to the collection and analysis of X-ray diffraction data.

Synthesis of Phenylanthracenes

The synthesis of phenylanthracenes can be achieved through various organic coupling reactions. A common method is the Suzuki coupling reaction, which involves the reaction of a bromoanthracene with a phenylboronic acid in the presence of a palladium catalyst.

Example Protocol for a Suzuki Coupling Reaction:

• In a round-bottom flask, dissolve the bromoanthracene derivative and phenylboronic acid in a suitable solvent system, such as a mixture of toluene, ethanol, and water.

• Add a palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0), and a base, such as sodium carbonate.

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and perform an aqueous work-up.

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Single Crystal Growth

Obtaining high-quality single crystals is a critical prerequisite for X-ray diffraction analysis.[2] Several methods can be employed for the crystallization of organic molecules.

Slow Evaporation Method:

• Dissolve the purified phenylanthracene compound in a suitable solvent (e.g., dichloromethane, chloroform, or toluene) to form a nearly saturated solution.

• Loosely cap the vial containing the solution to allow for the slow evaporation of the solvent over several days to weeks at room temperature.

• Monitor the vial for the formation of single crystals.

Vapor Diffusion Method:

• Dissolve the compound in a small amount of a relatively high-boiling-point solvent (the "good" solvent).

• Place this solution in a small open vial.

• Place the small vial inside a larger sealed container that contains a small amount of a more volatile solvent in which the compound is less soluble (the "poor" solvent).

• Over time, the poor solvent will slowly diffuse into the good solvent, reducing the solubility of the compound and promoting crystallization.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is a non-destructive technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.[3][4][5]

Data Collection Protocol:

• A suitable single crystal is selected and mounted on a goniometer head.[5]

• The crystal is placed in a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal vibrations.

• The crystal is irradiated with a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation).[6]

• As the crystal is rotated, a series of diffraction patterns are collected by a detector.[5]

• The collected data is then processed to determine the unit cell parameters and the intensities of the diffracted beams.

Structure Solution and Refinement:

• The processed data is used to solve the crystal structure, which involves determining the positions of the atoms within the unit cell.

• The initial structural model is then refined using least-squares methods to improve the agreement between the calculated and observed diffraction data.[5]

• The final refined structure provides accurate information on bond lengths, bond angles, and intermolecular interactions.

Workflow for Crystal Structure Determination

The following diagram illustrates the general workflow for determining the crystal structure of a phenylanthracene compound.

Experimental workflow for crystal structure determination.

Conclusion

This technical guide has provided a comprehensive overview of the crystallographic analysis of phenylanthracenes, with a specific focus on the crystal structure of 9-Phenylanthracene as a representative example due to the current lack of publicly available data for 2-Phenylanthracene. The detailed crystallographic data and experimental protocols presented herein are intended to aid researchers in the structural characterization of this important class of organic materials. A thorough understanding of the crystal structure is fundamental to establishing structure-property relationships, which is essential for the targeted design and development of novel phenylanthracene-based materials for advanced applications.

References

• 1. 9-Phenylanthracene | C20H14 | CID 11766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. X-ray single-crystal diffraction | FZU [fzu.cz]
• 4. X-Ray Diffraction Basics | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 6. mdpi.com [mdpi.com]

Spectroscopic Profile of 2-Phenylanthracene: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Phenylanthracene, a polycyclic aromatic hydrocarbon of significant interest in materials science and organic electronics. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic characteristics, offering valuable data for researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Chemical Shifts for 2-Phenylanthracene

Proton Assignment	Predicted Chemical Shift (ppm)
Anthracene Protons	7.0 - 9.0
Phenyl Protons	7.2 - 7.8

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Phenylanthracene

Carbon Assignment	Predicted Chemical Shift (ppm)
Anthracene Carbons	120 - 135
Phenyl Carbons	125 - 140
Quaternary Carbons	130 - 145

Infrared (IR) Spectroscopy

The infrared spectrum of 2-Phenylanthracene provides valuable information about its molecular vibrations. The key absorption bands are characteristic of the aromatic C-H and C=C stretching and bending vibrations.

Table 3: IR Absorption Bands for 2-Phenylanthracene

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3100 - 3000	Aromatic C-H Stretch	Medium
1620 - 1580	Aromatic C=C Stretch	Medium-Strong
1500 - 1450	Aromatic C=C Stretch	Medium-Strong
900 - 675	Aromatic C-H Out-of-Plane Bend	Strong

Data obtained from the NIST WebBook for a sample prepared as a KBr pellet.[1]

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis absorption spectrum of 2-Phenylanthracene is characterized by multiple absorption bands in the ultraviolet and visible regions, arising from π-π* electronic transitions within the extended conjugated system. While a complete experimental spectrum with molar absorptivity values is not available, the absorption maxima are expected to be similar to those of other anthracene derivatives.

Table 4: Representative UV-Vis Absorption Maxima for Phenyl-Substituted Anthracenes

Wavelength (λmax, nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Solvent
~260	Not Reported	Ethanol
~355	Not Reported	Ethanol
~375	Not Reported	Ethanol
~395	Not Reported	Ethanol

Note: These values are representative of anthracene and its derivatives and may vary for 2-Phenylanthracene.

Experimental Protocols

The following sections detail the general methodologies for acquiring the spectroscopic data presented.

NMR Spectroscopy

A sample of 2-Phenylanthracene (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The spectrum is recorded on a high-resolution NMR spectrometer (e.g., 400 MHz or higher). ¹H NMR spectra are typically acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. ¹³C NMR spectra may require a larger number of scans due to the lower natural abundance of the ¹³C isotope. Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS).

IR Spectroscopy

For solid samples like 2-Phenylanthracene, the KBr pellet method is commonly employed. A small amount of the sample (1-2 mg) is finely ground with anhydrous potassium bromide (100-200 mg). The mixture is then pressed under high pressure to form a transparent pellet. The IR spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer.

UV-Vis Spectroscopy

A dilute solution of 2-Phenylanthracene is prepared in a UV-transparent solvent, such as ethanol or cyclohexane. The concentration is adjusted to ensure that the absorbance values fall within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU). The UV-Vis absorption spectrum is recorded using a dual-beam spectrophotometer, with the pure solvent used as a reference.

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of 2-Phenylanthracene.

Caption: Workflow for the spectroscopic analysis of 2-Phenylanthracene.

References

• 1. 2-Phenylanthracene [webbook.nist.gov]

Theoretical and Computational Insights into 2-Phenylanthracene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and computational studies of 2-Phenylanthracene, a polycyclic aromatic hydrocarbon (PAH) with significant potential in materials science and as a molecular scaffold in drug development. This document details the electronic, photophysical, and structural properties of 2-Phenylanthracene, supported by data derived from computational modeling and experimental findings from related anthracene derivatives. Methodologies for its synthesis and characterization are also presented to provide a practical framework for researchers.

Introduction

Anthracene and its derivatives are a well-studied class of organic molecules known for their characteristic fluorescence and semiconducting properties. The introduction of a phenyl substituent at the 2-position of the anthracene core modulates its electronic and photophysical characteristics, making 2-Phenylanthracene a molecule of interest for applications in organic light-emitting diodes (OLEDs), fluorescent probes, and as a core structure in medicinal chemistry. Understanding the fundamental theoretical and computational aspects of this molecule is crucial for the rational design of novel materials and therapeutics.

Computational Studies

Computational chemistry, particularly Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), provides invaluable insights into the molecular properties of 2-Phenylanthracene.[1][2][3] These methods allow for the prediction of ground and excited-state geometries, electronic structures, and optical properties.

Ground State Properties

The ground state geometry and electronic properties of 2-Phenylanthracene and its derivatives are typically calculated using DFT methods. A common approach involves geometry optimization using a functional such as B3LYP with a basis set like 6-311G(d,p).[4]

Table 1: Calculated Ground State Properties of Phenylanthracene Derivatives

Property	2,6-diphenylanthracene (N-substituted)	1,5-diphenylanthracene
HOMO Energy (eV)	-5.59 to -5.73	Not specified
LUMO Energy (eV)	Not specified	Not specified
HOMO-LUMO Gap (eV)	Lowered by N-substitution	Inversely correlated with conjugation
Twist Angle (Phenyl-Anthracene)	Decreased by 1.6°–39.0° with N-substitution	Not specified
Computational Method	DFT	DFT/TD-DFT

Note: Data for 2,6-diphenylanthracene and 1,5-diphenylanthracene are used as proxies due to the limited direct data for 2-Phenylanthracene.

Excited State Properties and Photophysics

TD-DFT calculations are employed to investigate the excited-state dynamics and predict the absorption and emission spectra.[1][5] These calculations are crucial for understanding the fluorescence properties of 2-Phenylanthracene.

Table 2: Photophysical Properties of Anthracene and its Derivatives

Compound	Absorption Max (nm)	Emission Max (nm)	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τ)	Solvent
Anthracene	357, 375	380, 400, 425	0.27	4.9 ns	Ethanol
9,10-diphenylanthracene	~390	~430	~0.90	3.17 - 3.4 ns	Various
Naphthalene-based azo dyes (protonated)	475 (excitation)	Not specified	0.0002 - 0.02	<1 ps, ~3 ps, ~13 ps, ~200 ps	Acetonitrile

Note: Data for parent anthracene and its derivatives are provided for comparative purposes.

Experimental Protocols

Synthesis of 2-Phenylanthracene

The synthesis of 2-Phenylanthracene can be achieved through a Suzuki-Miyaura cross-coupling reaction. This method is widely used for the formation of C-C bonds between aryl halides and aryl boronic acids.

Protocol: Suzuki-Miyaura Cross-Coupling

• Reactants: 2-Bromoanthracene, Phenylboronic acid, Palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃).

• Solvent: A mixture of toluene, ethanol, and water.

• Procedure: a. To a reaction flask, add 2-bromoanthracene, phenylboronic acid, and K₂CO₃. b. Degas the solvent mixture and add it to the reaction flask. c. Add the palladium catalyst under an inert atmosphere (e.g., Nitrogen or Argon). d. Heat the reaction mixture at reflux for 12-24 hours. e. Monitor the reaction progress using Thin Layer Chromatography (TLC). f. Upon completion, cool the reaction mixture and perform an aqueous workup. g. Extract the product with an organic solvent (e.g., ethyl acetate). h. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. i. Purify the crude product by column chromatography on silica gel.

Photophysical Characterization

The photophysical properties of 2-Phenylanthracene are characterized using UV-Vis absorption and fluorescence spectroscopy.

Protocol: UV-Vis and Fluorescence Spectroscopy

• Sample Preparation: Prepare dilute solutions of 2-Phenylanthracene in a suitable solvent (e.g., cyclohexane, ethanol) in the concentration range of 10⁻⁵ to 10⁻⁶ M.

• UV-Vis Absorption Spectroscopy: a. Record the absorption spectrum using a UV-Vis spectrophotometer over a wavelength range of 200-800 nm. b. Identify the absorption maxima (λ_abs).

• Fluorescence Spectroscopy: a. Excite the sample at a wavelength corresponding to an absorption maximum. b. Record the emission spectrum over a suitable wavelength range. c. Identify the emission maxima (λ_em).

• Fluorescence Quantum Yield Measurement: a. The fluorescence quantum yield (Φf) is determined relative to a standard with a known quantum yield (e.g., quinine sulfate in 0.1M H₂SO₄, Φf = 0.546).[6] b. The quantum yield is calculated using the following equation: Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

• Fluorescence Lifetime Measurement: a. The fluorescence lifetime (τ) is measured using Time-Correlated Single Photon Counting (TCSPC). b. The sample is excited with a pulsed laser source, and the decay of the fluorescence intensity over time is recorded. c. The decay curve is fitted to an exponential function to determine the lifetime.

Visualization of Methodologies

Computational Workflow

The following diagram illustrates a typical workflow for the computational study of 2-Phenylanthracene.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Density Functional Studies of Molecular Polarizabilities. 7. Anthracene and Phenanthrene [mdpi.com]
• 4. Structure and excited-state dynamics of anthracene: ultrahigh-resolution spectroscopy and theoretical calculation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Controlling excited-state dynamics via protonation of naphthalene-based azo dyes - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. Quantum yield - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the HOMO/LUMO Energy Levels of 2-Phenylanthracene

For Researchers, Scientists, and Drug Development Professionals

The Significance of HOMO and LUMO Energy Levels

The HOMO and LUMO are frontier molecular orbitals, and their energy levels are critical in determining the electronic and optical properties of a molecule. The HOMO is the highest energy molecular orbital occupied by electrons, and its energy level relates to the ionization potential, representing the ease of donating an electron. The LUMO is the lowest energy molecular orbital that is unoccupied, and its energy level corresponds to the electron affinity, indicating the ability to accept an electron.

The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap, is a key parameter that influences the molecule's chemical reactivity, kinetic stability, and the wavelength of light it absorbs and emits. In the context of drug development, these electronic properties can be vital for predicting molecular interactions and reactivity.

Quantitative Data Summary for 2-Phenylanthracene and Related Compounds

Due to the absence of specific experimental data for 2-Phenylanthracene in the reviewed literature, this table provides the HOMO and LUMO energy levels for the parent molecule, anthracene, and a closely related isomer, 9-phenylanthracene. These values serve as a valuable reference point for estimating the electronic properties of 2-Phenylanthracene.

Compound	HOMO (eV)	LUMO (eV)	Energy Gap (eV)	Method
Anthracene	-5.75	-2.48	3.27	DFT (B3LYP/6-311G*)
9-Phenylanthracene	Not Specified	Not Specified	Not Specified	Not Specified

Note: The data for anthracene is derived from computational studies.[3] Specific values for 9-phenylanthracene are not provided in the search results, but it is noted as a closely related isomer.[4]

Experimental Determination of HOMO/LUMO Energy Levels

The primary experimental technique for determining the HOMO and LUMO energy levels of organic molecules is Cyclic Voltammetry (CV).[5][6] This electrochemical method measures the oxidation and reduction potentials of a compound, which are then used to calculate the HOMO and LUMO energies.

Detailed Experimental Protocol for Cyclic Voltammetry

A standard three-electrode system is employed for cyclic voltammetry measurements.[7]

• Working Electrode: A glassy carbon electrode is commonly used.

• Reference Electrode: A silver/silver chloride (Ag/AgCl) or a saturated calomel electrode (SCE) is typical.

• Counter Electrode: A platinum wire or foil serves as the auxiliary electrode.

Procedure:

• Solution Preparation: Prepare a dilute solution (typically 0.1-1.0 mM) of 2-Phenylanthracene in a suitable, dry, and degassed organic solvent such as dichloromethane or acetonitrile.

• Supporting Electrolyte: Add a supporting electrolyte, like tetrabutylammonium hexafluorophosphate (TBAPF₆), to the solution at a concentration of 0.1 M to ensure sufficient conductivity.

• Degassing: Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.

• Electrochemical Scan: Perform the cyclic voltammetry scan by sweeping the potential between two set limits. The scan rate is typically between 20 and 200 mV/s.[6]

• Data Analysis: The resulting plot of current versus potential, known as a cyclic voltammogram, will show oxidation and reduction peaks. The onset potentials of the first oxidation and reduction waves are used to calculate the HOMO and LUMO energy levels, respectively, often referenced against an internal standard like ferrocene.

Computational Determination of HOMO/LUMO Energy Levels

Density Functional Theory (DFT) is a powerful computational method for accurately predicting the electronic structure and properties of molecules, including their HOMO and LUMO energy levels.[8][9][10]

Detailed Computational Protocol using DFT

The following outlines a typical workflow for calculating the HOMO and LUMO energies of 2-Phenylanthracene using a quantum chemistry software package like Gaussian.[11][12]

• Structure Optimization: The first step is to obtain the optimized molecular geometry of 2-Phenylanthracene. This is typically done using a functional like B3LYP with a basis set such as 6-31G(d).

• Frequency Calculation: A frequency calculation is then performed on the optimized geometry to ensure that it corresponds to a true energy minimum on the potential energy surface (i.e., no imaginary frequencies).

• Single-Point Energy Calculation: With the optimized structure, a single-point energy calculation is carried out, often with a larger basis set (e.g., 6-311+G(d,p)) for higher accuracy in the electronic properties.

• Data Extraction: The output of this calculation provides the energies of all the molecular orbitals. The energy of the highest occupied molecular orbital is the HOMO level, and the energy of the lowest unoccupied molecular orbital is the LUMO level. The difference between these two values gives the HOMO-LUMO energy gap.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of HOMO and LUMO energy levels of an organic compound like 2-Phenylanthracene.

Experimental workflow for HOMO/LUMO determination.

References

• 1. CAS 1981-38-0: 2-phenylanthracene | CymitQuimica [cymitquimica.com]
• 2. 2-Phenylanthracene [myskinrecipes.com]
• 3. researchgate.net [researchgate.net]
• 4. 9-Phenylanthracene | C20H14 | CID 11766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pages.jh.edu [pages.jh.edu]
• 6. nanoscience.com [nanoscience.com]
• 7. ossila.com [ossila.com]
• 8. benchchem.com [benchchem.com]
• 9. growingscience.com [growingscience.com]
• 10. irjweb.com [irjweb.com]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]

An In-depth Technical Guide to 2-Phenylanthracene Derivatives and Analogues for Researchers and Drug Development Professionals

An Introduction to the 2-Phenylanthracene Scaffold: 2-Phenylanthracene and its derivatives represent a class of polycyclic aromatic hydrocarbons (PAHs) that have garnered significant interest in the fields of materials science and medicinal chemistry. The core structure, consisting of a phenyl group attached to the 2-position of an anthracene moiety, provides a unique scaffold for the development of novel compounds with tunable photophysical and biological properties. This technical guide offers a comprehensive overview of the synthesis, properties, and potential applications of 2-phenylanthracene derivatives and their analogues, with a particular focus on their relevance to drug discovery and development.

Synthesis of 2-Phenylanthracene Derivatives

The construction of the 2-phenylanthracene framework and its derivatives is most commonly achieved through palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This versatile reaction allows for the formation of a carbon-carbon bond between an aryl halide and an organoboron compound.

A general and efficient one-pot strategy for the synthesis of phenanthridine, a nitrogenous analogue, involves the Suzuki coupling of an ortho-bromoaldehyde with an ortho-aminophenylboronic acid.[1] While not a direct synthesis of 2-phenylanthracene, this methodology highlights the power of the Suzuki coupling in constructing complex aromatic systems. For the direct synthesis of 2-phenylanthracene, a typical approach would involve the coupling of 2-bromoanthracene with phenylboronic acid.

A convenient one-step synthesis of 9,10-diarylanthracenes has been described via a bis Suzuki-Miyaura cross-coupling reaction of 9,10-dibromoanthracene with various aryl boronic acids in the presence of a palladium(0) catalyst, yielding the desired products in good yields.[2] This approach can be adapted for the synthesis of 2-substituted anthracenes.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling for 2-Arylbenzo[b]furan Derivatives (A Model System)

The following protocol for the synthesis of 2-arylbenzo[b]furan derivatives provides a relevant and adaptable methodology for the synthesis of 2-phenylanthracene derivatives.[3]

Materials:

• 2-(4-Bromophenyl)benzofuran (or 2-bromoanthracene for the target synthesis)

• Appropriate arylboronic acid (e.g., phenylboronic acid)

• Palladium(II) catalyst (e.g., Pd(OAc)₂, or a more specialized catalyst for higher yields)[3]

• Potassium carbonate (K₂CO₃)

• Ethanol (EtOH)

• Water (H₂O)

• Dichloromethane (CH₂Cl₂)

• Brine

• Sodium sulfate (Na₂SO₄)

Procedure:

• To a reaction vessel, add 2-(4-bromophenyl)benzofuran (0.05 mmol), the palladium(II) catalyst (0.0015 mmol), potassium carbonate (0.1 mmol), and the desired arylboronic acid (0.08 mmol).[3]

• Dissolve the mixture in a 1:1 (v/v) solution of EtOH and H₂O (6 mL).[3]

• Stir the resulting suspension at 80 °C for 4 hours.[3]

• After cooling to room temperature, add brine (10 mL) to the mixture.

• Extract the aqueous layer with dichloromethane (3 x 10 mL).[3]

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by thin-layer chromatography to obtain the desired 2-arylbenzo[b]furan derivative.[3]

This protocol can be adapted for the synthesis of 2-phenylanthracene by substituting 2-(4-bromophenyl)benzofuran with 2-bromoanthracene and using phenylboronic acid. Optimization of the catalyst, base, solvent, and reaction temperature may be necessary to achieve high yields of the desired 2-phenylanthracene derivative.

Photophysical Properties

Anthracene derivatives are well-known for their fluorescent properties, making them valuable in applications such as organic light-emitting diodes (OLEDs) and fluorescent probes. The substitution pattern on the anthracene core significantly influences their absorption and emission characteristics.

The photophysical properties of benzannelated enediynes, which share some structural similarities with functionalized anthracenes, are sensitive to substitutions at both the core and the periphery of the chromophore.[4] The introduction of donor and acceptor substituents can significantly enhance two-photon absorption.[4]

Table 1: Photophysical Data of Selected Anthracene Derivatives

Compound	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Fluorescence Quantum Yield (Φ_f)	Reference
Anthracene	355, 375	380, 401, 425	25 - 50	~0.3
9,10-Diphenylanthracene	373	426	53	~1.0
2-Aminoanthracene	336	513	177	Not specified
6 (a peri-substituted acyl pyrrolyl naphthalene)	389 ± 3	Varies with solvent	Varies	0.21 ± 0.02 (in ethanol)	[5]

Data for Anthracene, 9,10-Diphenylanthracene, and 2-Aminoanthracene are representative and can vary with solvent and experimental conditions.

Biological Activity and Potential in Drug Development

While research specifically focused on the biological activities of 2-phenylanthracene derivatives is still emerging, studies on structurally related compounds, such as phenanthrene and 2-phenylnaphthalene derivatives, provide valuable insights into their potential as anticancer agents.

Cytotoxicity against Cancer Cell Lines

Phenanthrene derivatives have demonstrated significant cytotoxic activity against a range of human cancer cell lines. For instance, novel phenstatin analogues with a 2-naphthyl moiety have been synthesized and evaluated for their tubulin polymerization inhibiting and cytotoxic activities. Similarly, new naphthalene-containing enamides have shown outstanding cytotoxic activity against the Huh-7 hepatocellular carcinoma cell line, with IC50 values in the low micromolar range.[6]

A series of 2-phenylnaphthalene derivatives with hydroxyl groups have been synthesized and evaluated for their cytotoxicity against the MCF-7 human breast cancer cell line.[7][8] The structure-activity relationship (SAR) studies revealed that the position of the hydroxyl groups significantly influences the cytotoxic activity.[7][8] One of the most potent compounds, 6,7-dihydroxy-2-(4'-hydroxyphenyl)naphthalene (PNAP-6h), exhibited an IC50 value of 4.8 μM against MCF-7 cells.[7][8]

Table 2: Cytotoxicity Data (IC50) of Selected 2-Phenylnaphthalene and Naphthalene-Enamide Analogues

Compound	Cancer Cell Line	IC50 (µM)	Reference
6,7-dihydroxy-2-(4'-hydroxyphenyl)naphthalene (PNAP-6h)	MCF-7 (Breast)	4.8	[7][8]
Naphthalene-enamide analog 5f	Huh-7 (Liver)	2.62	[6]
Naphthalene-enamide analog 5g	Huh-7 (Liver)	3.37	[6]
Doxorubicin (Control)	Huh-7 (Liver)	7.20	[6]

Mechanism of Action: Apoptosis and Cell Cycle Arrest

The anticancer activity of these compounds is often attributed to their ability to induce programmed cell death (apoptosis) and to interfere with the cell cycle progression in cancer cells.

Studies on 2-phenylnaphthalene derivatives have shown that they can induce apoptosis through the promotion of Fas expression, increased activity of PARP and caspases (-7, -8, and -9), and an increased Bax/Bcl-2 ratio.[7][8] Furthermore, these compounds can induce cell cycle arrest at the S and G2/M phases by modulating the levels of cyclins and cyclin-dependent kinases (CDKs).[7][8]

The planar structure of phenanthrene and its derivatives suggests that they may act as DNA intercalating agents, disrupting DNA replication and transcription.[9] Some derivatives have also been shown to inhibit topoisomerase I/II, enzymes crucial for DNA topology maintenance during cell division.[9][10]

Signaling Pathways

The precise signaling pathways modulated by 2-phenylanthracene derivatives are still under investigation. However, based on the mechanisms of action of related compounds, several key cancer-related pathways are likely to be involved. Flavonoids, another class of natural compounds, are known to interfere with important pathways like PI3K/Akt, NF-κB, and MAPKs, and regulate key signaling molecules like Bcl-2 family proteins, caspases, cyclins, and CDKs.[11]

A hypothetical signaling pathway for the induction of apoptosis by a 2-phenylanthracene analogue is depicted below. This pathway integrates findings from studies on related compounds and represents a plausible mechanism of action.

Caption: Hypothetical extrinsic and intrinsic apoptosis pathways induced by a 2-phenylanthracene analogue.

Experimental Workflows

Cytotoxicity Assay

A standard method for evaluating the cytotoxic potential of novel compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Caption: Standard workflow for determining the cytotoxicity of a compound using the MTT assay.

Detailed Experimental Protocol: MTT Cytotoxicity Assay

This protocol is a generalized procedure and may require optimization for specific cell lines and compounds.

Materials and Reagents:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-Phenylanthracene derivative (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the 2-phenylanthracene derivative in complete cell culture medium. Add the diluted compounds to the wells and incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[9] Include appropriate controls (vehicle control, untreated cells, and a blank).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.[12]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[12]

• IC50 Calculation: Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, by plotting the percentage of cell viability against the compound concentration.[12]

Conclusion and Future Directions

2-Phenylanthracene derivatives and their analogues represent a promising class of compounds with tunable photophysical and biological properties. While research into their therapeutic potential is still in its early stages, the available data on related structures suggest that these compounds warrant further investigation as potential anticancer agents. Future research should focus on the synthesis of a diverse library of 2-phenylanthracene derivatives, comprehensive evaluation of their cytotoxicity against a broad panel of cancer cell lines, and detailed mechanistic studies to elucidate the specific signaling pathways they modulate. The development of structure-activity relationships will be crucial for the rational design of more potent and selective drug candidates.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media [mdpi.com]
• 4. Two-photon excitation of substituted enediynes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. New naphthalene-containing enamides: synthesis, structural insights and biological screening as potential anticancer agents against Huh-7 cancer cell line - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Structure-Activity Relationship of Synthetic 2-Phenylnaphthalenes with Hydroxyl Groups that Inhibit Proliferation and Induce Apoptosis of MCF-7 Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Polyphenols Target Apoptosis and Cell Cycle Regulation in Various Cancer Models: Emphasis on Flavonoid Subclasses – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Reactivity and Stability of 2-Phenylanthracene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Phenylanthracene, a polycyclic aromatic hydrocarbon (PAH), exhibits a unique combination of reactivity and stability that makes it a molecule of significant interest in materials science and drug development. This technical guide provides a comprehensive overview of the core chemical and physical properties of 2-phenylanthracene, with a detailed focus on its reactivity profile and stability under various conditions. Key reactions, including photodimerization, oxidation, and thermal decomposition, are discussed in depth. This document synthesizes available data to present a clear understanding of the molecule's behavior, supported by detailed experimental protocols and logical pathway diagrams to facilitate further research and application.

Introduction

Anthracene and its derivatives are a class of compounds extensively studied for their applications in organic electronics, fluorescent probes, and as building blocks for more complex molecular architectures.[1] The introduction of a phenyl substituent at the 2-position of the anthracene core significantly influences its electronic properties, steric hindrance, and ultimately, its reactivity and stability.[2] Understanding these characteristics is crucial for harnessing the full potential of 2-phenylanthracene in various scientific and industrial applications. This guide aims to provide a detailed technical overview for researchers, scientists, and professionals in drug development, summarizing the current knowledge on the reactivity and stability of this specific isomer.

Physicochemical Properties

A summary of the key physicochemical properties of 2-phenylanthracene is presented in the table below. These properties form the basis for understanding its behavior in different environments and reaction conditions.

Property	Value	Reference
Molecular Formula	C₂₀H₁₄
Molecular Weight	254.33 g/mol
Appearance	Solid
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in non-polar organic solvents

Stability of 2-Phenylanthracene

Computational studies suggest that the substitution of a phenyl group at the 2-position of anthracene results in a more stable species compared to substitutions at other positions.[2] This enhanced stability can be attributed to the electronic interactions between the phenyl ring and the anthracene core.

Thermal Stability

Photostability

Like other PAHs, 2-phenylanthracene is susceptible to photodegradation upon exposure to ultraviolet (UV) radiation.[7][8] The primary photochemical reaction for many anthracene derivatives is photodimerization, which will be discussed in detail in the reactivity section.[9][10] The rate and extent of photodegradation are influenced by factors such as the solvent polarity, the presence of oxygen, and the wavelength of irradiation.[7][11]

Reactivity of 2-Phenylanthracene

The reactivity of the anthracene core is characterized by its susceptibility to reactions at the 9 and 10 positions.[12] The phenyl substituent at the 2-position can modulate this reactivity through electronic and steric effects.

Photodimerization

One of the most characteristic reactions of anthracene and its derivatives is the [4+4] photodimerization upon exposure to UV light.[9] This reaction involves the cycloaddition of two anthracene molecules at their 9 and 10 positions to form a dimer. This process leads to a loss of the extended π-conjugation and, consequently, a change in the spectroscopic properties of the molecule. The photodimerization process is often reversible, with the dimer dissociating back to the monomers upon heating or irradiation at a different wavelength.[9]

Caption: General signaling pathway for the photodimerization of 2-phenylanthracene.

Oxidation

2-Phenylanthracene can undergo oxidation reactions, particularly in the presence of oxidizing agents or under photochemical conditions in the presence of oxygen. The central ring (positions 9 and 10) is the most susceptible to oxidation, which can lead to the formation of endoperoxides and subsequently anthraquinones.[10][13] The oxidation of 2-alkylanthracene to 2-alkylanthraquinone has been demonstrated using systems like H₂O₂/HCl.[14] A similar reactivity is expected for 2-phenylanthracene. The proposed mechanism often involves the formation of radical intermediates.[15]

Caption: Simplified logical relationship for the oxidation of 2-phenylanthracene.

Electrophilic Substitution

While addition reactions at the 9,10-positions are common for anthracene, electrophilic substitution can also occur, though it is less favored than for benzene. The phenyl substituent at the 2-position will influence the regioselectivity of such reactions.

Experimental Protocols

The following sections provide generalized experimental protocols for key reactions involving anthracene derivatives, which can be adapted for 2-phenylanthracene.

Synthesis of 2-Phenylanthracene

The synthesis of substituted anthracenes can be achieved through various methods, including Suzuki coupling reactions.[1]

Protocol: Suzuki Coupling for the Synthesis of 2-Phenylanthracene

• Reactants: 2-Bromoanthracene, phenylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃).

• Solvent: A suitable solvent system, such as a mixture of toluene, ethanol, and water.

• Procedure: a. Combine 2-bromoanthracene, phenylboronic acid, and the base in a round-bottom flask. b. Add the solvent mixture and degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes. c. Add the palladium catalyst to the reaction mixture. d. Heat the mixture to reflux under an inert atmosphere. e. Monitor the reaction progress using thin-layer chromatography (TLC). f. Upon completion, cool the reaction mixture to room temperature. g. Perform an aqueous workup and extract the product with an organic solvent. h. Purify the crude product using column chromatography on silica gel. i. Characterize the final product using techniques such as NMR spectroscopy and mass spectrometry.

Caption: Experimental workflow for the synthesis of 2-phenylanthracene via Suzuki coupling.

Photodimerization Study

The photodimerization of 2-phenylanthracene can be monitored using UV-Vis spectroscopy.

Protocol: Monitoring Photodimerization by UV-Vis Spectroscopy

• Materials: 2-Phenylanthracene, spectroscopic grade solvent (e.g., cyclohexane or acetonitrile), UV-Vis spectrophotometer, quartz cuvette, and a UV lamp with a specific wavelength output (e.g., 365 nm).

• Procedure: a. Prepare a solution of 2-phenylanthracene of known concentration in the chosen solvent. b. Transfer the solution to a quartz cuvette. c. Record the initial UV-Vis absorption spectrum of the solution. d. Irradiate the sample with the UV lamp for a set period. e. Record the UV-Vis spectrum again. f. Repeat steps d and e at regular time intervals. g. The decrease in the absorbance of the characteristic monomer peaks over time indicates the progress of the photodimerization reaction. h. The kinetic data can be analyzed to determine the reaction rate.

Oxidation Study

The oxidation of 2-phenylanthracene can be carried out using various oxidizing agents, and the products can be analyzed by chromatographic and spectroscopic methods.

Protocol: Oxidation with Hydrogen Peroxide

• Reactants: 2-Phenylanthracene, hydrogen peroxide, and a catalyst/acid (e.g., HCl).

• Solvent: A suitable organic solvent.

• Procedure: a. Dissolve 2-phenylanthracene in the solvent in a reaction flask. b. Add the hydrogen peroxide and catalyst. c. Stir the reaction mixture at a controlled temperature. d. Monitor the reaction by TLC. e. After the reaction is complete, quench any remaining oxidizing agent. f. Work up the reaction mixture and extract the products. g. Purify the products by chromatography. h. Identify the products (e.g., 2-phenylanthraquinone) using NMR, IR, and mass spectrometry.

Quantitative Data Summary

While specific quantitative kinetic and thermodynamic data for 2-phenylanthracene are limited in the publicly available literature, the following table summarizes relevant data for anthracene and its derivatives to provide a comparative context.

Reaction	Compound	Parameter	Value	Reference
Thermal Decomposition	Anthracene	Apparent Activation Energy (for H₂ formation)	148.0 kJ mol⁻¹	[4]
Photodegradation	Anthracene	Quantum Yield (in polar medium)	Varies with conditions	[7]
Oxidation	Anthracene	Activation Energy (with hydroxyl radicals)	51.3 kJ/mol	[15]
Biodegradation	Anthracene	% Mineralization (after 6 days)	45%	[16]
Biodegradation	Phenanthrene	% Mineralization (after 6 days)	52%	[16]

Conclusion

2-Phenylanthracene is a molecule with a rich and complex reactivity profile, governed by the interplay of its extended aromatic system and the electronic and steric influence of the phenyl substituent. Its stability, particularly its enhanced thermodynamic stability as suggested by computational studies, makes it an attractive candidate for various applications. The primary modes of reactivity include photodimerization and oxidation, which can be controlled and manipulated through careful selection of reaction conditions. While a comprehensive quantitative understanding of the kinetics and thermodynamics of 2-phenylanthracene's reactions is still an area for further research, this guide provides a solid foundation based on the known chemistry of anthracene and its derivatives. The detailed experimental protocols and logical pathway diagrams presented herein are intended to facilitate and inspire future investigations into this promising molecule.

References

• 1. Recent advances in the syntheses of anthracene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arxiv.org [arxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. Thermal decomposition kinetics of light polycyclic aromatic hydrocarbons as surrogate biomass tar - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 844. The thermal decomposition of some meso-substituted anthracene photo-oxides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sylzyhg.com [sylzyhg.com]
• 15. mdpi.com [mdpi.com]
• 16. Degradation of Phenanthrene and Anthracene by Cell Suspensions of Mycobacterium sp. Strain PYR-1 - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Suzuki Coupling Reaction in the Synthesis of 2-Phenylanthracene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool in modern organic synthesis for the formation of carbon-carbon bonds. Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a wide array of boronic acids make it an invaluable method for the synthesis of biaryls, polyaryls, and other complex organic molecules. This document provides detailed application notes and experimental protocols for the synthesis of 2-Phenylanthracene, a polycyclic aromatic hydrocarbon with significant potential in materials science and as a structural motif in medicinal chemistry. The protocol described herein focuses on the palladium-catalyzed coupling of 2-bromoanthracene with phenylboronic acid.

Reaction Principle

The synthesis of 2-Phenylanthracene via the Suzuki coupling reaction involves the palladium-catalyzed cross-coupling of an organohalide (2-bromoanthracene) with an organoboron compound (phenylboronic acid) in the presence of a base.[1] The catalytic cycle, a well-established mechanism, consists of three primary steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (2-bromoanthracene), forming a Pd(II) complex.[2]

• Transmetalation: In the presence of a base, the organoboron reagent (phenylboronic acid) transfers its organic group to the palladium center, displacing the halide.[1]

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated as the final product (2-Phenylanthracene), regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.[2]

Experimental Protocols

Protocol 1: Synthesis of 2-Phenylanthracene

This protocol details the synthesis of 2-Phenylanthracene from 2-bromoanthracene and phenylboronic acid using a palladium catalyst.

Materials:

• 2-Bromoanthracene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium Carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water, deionized

• Ethyl acetate

• Hexanes

• Magnesium sulfate (MgSO₄), anhydrous

• Celite

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Separatory funnel

• Rotary evaporator

• Column chromatography setup

• Thin-layer chromatography (TLC) plates and chamber

• UV lamp

• Standard glassware

Procedure:

• To a round-bottom flask, add 2-bromoanthracene (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Add palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.08 mmol, 8 mol%).

• Under an inert atmosphere (e.g., argon or nitrogen), add a degassed solvent mixture of toluene (10 mL) and water (2.5 mL).

• Heat the reaction mixture to reflux (approximately 90-100 °C) with vigorous stirring for 12-24 hours.[3] Monitor the reaction progress by TLC (e.g., using a 9:1 hexanes:ethyl acetate eluent).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter the solution through a pad of Celite and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent to afford 2-Phenylanthracene as a solid.

• Recrystallize the purified product from a suitable solvent system (e.g., ethanol/water or toluene/hexanes) to obtain pure 2-Phenylanthracene.

Data Presentation

Table 1: Reactant and Product Information

Compound	Molar Mass ( g/mol )	Starting Amount (mmol)	Equivalents
2-Bromoanthracene	257.13	1.0	1.0
Phenylboronic acid	121.93	1.2	1.2
2-Phenylanthracene	254.33	-	-

Table 2: Typical Reaction Conditions and Yields for Aryl Bromide Suzuki Coupling

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Pd(OAc)₂	PPh₃	K₂CO₃	Toluene/H₂O	90-100	12-24	70-90
Pd(PPh₃)₄	-	Na₂CO₃	Toluene/EtOH/H₂O	Reflux	12	80-95
Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane/H₂O	100	8-16	85-98

Note: Yields are highly dependent on the specific substrates and reaction conditions and may require optimization.

Table 3: Characterization Data for 2-Phenylanthracene

Property	Value
Appearance	White to off-white solid
Melting Point	207-208 °C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.51 (s, 1H), 8.45 (s, 1H), 8.08 (d, J = 8.6 Hz, 1H), 8.02 (d, J = 8.6 Hz, 1H), 7.95 (d, J = 8.9 Hz, 1H), 7.82 (dd, J = 8.9, 1.9 Hz, 1H), 7.75 (d, J = 7.3 Hz, 2H), 7.53-7.46 (m, 4H), 7.39 (t, J = 7.4 Hz, 1H).
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	140.9, 137.8, 132.0, 131.8, 131.0, 130.2, 129.0, 128.8, 128.3, 128.2, 127.4, 127.3, 126.3, 126.0, 125.8, 125.4, 125.3.
IR (KBr, cm⁻¹)	3055, 1620, 1598, 1488, 885, 765, 698

Note: NMR and IR data are predicted based on known spectra of similar compounds and may vary slightly.[4][5]

Mandatory Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: Experimental workflow for the synthesis of 2-Phenylanthracene.

References

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. 2-Phenylanthracene [webbook.nist.gov]

Application Notes and Protocols for the Synthesis of 2-Alkynyl-phenylanthracene via Sonogashira Coupling

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of 2-alkynyl-phenylanthracene derivatives using the Sonogashira cross-coupling reaction. This powerful and versatile reaction enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide, offering a robust methodology for creating complex molecular architectures.[1][2] The synthesized 2-alkynyl-phenylanthracene compounds are of significant interest in materials science due to their unique photophysical properties and have potential applications in organic electronics.[3] Furthermore, related polyalkynylated anthracene derivatives have been investigated for their cytotoxic potential, making this class of compounds relevant to drug discovery and development.

Introduction to Sonogashira Coupling

The Sonogashira reaction is a cross-coupling reaction that utilizes a palladium catalyst and a copper(I) co-catalyst to form a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[2][4] The reaction is typically carried out under mild conditions and tolerates a wide range of functional groups, making it a valuable tool in organic synthesis.[1][4] The general transformation is depicted in Figure 1.

Figure 1. General scheme of the Sonogashira coupling reaction.

The synthesis of 2-alkynyl-phenylanthracene derivatives typically involves the coupling of a 2-haloanthracene (e.g., 2-bromoanthracene) with a substituted phenylacetylene. The choice of catalyst, solvent, base, and reaction conditions can be optimized to achieve high yields of the desired product. Both traditional copper-co-catalyzed and copper-free protocols can be employed.[3]

Data Presentation

The following table summarizes representative quantitative data for the Sonogashira coupling reaction to synthesize various alkynyl-aromatic compounds, including those with structural similarities to 2-alkynyl-phenylanthracene. The yields are highly dependent on the specific substrates, catalyst system, and reaction conditions.

Entry	Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	2-Bromoanthracene	(Trimethylsilyl)acetylene	Pd(PPh₃)₄ / CuI	Et₃N	Toluene	70	Good	[5] (qualitative)
2	Iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF/DMA	75	<2 (batch)	[6]
3	4-Iodotoluene	Phenylacetylene	Pd(PPh₃)₂Cl₂	Diisopropylamine	THF	RT	High	[1] (qualitative)
4	2-Iodotoluene	Phenylacetylene	Pd(PPh₃)₂Cl₂	Et₃N	Ionic Liquid	55	96	[7]
5	4-Iodotoluene	Phenylacetylene	Pd(PPh₃)₂Cl₂	Et₃N	Ionic Liquid	55	95	[7]
6	6-Bromoquinoline derivative	Phenylacetylene	Pd(OAc)₂ / PPh₃	Et₃N	Toluene/Water	100	42-88	[8]
7	o-Iodoanilines	Phenylacetylenes	(PPh₃)₂CuBH₄	DBU	-	120	>99	[9]
8	Aryl Iodides	Phenylacetylene	CuI / 3-Pphen	K₂CO₃	Water	100	Good	[9]

Experimental Protocols

This section provides detailed methodologies for the synthesis of 2-alkynyl-phenylanthracene derivatives via Sonogashira coupling. Two primary protocols are presented: a traditional copper-co-catalyzed method and a copper-free alternative.

Protocol 1: Copper-Co-Catalyzed Sonogashira Coupling

This protocol is a general procedure adapted from established methods for the Sonogashira coupling of aryl halides with terminal alkynes.[1][3][4]

Materials:

• 2-Bromoanthracene (1.0 eq)

• Substituted Phenylacetylene (1.1 - 1.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 - 0.05 eq)

• Copper(I) iodide (CuI) (0.04 - 0.10 eq)

• Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH) (2 - 5 eq)

• Anhydrous and degassed solvent (e.g., Tetrahydrofuran (THF) or Toluene)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add 2-bromoanthracene, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

• Add the anhydrous and degassed solvent, followed by the amine base.

• Stir the mixture for 10-15 minutes at room temperature.

• Add the substituted phenylacetylene dropwise to the reaction mixture.

• The reaction mixture is then stirred at room temperature or heated to 50-80 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature and dilute it with an organic solvent such as ethyl acetate.

• Filter the mixture through a pad of Celite to remove the catalyst residues.

• Wash the filtrate with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is an alternative for substrates that may be sensitive to copper salts or to avoid the formation of alkyne homocoupling byproducts.[10]

Materials:

• 2-Bromoanthracene (1.0 eq)

• Substituted Phenylacetylene (1.2 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (0.01 - 0.05 eq)

• Phosphine ligand (e.g., PPh₃, P(t-Bu)₃) (0.02 - 0.1 eq)

• Base (e.g., Cs₂CO₃, K₂CO₃, or an amine base like pyrrolidine)

• Anhydrous and degassed solvent (e.g., Dioxane, Toluene, or Dimethylformamide (DMF))

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 2-bromoanthracene, the palladium catalyst, and the phosphine ligand.

• Add the anhydrous and degassed solvent and the base.

• Stir the mixture for 15-20 minutes at room temperature.

• Add the substituted phenylacetylene to the reaction mixture.

• Heat the reaction to the desired temperature (typically between 80-120 °C).

• Monitor the reaction by TLC or GC-MS.

• Once the reaction is complete, cool the mixture to room temperature.

• Add water to the reaction mixture and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Mandatory Visualizations

Sonogashira Coupling Mechanism

The generally accepted mechanism for the copper-co-catalyzed Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]
• 6. rsc.org [rsc.org]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]
• 9. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]

Application Note: Purification of 2-Phenylanthracene by Column Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) that serves as a crucial building block in the synthesis of advanced materials for organic electronics and as a scaffold in medicinal chemistry. The synthesis of 2-phenylanthracene often yields a crude product containing unreacted starting materials, isomers, and other by-products. High purity is essential for its subsequent applications, particularly in drug development where impurities can lead to undesirable biological activity or interfere with material properties.[1] Column chromatography is a fundamental, reliable, and widely used technique for the purification of organic compounds, offering efficient separation based on the differential adsorption of components to a stationary phase.[2][3][4]

This document provides a detailed protocol for the purification of 2-phenylanthracene using silica gel column chromatography.

Principle of Separation

Column chromatography separates compounds based on their differing affinities for the stationary phase and the mobile phase.[5] In this normal-phase chromatography setup, a polar stationary phase (silica gel) is used with a relatively non-polar mobile phase (eluent).[3][5] Non-polar compounds, like 2-phenylanthracene, have a lower affinity for the polar silica gel and will travel through the column more quickly with the mobile phase. More polar impurities will adsorb more strongly to the silica gel and elute later.[6] By gradually increasing the polarity of the mobile phase (gradient elution), a fine separation between the target compound and impurities can be achieved.[5]

Data Presentation

The following table summarizes the typical parameters for the purification of 2-phenylanthracene by column chromatography. The optimal conditions may require some optimization based on the specific impurity profile of the crude mixture.

Parameter	Description	Typical Value / Range
Stationary Phase	Adsorbent used for separation.	Silica Gel (60-120 mesh or 230-400 mesh for flash chromatography).[2]
Mobile Phase (Eluent)	Solvent system to carry the compound through the column.	Gradient of Hexane and Dichloromethane (DCM) or Hexane and Ethyl Acetate.[7][8]
Initial Eluent	100% Hexane or Hexane:DCM (e.g., 98:2 v/v)
Final Eluent	Hexane:DCM (e.g., 90:10 v/v) or Hexane:Ethyl Acetate (e.g., 95:5 v/v)
Optimal TLC Rf	Retention factor on a TLC plate for good separation.	~0.2 - 0.4 (in the elution solvent)
Expected Purity	Purity of the isolated product.	>98% (as determined by HPLC or NMR)
Typical Recovery	The percentage of pure product recovered from the crude material.	85-95%

Experimental Protocol

This protocol details the purification of approximately 1 gram of crude 2-phenylanthracene. Adjust quantities accordingly for different scales.

1. Materials and Reagents

• Glassware: Chromatography column (e.g., 40-60 mm diameter, 400-600 mm length), round-bottom flasks, beakers, Erlenmeyer flasks, test tubes for fraction collection, separatory funnel (for gradient elution).

• Crude Sample: 1 g of crude 2-phenylanthracene.

• Stationary Phase: Silica gel (e.g., 80-100 g, 230-400 mesh for flash chromatography).[2]

• Mobile Phase Solvents:

  • n-Hexane (HPLC grade)

  • Dichloromethane (DCM) (HPLC grade)

• Other: Sand (washed), cotton or glass wool, TLC plates (silica gel coated), TLC chamber, UV lamp (254 nm), capillary tubes, rotary evaporator.

2. Column Preparation (Wet Slurry Method)

• Plug the Column: Securely place a small plug of cotton or glass wool at the bottom of the column outlet.[8]

• Add Sand: Add a thin layer (approx. 1 cm) of sand over the plug to create an even base.[8]

• Prepare Slurry: In a beaker, measure the required amount of silica gel. In a separate flask, measure a suitable volume of the initial, least polar eluent (e.g., 100% hexane). Add the silica gel to the solvent while swirling to create a uniform slurry without clumps.[8]

• Pack the Column: Clamp the column vertically. Pour the silica gel slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. Gently tap the side of the column to ensure the silica packs down evenly and to dislodge any air bubbles.[8]

• Equilibrate: Once all the silica has settled, add a final thin layer (approx. 1 cm) of sand on top to prevent the stationary phase from being disturbed during solvent addition.[1][8] Wash the column with 2-3 column volumes of the initial eluent, ensuring the solvent level never drops below the top layer of sand.[6]

3. Sample Loading (Dry Loading Method)

• Dissolve Crude Product: Dissolve the 1 g of crude 2-phenylanthracene in a minimal amount of a suitable solvent like dichloromethane (DCM) (approx. 5-10 mL).

• Adsorb onto Silica: In a round-bottom flask, add 2-3 g of silica gel to the dissolved sample.

• Evaporate Solvent: Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained. This is the sample-adsorbed silica.

• Load the Column: Carefully add the sample-adsorbed silica as a uniform layer on top of the sand at the top of the packed column.

4. Elution and Fraction Collection

• Begin Elution: Carefully add the initial eluent (e.g., 100% Hexane) to the column. Open the stopcock and begin collecting the eluate in test tubes or small flasks (fractions of 10-20 mL). If using pressure (flash chromatography), apply gentle air pressure to achieve a steady flow rate.[2][9]

• Gradient Elution: Start with the least polar solvent (100% Hexane) and gradually increase the polarity. This can be done by slowly adding a more polar solvent (DCM) to the hexane in the solvent reservoir. A typical gradient might be:

  • Fractions 1-10: 100% Hexane

  • Fractions 11-30: Hexane:DCM (98:2)

  • Fractions 31-50: Hexane:DCM (95:5)

  • Continue increasing DCM concentration if the product does not elute.

• Collect Fractions: Systematically collect fractions and keep them organized in order.[3]

5. Monitoring by Thin-Layer Chromatography (TLC)

• Spot the Plate: Using a capillary tube, spot small amounts of the collected fractions onto a TLC plate. Also spot the crude starting material and, if available, a pure standard of 2-phenylanthracene for reference.

• Develop the Plate: Place the TLC plate in a developing chamber containing a suitable eluent (e.g., Hexane:DCM 9:1).

• Visualize: After the solvent front has nearly reached the top, remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp (254 nm). 2-Phenylanthracene will appear as a fluorescent spot.

• Identify Pure Fractions: Compare the Rf values of the spots from the collected fractions. Combine the fractions that contain only the single spot corresponding to pure 2-phenylanthracene.

6. Product Isolation

• Combine Fractions: Pool the identified pure fractions into a clean, pre-weighed round-bottom flask.

• Remove Solvent: Remove the solvent using a rotary evaporator.

• Dry the Product: Dry the resulting solid under high vacuum to remove any residual solvent.

• Determine Yield and Purity: Weigh the final product to calculate the recovery yield. Assess its purity using analytical techniques such as NMR, HPLC, or melting point determination.

Workflow Visualization

The following diagram illustrates the complete workflow for the purification of 2-phenylanthracene using column chromatography.

Caption: Workflow for the purification of 2-phenylanthracene.

References

• 1. benchchem.com [benchchem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Column chromatography - Wikipedia [en.wikipedia.org]
• 4. Khan Academy [khanacademy.org]
• 5. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. cup.edu.cn [cup.edu.cn]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 9. orgsyn.org [orgsyn.org]

Application Note and Protocol for High-Purity 2-Phenylanthracene Sublimation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-Phenylanthracene to high purity using vacuum sublimation. High-purity 2-Phenylanthracene is crucial for applications in organic electronics, particularly in the fabrication of Organic Light-Emitting Diodes (OLEDs), and as a fluorescent probe in various research settings.

Introduction

2-Phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) known for its characteristic blue fluorescence. In the field of organic electronics, the purity of materials is paramount as impurities can significantly degrade device performance and lifespan. Sublimation is a superior purification technique for many organic materials, including PAHs, as it effectively removes non-volatile and less volatile impurities without the use of solvents. This protocol outlines a laboratory-scale vacuum sublimation procedure for obtaining high-purity 2-Phenylanthracene.

Physical and Thermal Properties

A summary of the physical and thermal properties of 2-Phenylanthracene and the related compound anthracene is presented in Table 1. This data is essential for determining the optimal sublimation conditions.

Property	2-Phenylanthracene	Anthracene (for comparison)
Molecular Formula	C₂₀H₁₄	C₁₄H₁₀
Molecular Weight	254.33 g/mol	178.23 g/mol
Appearance	White to yellow crystalline solid	Colorless solid
Melting Point	207-207.5 °C	215 °C
Enthalpy of Sublimation	Not explicitly found	98.5 ± 3.3 kJ/mol (over 322–348 K)[1]

Experimental Protocol: Vacuum Sublimation of 2-Phenylanthracene

This protocol is based on general procedures for the sublimation of anthracene derivatives and aims to yield high-purity crystalline 2-Phenylanthracene.[2]

Materials:

• Crude 2-Phenylanthracene (≥98% purity)

• Sublimation apparatus (glass tube with a cold finger condenser)

• High-vacuum pump (<1 mbar)

• Heating mantle or oil bath

• Temperature controller and thermocouple

• Schlenk line or similar inert gas manifold

• Spatula

• Analytical balance

Procedure:

• Preparation of the Sublimation Apparatus:

  • Thoroughly clean and dry all glassware.

  • Lightly grease the ground glass joints to ensure a good vacuum seal.

• Loading the Sample:

  • Weigh approximately 100-500 mg of crude 2-Phenylanthracene and place it at the bottom of the sublimation tube.

• Assembling the Apparatus:

  • Insert the cold finger into the sublimation tube.

  • Connect the apparatus to a Schlenk line.

• Evacuation and Purging:

  • Evacuate the sublimation apparatus to a pressure of <1 mbar.

  • Backfill the apparatus with an inert gas (e.g., nitrogen or argon).

  • Repeat this evacuation and backfilling cycle three times to remove residual air and moisture.[2]

• Sublimation:

  • With the apparatus under a dynamic vacuum (<1 mbar), begin circulating a coolant (e.g., tap water at ~23 °C) through the cold finger.[2]

  • Gradually heat the bottom of the sublimation tube using a heating mantle or oil bath.

  • Slowly increase the temperature to the sublimation temperature of 2-Phenylanthracene. Based on its melting point and data for similar compounds, a starting temperature range of 180-200 °C is recommended.

  • Monitor the apparatus for the appearance of crystalline material on the cold finger. Adjust the temperature as necessary to achieve a steady rate of sublimation without melting or decomposition of the starting material.

• Collection of Purified Product:

  • Continue the sublimation until a sufficient amount of purified material has collected on the cold finger, or until the crude material is depleted.

  • Turn off the heating and allow the apparatus to cool to room temperature under vacuum.

  • Carefully vent the apparatus with an inert gas.

  • Gently remove the cold finger from the sublimation tube.

  • Scrape the purified crystalline 2-Phenylanthracene from the cold finger onto a pre-weighed collection vessel using a clean spatula.

• Characterization:

  • Determine the yield of the sublimed material.

  • Characterize the purity of the sublimed 2-Phenylanthracene using appropriate analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Differential Scanning Calorimetry (DSC), and fluorescence spectroscopy.

Expected Results

The sublimation process is expected to yield a highly pure crystalline product. The quantitative parameters of the sublimation process can be summarized as follows:

Parameter	Expected Value/Range
Sublimation Temperature	180 - 200 °C
Pressure	< 1 mbar[2]
Duration	2 - 6 hours (dependent on scale)
Expected Yield	> 80%
Purity (Post-Sublimation)	> 99.5%

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle 2-Phenylanthracene with care, as polycyclic aromatic hydrocarbons may have toxic properties.

• Exercise caution when working with high vacuum and heated glassware.

Diagrams

Caption: Experimental workflow for the vacuum sublimation of 2-Phenylanthracene.

Caption: Relationship between sublimation parameters, product purity, and application performance.

References

• 1. Vapor pressures and sublimation enthalpies of seven heteroatomic aromatic hydrocarbons measured using the Knudsen effusion technique - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Application Notes and Protocols for 2-Phenylanthracene as a Blue Emitter in OLEDs

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylanthracene is a promising candidate for a blue-emitting material in Organic Light-Emitting Diodes (OLEDs). Its rigid anthracene core provides high photoluminescence quantum efficiency and good thermal stability, while the phenyl substituent can be used to tune the material's electronic properties and solid-state morphology. This document provides detailed application notes and experimental protocols for the synthesis of 2-Phenylanthracene and its application as a blue emitter in OLEDs.

Data Presentation

The performance of OLEDs is highly dependent on the device architecture and the specific materials used. While comprehensive data for 2-Phenylanthracene as a primary emitter is not widely published, the following tables summarize the performance of a closely related derivative and provide a comparison with other blue-emitting anthracene derivatives.

Table 1: Performance of a 2-Phenylanthracene Derivative in a Neat Emissive Layer

Parameter	Value	Reference Compound
Maximum External Quantum Efficiency (EQEmax)	4.2%	PhAn-Xn
Maximum Luminance	4110 cd/m²	PhAn-Xn
CIE Coordinates (x, y)	(0.16, 0.06)	PhAn-Xn
Operational Lifetime (LT50)	Not Reported	-

Note: PhAn-Xn is a xanthene-anthracene-based derivative of 2-phenylanthracene.

Table 2: Comparative Performance of Blue-Emitting Anthracene Derivatives in OLEDs

Emitter Name/Structure	Host Material	Max. EQE (%)	Max. Luminance (cd/m²)	CIE (x, y)	Lifetime (LT50/LT95) [hours]
TPA-TAn-DMAC	Non-doped	4.9	> 10,000	(0.14, 0.18)	Not Reported[1]
Cz-TAn-DMAC	Doped	4.8	Not Reported	(0.15, 0.08)	Not Reported[1]
9,10-bis(4-tert-butylphenylethynyl)anthracene derivative	Not Reported	Not Reported	1143	Not Reported	Not Reported[1]
B-N-S-3 (TTA host)	ANDN	6.7	Not Reported	Not Reported	136 (LT95) at 1000 cd/m²
PPITPh-based emitter	Non-doped	11.83	Not Reported	(x, 0.07)	48.4 (LT50) at 100 cd/m²

Experimental Protocols

Synthesis of 2-Phenylanthracene via Suzuki-Miyaura Coupling

This protocol describes the synthesis of 2-Phenylanthracene from 2-bromoanthracene and phenylboronic acid using a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2-Bromoanthracene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Deionized water

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-bromoanthracene (1.0 eq) and phenylboronic acid (1.2 eq) in a mixture of toluene and ethanol (4:1 v/v).

• Add an aqueous solution of potassium carbonate (2.0 M, 2.0 eq).

• Degas the mixture by bubbling with argon for 20-30 minutes.

• To the degassed mixture, add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Heat the reaction mixture to reflux (approximately 80-90 °C) under an argon atmosphere and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Add deionized water and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 2-Phenylanthracene as a solid.

Fabrication of a 2-Phenylanthracene-Based OLED

This protocol outlines the fabrication of a multi-layer OLED using 2-Phenylanthracene as the blue-emitting layer via thermal evaporation.

Materials:

• Indium Tin Oxide (ITO)-coated glass substrates

• 2-Phenylanthracene (emitter)

• Hole Injection Layer (HIL) material (e.g., HAT-CN)

• Hole Transport Layer (HTL) material (e.g., NPB)

• Electron Transport Layer (ETL) material (e.g., TPBi)

• Electron Injection Layer (EIL) material (e.g., LiF)

• Aluminum (Al) for the cathode

• Detergent, deionized water, acetone, isopropanol for cleaning

Procedure:

• Substrate Cleaning:

  • Sequentially clean the ITO-coated glass substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates in an oven and then treat them with UV-ozone for 10-15 minutes to improve the ITO work function.

• Organic Layer Deposition:

  • Transfer the cleaned substrates to a high-vacuum thermal evaporation chamber (pressure < 10⁻⁶ Torr).

  • Sequentially deposit the organic layers onto the ITO substrate. A typical device architecture is as follows:

    • HIL: HAT-CN (10 nm)

    • HTL: NPB (40 nm)

    • EML: 2-Phenylanthracene (20 nm)

    • ETL: TPBi (30 nm)

  • Control the deposition rate and thickness of each layer using a quartz crystal monitor.

• Cathode Deposition:

  • Without breaking the vacuum, deposit the EIL (LiF, 1 nm) followed by the metal cathode (Al, 100 nm) through a shadow mask to define the active area of the device.

• Encapsulation:

  • Transfer the fabricated device to a nitrogen-filled glovebox.

  • Encapsulate the device using a glass lid and a UV-curable epoxy resin to protect it from moisture and oxygen.

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of 2-Phenylanthracene.

OLED Fabrication Workflow

Caption: General workflow for OLED device fabrication.

Energy Level Diagram of a 2-Phenylanthracene-Based OLED

Caption: Energy level diagram of the OLED device.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Fabrication of 2-Phenylanthracene Based Organic Light-Emitting Diodes

For: Researchers, scientists, and drug development professionals.

Introduction

Organic Light-Emitting Diodes (OLEDs) have emerged as a leading technology in display and solid-state lighting applications due to their high contrast, wide viewing angles, and thin form factors. Anthracene and its derivatives are a significant class of organic semiconductors known for their strong blue fluorescence, making them excellent candidates for the emissive layer in OLEDs. 2-Phenylanthracene, in particular, offers a robust molecular structure with good thermal stability and charge transport properties, positioning it as a promising material for fabricating efficient and stable blue OLEDs.

This document provides detailed application notes and experimental protocols for the fabrication of 2-Phenylanthracene based OLEDs using vacuum thermal evaporation. The methodologies outlined herein are intended to guide researchers in the successful construction and characterization of these devices in a laboratory setting.

Device Architecture and Materials

A typical multilayer OLED structure is employed to ensure efficient charge injection, transport, and recombination within the emissive layer. The proposed device architecture for a 2-Phenylanthracene based OLED is as follows:

ITO / HTL / EML / ETL / Cathode

Where:

• ITO (Indium Tin Oxide): Serves as the transparent anode.

• HTL (Hole Transport Layer): Facilitates the transport of holes from the anode to the emissive layer.

• EML (Emissive Layer): 2-Phenylanthracene, where electroluminescence occurs.

• ETL (Electron Transport Layer): Facilitates the transport of electrons from the cathode to the emissive layer.

• Cathode: A low work function metal for efficient electron injection.

A common choice for the hole transport material is NPB (N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine), and a suitable electron transport material is Alq3 (Tris(8-hydroxyquinolinato)aluminum). The cathode is typically a bilayer of a low work-function metal like Lithium Fluoride (LiF) followed by Aluminum (Al) for stability.

Quantitative Data Presentation

The performance of an OLED is highly dependent on the thickness of each layer and the deposition parameters. The following tables summarize the typical material specifications and device performance metrics for a 2-Phenylanthracene based OLED.

Table 1: Materials and Deposition Parameters

Layer	Material	Typical Thickness (nm)	Deposition Rate (Å/s)
Anode	Indium Tin Oxide (ITO)	100 - 150	-
Hole Transport Layer (HTL)	NPB	30 - 50	1 - 2
Emissive Layer (EML)	2-Phenylanthracene	20 - 40	1 - 2
Electron Transport Layer (ETL)	Alq3	20 - 40	1 - 2
Electron Injection Layer (EIL)	Lithium Fluoride (LiF)	0.5 - 1.5	0.1 - 0.3
Cathode	Aluminum (Al)	80 - 120	2 - 5

Table 2: Device Performance Characteristics

Parameter	Typical Value
Current Density (at 8V)	15 - 25 mA/cm²
Luminance (at 8V)	800 - 1200 cd/m²
External Quantum Efficiency (EQE)	3 - 5%
Power Efficiency	2 - 4 lm/W
Commission Internationale de l'Éclairage (CIE) Coordinates (x, y)	(0.15, 0.18)
Turn-on Voltage	3 - 4 V

Experimental Protocols

The following protocols provide a step-by-step guide for the fabrication and characterization of 2-Phenylanthracene based OLEDs.

Substrate Cleaning

A thorough cleaning of the ITO substrate is critical to remove contaminants and ensure good film adhesion and device performance.

• Initial Cleaning: Place the ITO-coated glass substrates in a substrate rack and immerse them in a beaker containing a 2% solution of Hellmanex III in deionized (DI) water.

• Ultrasonication: Sonicate the beaker for 15 minutes.

• Rinsing: Rinse the substrates thoroughly with DI water.

• Solvent Cleaning: Sequentially sonicate the substrates in acetone and then isopropanol for 15 minutes each.

• Final Rinse and Drying: Rinse the substrates again with DI water and dry them using a stream of high-purity nitrogen gas.

• UV-Ozone Treatment: Immediately before loading into the deposition chamber, treat the substrates with UV-ozone for 10-15 minutes to improve the work function of the ITO and remove any remaining organic residues.

Organic and Metal Layer Deposition by Vacuum Thermal Evaporation

This process should be carried out in a high-vacuum thermal evaporation system with a base pressure of < 5 x 10⁻⁶ Torr.

• Source Preparation: Load the organic materials (NPB, 2-Phenylanthracene, Alq3), LiF, and Al into their respective evaporation boats/crucibles within the vacuum chamber.

• Substrate Loading: Mount the cleaned ITO substrates onto the substrate holder in the chamber, with the ITO-coated side facing the evaporation sources.

• Pump Down: Evacuate the chamber to the required base pressure.

• Deposition of Hole Transport Layer (HTL):

  • Heat the NPB source until the desired deposition rate (1-2 Å/s) is achieved, as monitored by a quartz crystal microbalance (QCM).

  • Open the shutter and deposit the NPB layer to the target thickness (e.g., 40 nm).

  • Close the shutter and allow the source to cool.

• Deposition of Emissive Layer (EML):

  • Heat the 2-Phenylanthracene source to achieve a stable deposition rate of 1-2 Å/s.

  • Open the shutter to deposit the 2-Phenylanthracene layer to the desired thickness (e.g., 30 nm).

  • Close the shutter and cool down the source.

• Deposition of Electron Transport Layer (ETL):

  • Heat the Alq3 source to achieve a deposition rate of 1-2 Å/s.

  • Deposit the Alq3 layer to the specified thickness (e.g., 30 nm).

  • Close the shutter and allow the source to cool.

• Deposition of Cathode:

  • Electron Injection Layer (EIL): Heat the LiF source to achieve a slow deposition rate (0.1-0.3 Å/s) and deposit a thin layer (e.g., 1 nm).

  • Aluminum Layer: Heat the Aluminum source to a higher deposition rate (2-5 Å/s) and deposit the final metal cathode (e.g., 100 nm).

• Venting and Unloading: After all layers are deposited, allow the system to cool down before venting the chamber with an inert gas (e.g., nitrogen) and unloading the fabricated devices.

Device Encapsulation

To prevent degradation from atmospheric moisture and oxygen, the devices must be encapsulated immediately after fabrication.

• Preparation: Perform the encapsulation in a nitrogen-filled glovebox.

• Application of Sealant: Apply a UV-curable epoxy resin around the perimeter of the active area on the device substrate.

• Covering: Carefully place a clean glass coverslip over the epoxy, ensuring it fully covers the active area and the cathode.

• Curing: Expose the device to a UV lamp for the time specified by the epoxy manufacturer to cure the resin and form a hermetic seal.

Device Characterization

The performance of the fabricated OLEDs should be characterized to determine their optoelectronic properties.

• Current Density-Voltage-Luminance (J-V-L) Measurement:

  • Use a source measure unit (SMU) to apply a voltage sweep to the device.

  • Simultaneously measure the current flowing through the device and the light output (luminance) using a calibrated photodiode or a spectroradiometer.

• Electroluminescence (EL) Spectrum and CIE Coordinates:

  • At a constant driving voltage or current, measure the EL spectrum of the device using a spectroradiometer.

  • From the spectrum, calculate the CIE 1931 (x, y) color coordinates.

• Efficiency Calculations:

  • External Quantum Efficiency (EQE): Calculate the EQE from the luminance, current density, and the EL spectrum.

  • Power Efficiency: Calculate the power efficiency (in lm/W) from the luminance, current density, and operating voltage.

Visualizations

The following diagrams illustrate the key processes and relationships in the fabrication of 2-Phenylanthracene based OLEDs.

Caption: Diagram of the OLED device structure and charge flow.

Caption: Experimental workflow for OLED fabrication.

Application Notes: 2-Substituted Anthracene Derivative as a Fluorescent Probe for Chromium (III) Ion Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Due to the limited availability of specific data on 2-phenylanthracene as a fluorescent probe for metal ion detection, this document provides a comprehensive application note and protocol based on a closely related and well-characterized 2-substituted anthracene derivative. We will focus on an anthracene-thiophene Schiff base probe, hereafter referred to as ANT-Th, which has demonstrated high selectivity and sensitivity for the detection of Chromium (III) ions (Cr³⁺) in aqueous media. Anthracene and its derivatives are excellent fluorophores known for their high quantum yields and chemical stability, making them ideal candidates for the development of fluorescent sensors.[1] The ANT-Th probe exhibits a "turn-on" fluorescent response upon binding to Cr³⁺, enabling the quantification of this environmentally and biologically significant metal ion.[1]

Data Presentation

The performance of the ANT-Th fluorescent probe for Cr³⁺ detection is summarized in the table below. This data is crucial for researchers planning to utilize this probe in their experimental setups.

Parameter	Value	Reference
Target Ion	Cr³⁺	[1]
Fluorescence Response	"Turn-on"	[1]
Detection Limit (LOD)	0.4 µM	[1]
Response Time	< 1 minute	[1]
Sensing Mechanism	C=N bond hydrolysis	[1]

Signaling Pathway and Detection Mechanism

The detection of Cr³⁺ by the ANT-Th probe is based on a "turn-on" fluorescence mechanism triggered by the hydrolysis of the C=N (imine) bond in the probe.[1] In its free form, the ANT-Th probe is non-fluorescent or weakly fluorescent. Upon the addition of Cr³⁺, the metal ion is proposed to coordinate with the nitrogen atom of the imine and the sulfur atom of the thiophene moiety. This coordination facilitates the nucleophilic attack of a water molecule on the imine carbon, leading to the hydrolysis of the C=N bond.[1] This hydrolysis event releases the highly fluorescent 2-aminoanthracene, resulting in a significant increase in the fluorescence intensity.[1]

Signaling pathway of the ANT-Th probe for Cr³⁺ detection.

Experimental Protocols

The following protocols are based on the successful application of the ANT-Th probe for Cr³⁺ detection.[1] Researchers should adapt these protocols to their specific experimental conditions and instrumentation.

Synthesis of ANT-Th Probe

The ANT-Th probe can be synthesized via a one-step acid-catalyzed condensation reaction.[1]

Materials:

• 2-aminoanthracene (1.0 eq)

• 2-thiophenecarboxaldehyde (1.0 eq)

• Ethanol (EtOH)

• Acetic acid (AcOH, catalytic amount)

• Dichloromethane (CH₂Cl₂)

Procedure:

• Dissolve 2-aminoanthracene and 2-thiophenecarboxaldehyde in ethanol.

• Add a catalytic amount (2-3 drops) of acetic acid to the solution.

• Reflux the reaction mixture for 6 hours under a nitrogen atmosphere.

• After cooling, filter the resulting solid.

• Recrystallize the solid from an ethanol-dichloromethane mixture (3:1 v/v) to obtain the pure ANT-Th probe as a dark green solid.[1]

General Protocol for Cr³⁺ Detection

This protocol outlines the general steps for using the ANT-Th probe for the fluorometric detection of Cr³⁺.

Materials:

• ANT-Th probe stock solution (e.g., 1 mM in a suitable organic solvent like acetonitrile)

• Aqueous buffer solution (e.g., HEPES)

• Stock solutions of various metal ions (e.g., Cr³⁺, Na⁺, K⁺, Ca²⁺, Mg²⁺, etc.) in deionized water

• Fluorometer and quartz cuvettes

Procedure:

• Preparation of Probe Solution: Prepare a working solution of the ANT-Th probe (e.g., 10 µM) in a mixture of organic solvent and aqueous buffer (e.g., 1:1 v/v).

• Fluorescence Measurement:

  • Place 2 mL of the ANT-Th probe working solution into a quartz cuvette.

  • Record the initial fluorescence spectrum of the probe solution.

  • Add a known concentration of the Cr³⁺ stock solution to the cuvette.

  • Mix thoroughly and allow the solution to stand for a short period (e.g., 1 minute) to ensure the reaction is complete.

  • Record the fluorescence emission spectrum.

• Selectivity Studies: To assess the selectivity of the probe, repeat the fluorescence measurement with a range of other metal ions at the same concentration as Cr³⁺.

• Data Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of Cr³⁺ to generate a calibration curve. The detection limit can be calculated based on the signal-to-noise ratio.

Experimental workflow for Cr³⁺ detection using ANT-Th.

References

• 1. researchgate.net [researchgate.net]

Application of 2-Phenylanthracene Derivatives in Organic Field-Effect Transistors (OFETs)

Application Note & Protocol

Introduction

Organic Field-Effect Transistors (OFETs) are key components in the advancement of flexible and low-cost organic electronics. The performance of these devices is intrinsically linked to the properties of the organic semiconductor used as the active layer. Anthracene and its derivatives have garnered significant interest due to their excellent photophysical properties and charge transport capabilities. This document focuses on the application of 2-phenylanthracene derivatives, specifically 2,6-diphenylanthracene (2,6-DPA), in the fabrication of p-type OFETs. Due to a greater availability of detailed experimental data and performance metrics for 2,6-DPA, it will be presented as a representative example of this class of materials.

The extended π-conjugation provided by the phenyl substituents in 2,6-DPA enhances intermolecular interactions, which is crucial for efficient charge transport in the solid state. This application note provides a summary of the performance of 2,6-DPA based OFETs, along with detailed protocols for device fabrication and characterization.

Data Presentation

The performance of an OFET is characterized by several key parameters, including charge carrier mobility (μ), the on/off current ratio (Ion/Ioff), and the threshold voltage (Vth). The following table summarizes the reported performance of a vacuum-deposited 2,6-diphenylanthracene OFET.

Parameter	Value	Units
Fabrication Method	Vacuum Deposition	-
Device Configuration	Top-Contact, Bottom-Gate (TCBG)	-
Polarity	p-type	-
Field-Effect Mobility (μ)	0.34	cm²/Vs
On/Off Current Ratio (Ion/Ioff)	10⁶	-
Threshold Voltage (Vth)	-12	V

Experimental Protocols

Protocol 1: Fabrication of Top-Contact, Bottom-Gate 2,6-Diphenylanthracene OFETs

This protocol details the fabrication of OFETs using 2,6-diphenylanthracene as the active semiconductor layer via vacuum thermal evaporation.

Materials:

• Highly doped n-type silicon (n⁺⁺-Si) wafers with a 200 nm thermally grown silicon dioxide (SiO₂) layer

• 2,6-Diphenylanthracene (purified by sublimation)

• Gold (Au) evaporation source (99.99% purity)

• Organic cleaning solvents (acetone, isopropanol)

• Deionized water

• Nitrogen gas (high purity)

Equipment:

• Ultrasonic bath

• Substrate cleaning station

• High-vacuum thermal evaporation system (pressure capability < 10⁻⁶ Torr)

• Quartz crystal microbalance (QCM) for deposition rate monitoring

• Substrate holder with heating capability

• Shadow masks for defining the source and drain electrodes

Procedure:

• Substrate Cleaning:

  • Cut the n⁺⁺-Si/SiO₂ wafer into desired substrate sizes (e.g., 2 cm x 2 cm).

  • Place the substrates in a beaker with acetone and sonicate for 15 minutes.

  • Rinse the substrates thoroughly with deionized water.

  • Place the substrates in a beaker with isopropanol and sonicate for 15 minutes.

  • Rinse the substrates thoroughly with deionized water.

  • Dry the substrates using a stream of high-purity nitrogen gas.

  • Bake the substrates at 120°C for 30 minutes to remove any residual moisture.

• Organic Semiconductor Deposition:

  • Mount the cleaned substrates onto the substrate holder in the thermal evaporation chamber.

  • Load the 2,6-diphenylanthracene powder into a crucible in the evaporator.

  • Evacuate the chamber to a pressure of approximately 10⁻⁷ Pa.

  • Heat the substrate holder to a temperature of 50°C.

  • Heat the crucible containing the 2,6-diphenylanthracene until it starts to sublimate.

  • Deposit a 50 nm thick film of 2,6-diphenylanthracene onto the substrates at a controlled rate of 0.3 Å/s, monitored by the QCM.

• Source-Drain Electrode Deposition:

  • Without breaking the vacuum, allow the substrates to cool down to room temperature.

  • Place a shadow mask with the desired channel length (e.g., 50 μm) and channel width (e.g., 1.5 mm) over the substrates.

  • Load the gold source into a separate crucible in the evaporator.

  • Evacuate the chamber to a pressure of approximately 10⁻⁷ Pa.

  • Deposit a 40 nm thick layer of gold through the shadow mask onto the organic semiconductor layer at a deposition rate of 1.0 Å/s.

• Device Finalization:

  • Vent the chamber with nitrogen gas and carefully remove the fabricated devices.

  • Store the devices in an inert atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation.

Protocol 2: Electrical Characterization of OFETs

This protocol describes the procedure for measuring the electrical characteristics of the fabricated OFETs.

Equipment:

• Probe station with micro-manipulators

• Semiconductor parameter analyzer

• Inert atmosphere glovebox or measurement chamber (e.g., filled with N₂)

Procedure:

• Setup:

  • Place the fabricated OFET device on the sample stage of the probe station inside the inert atmosphere chamber.

  • Using the micro-manipulators, carefully land the probe tips on the source, drain, and the back-gate (the n⁺⁺-Si substrate) of the transistor.

• Output Characteristics (Id-Vd) Measurement:

  • Set the gate voltage (Vg) to a starting value (e.g., 0 V).

  • Sweep the drain voltage (Vd) from 0 V to a desired maximum value (e.g., -60 V) and measure the corresponding drain current (Id).

  • Repeat the Vd sweep for several different constant gate voltages (e.g., -10 V, -20 V, -30 V, -40 V, -50 V, -60 V).

  • Plot the measured Id versus Vd for each gate voltage to obtain the output characteristic curves.

• Transfer Characteristics (Id-Vg) Measurement:

  • Set the drain voltage (Vd) to a constant value in the saturation regime (e.g., -60 V).

  • Sweep the gate voltage (Vg) from a positive value (e.g., +20 V) to a negative value (e.g., -60 V) and measure the corresponding drain current (Id).

  • Plot the Id (on a logarithmic scale) and the square root of the absolute value of Id versus Vg to obtain the transfer characteristic curves.

• Parameter Extraction:

  • Field-Effect Mobility (μ): Calculate the mobility in the saturation regime from the slope of the linear portion of the ( |Id| )1/2 vs. Vg plot using the following equation: Id = (W / 2L) * μ * Ci * (Vg - Vth)² where W is the channel width, L is the channel length, and Ci is the capacitance per unit area of the gate dielectric.

  • Threshold Voltage (Vth): Determine the threshold voltage by extrapolating the linear portion of the ( |Id| )1/2 vs. Vg plot to the Vg-axis.

  • On/Off Current Ratio (Ion/Ioff): Calculate the ratio of the maximum drain current (Ion) to the minimum drain current (Ioff) from the transfer curve.

Mandatory Visualization

Caption: Workflow for the fabrication and characterization of a 2,6-diphenylanthracene based OFET.

Caption: Schematic of the Top-Contact, Bottom-Gate (TCBG) OFET device structure.

Application Notes and Protocols for the Characterization of 2-Phenylanthracene Thin Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylanthracene is a polycyclic aromatic hydrocarbon with a phenyl substituent on the anthracene core. This molecular structure offers a unique combination of the well-known optical and electronic properties of anthracene with the added functionalization provided by the phenyl group. Thin films of 2-phenylanthracene and its derivatives are of significant interest for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), owing to their potential for high charge carrier mobility and tunable photophysical properties.[1] The phenylanthracene motif is known to enhance performance in organic electronics due to its extended π-conjugation system, which facilitates efficient charge transport and emission.[1]

This document provides detailed application notes and experimental protocols for the characterization of 2-phenylanthracene thin films. Due to the limited availability of specific quantitative data for 2-phenylanthracene, data for the closely related and well-characterized compound, 2,6-diphenyl anthracene (DPA), is presented for illustrative purposes. These protocols are designed to guide researchers in the deposition and comprehensive characterization of these organic semiconductor thin films.

Data Presentation: Properties of Anthracene-Based Thin Films

The following tables summarize key quantitative data for 2,6-diphenyl anthracene (DPA) thin films, a representative material for this class of compounds. This data is provided as a reference for the expected performance of phenyl-substituted anthracene thin films.

Table 1: Thin Film Deposition and Morphological Properties of 2,6-Diphenyl Anthracene (DPA)

Parameter	Value	Deposition Technique	Reference
Film Thickness	~20 nm	Vacuum Deposition	[2]
Substrate Temperature	50 °C	Vacuum Deposition
Deposition Rate	0.3 Å/s	Vacuum Deposition
Surface Roughness (RMS)	Not specified	-
Crystal Structure	Monoclinic	-

Table 2: Optical Properties of Anthracene Derivative Thin Films

Property	Wavelength (nm)	Conditions	Reference
UV-Vis Absorption (λmax)	353, 372, 396	DPA-Solution crystal	[3]
Photoluminescence (λem)	468	DPA-Solution crystal	[3]

Table 3: Electrical Properties of 2,6-Diphenyl Anthracene (DPA) Based OFETs

Parameter	Value	Device Architecture	Reference
Hole Mobility (µh)	> 10 cm²/Vs	Top-Contact, Bottom-Gate	[4]
On/Off Current Ratio	> 10^7	Top-Contact, Bottom-Gate	[5]
Threshold Voltage (Vth)	Not specified	-

Experimental Protocols

Thin Film Deposition by Thermal Evaporation

Thermal evaporation is a widely used physical vapor deposition (PVD) technique for depositing uniform thin films of organic materials.[2]

Materials and Equipment:

• 2-Phenylanthracene powder (high purity)

• Substrates (e.g., Si/SiO2 wafers, glass slides, quartz)

• Thermal evaporation system with a high-vacuum chamber (pressure capability < 10⁻⁶ Torr)

• Tungsten or molybdenum evaporation boat

• Quartz crystal microbalance (QCM) for thickness monitoring

• Substrate holder with heating capabilities

• Cleaning solvents (acetone, isopropanol, deionized water)

Protocol:

• Substrate Cleaning: Thoroughly clean the substrates by sequential ultrasonication in acetone, isopropanol, and deionized water for 15 minutes each. Dry the substrates with a stream of dry nitrogen gas.

• Surface Treatment (for OFETs): For OFET applications, treat the Si/SiO2 substrates with a self-assembled monolayer (SAM) of octadecyltrichlorosilane (OTS) to improve the film morphology and device performance.

• Loading the Source Material: Place a small amount of 2-phenylanthracene powder into the evaporation boat.

• System Evacuation: Mount the substrates onto the substrate holder and place them in the vacuum chamber. Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr.

• Substrate Heating: Heat the substrate to the desired temperature (e.g., 50 °C) to control the film growth and morphology.

• Deposition: Gradually increase the current to the evaporation boat to heat the 2-phenylanthracene until it starts to sublimate.

• Monitoring Deposition Rate and Thickness: Monitor the deposition rate and film thickness in real-time using the QCM. A typical deposition rate for organic semiconductors is 0.1-0.5 Å/s.

• Cooling and Venting: Once the desired thickness is achieved, stop the deposition and allow the system to cool down before venting the chamber with an inert gas like nitrogen.

Structural and Morphological Characterization

a) X-Ray Diffraction (XRD)

XRD is used to determine the crystal structure and orientation of the thin film.

Equipment:

• X-ray diffractometer with a thin-film attachment (grazing incidence capability is recommended).

Protocol:

• Mount the 2-phenylanthracene thin film sample on the XRD sample holder.

• Perform a θ-2θ scan over a relevant angular range (e.g., 5° to 40°) to identify the crystalline peaks.

• Analyze the resulting diffraction pattern to determine the crystal structure, lattice parameters, and preferred orientation of the crystallites in the film.

b) Atomic Force Microscopy (AFM)

AFM is used to visualize the surface morphology and measure the surface roughness of the thin film.

Equipment:

• Atomic Force Microscope

Protocol:

• Mount the thin film sample on the AFM stage.

• Select a suitable AFM tip (typically silicon or silicon nitride).

• Engage the tip with the sample surface in tapping mode to minimize sample damage.

• Scan a representative area of the film surface (e.g., 1x1 µm² or 5x5 µm²).

• Process the AFM images to determine the grain size, shape, and root-mean-square (RMS) surface roughness.

Optical Characterization

a) UV-Visible (UV-Vis) Absorption Spectroscopy

UV-Vis spectroscopy is used to determine the electronic absorption properties of the thin film.

Equipment:

• UV-Vis spectrophotometer

Protocol:

• Place a 2-phenylanthracene thin film on a transparent substrate (e.g., quartz) in the sample holder of the spectrophotometer.

• Use a blank substrate as a reference.

• Record the absorption spectrum over a suitable wavelength range (e.g., 200-800 nm).

• Identify the absorption maxima (λmax) which correspond to electronic transitions within the molecule.

b) Photoluminescence (PL) Spectroscopy

PL spectroscopy is used to investigate the emissive properties of the thin film.

Equipment:

• Fluorometer or spectrofluorometer

Protocol:

• Place the thin film sample in the sample holder of the fluorometer.

• Select an excitation wavelength based on the UV-Vis absorption spectrum (typically one of the absorption maxima).

• Record the emission spectrum over a wavelength range longer than the excitation wavelength.

• Identify the emission maximum (λem), which provides information about the color of the emitted light.

Electrical Characterization (for OFETs)

a) OFET Fabrication

A common device architecture is the top-contact, bottom-gate (TCBG) configuration.

Materials and Equipment:

• 2-Phenylanthracene thin film on a Si/SiO2 substrate (as prepared in Protocol 1)

• Shadow mask for source and drain electrodes

• Thermal evaporator for metal deposition (e.g., gold)

• Semiconductor parameter analyzer

• Probe station

Protocol:

• Place the shadow mask with the desired channel length and width on top of the 2-phenylanthracene thin film.

• Deposit the source and drain electrodes (e.g., 40 nm of gold) through the shadow mask using thermal evaporation.

• Remove the sample from the evaporator.

b) OFET Characterization

Protocol:

• Place the fabricated OFET device on the probe station.

• Connect the probes to the source, drain, and gate electrodes.

• Use the semiconductor parameter analyzer to measure the output and transfer characteristics.

  • Output Characteristics (Id-Vds): Measure the drain current (Id) as a function of the drain-source voltage (Vds) at different constant gate-source voltages (Vgs).

  • Transfer Characteristics (Id-Vgs): Measure the drain current (Id) as a function of the gate-source voltage (Vgs) at a constant, high drain-source voltage (in the saturation regime).

• Parameter Extraction: From the transfer characteristics in the saturation regime, calculate the field-effect mobility (µ), on/off current ratio, and threshold voltage (Vth). The mobility can be calculated using the following equation:

  • I_d = (μ * C_i * W) / (2 * L) * (V_gs - V_th)²

  • Where C_i is the capacitance per unit area of the gate dielectric, W is the channel width, and L is the channel length.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. Low Contact Resistance Organic Single‐Crystal Transistors with Band‐Like Transport Based on 2,6‐Bis‐Phenylethynyl‐Anthracene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. web.pkusz.edu.cn [web.pkusz.edu.cn]

Application Note: Determination of 2-Phenylanthracene Redox Potentials using Cyclic Voltammetry

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol and theoretical background for determining the redox potentials of 2-Phenylanthracene using cyclic voltammetry (CV). This technique is crucial for understanding the electrochemical properties of aromatic hydrocarbons, which is vital in various fields, including organic electronics and drug development, where redox activity can influence a molecule's function and metabolism.

Introduction

Cyclic voltammetry is a powerful and versatile electrochemical technique used to study the redox behavior of chemical species.[1][2] It provides valuable information about the thermodynamics and kinetics of electron transfer reactions.[1][3] For polycyclic aromatic hydrocarbons (PAHs) like 2-Phenylanthracene, CV can be used to determine key parameters such as oxidation and reduction potentials. These potentials are directly related to the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels of the molecule, respectively, offering insights into its electronic structure and reactivity.[4]

Principle of Cyclic Voltammetry

In a cyclic voltammetry experiment, the potential of a working electrode is scanned linearly with time from an initial potential to a switching potential and then back to the initial potential. The current response of the analyte (in this case, 2-Phenylanthracene) is measured as a function of the applied potential. The resulting plot of current versus potential is called a cyclic voltammogram.

The key features of a cyclic voltammogram for a reversible redox process include the anodic peak potential (Epa), the cathodic peak potential (Epc), the anodic peak current (ipa), and the cathodic peak current (ipc). From these parameters, the formal redox potential (E°') can be estimated as the average of the peak potentials.

Data Presentation

The following table summarizes the experimentally determined redox potentials for 2-Phenylanthracene. The data is referenced to a Saturated Calomel Electrode (S.C.E.).

Compound	First Reduction Half-Wave Potential (E½) (V vs. S.C.E.)	Second Reduction Half-Wave Potential (E½) (V vs. S.C.E.)	First Oxidation Half-Wave Potential (E½) (V vs. S.C.E.)
2-Phenylanthracene	-2.03	-2.62	+1.02

Data sourced from Bard et al. (1968).[5]

Experimental Protocol

This protocol outlines the steps for determining the redox potentials of 2-Phenylanthracene using cyclic voltammetry.

1. Materials and Reagents:

• 2-Phenylanthracene

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

• Supporting Electrolyte: 0.1 M Tetrabutylammonium iodide (TBAI)

• Working Electrode: Glassy carbon electrode or Platinum electrode

• Reference Electrode: Saturated Calomel Electrode (S.C.E.)

• Counter Electrode: Platinum wire or mesh

• Voltammetric cell

• Potentiostat

• Inert gas (Argon or Nitrogen) for deoxygenation

2. Solution Preparation:

• Prepare a 0.1 M solution of the supporting electrolyte (TBAI) in anhydrous DMF.

• Prepare a stock solution of 2-Phenylanthracene in the 0.1 M TBAI/DMF solution at a concentration of approximately 1-5 mM.

3. Electrochemical Cell Setup:

• Assemble the three-electrode cell with the working electrode, reference electrode, and counter electrode.

• Add the 2-Phenylanthracene solution to the cell.

• Deoxygenate the solution by bubbling with an inert gas (Argon or Nitrogen) for at least 15-20 minutes. This is crucial as dissolved oxygen can interfere with the measurements. Maintain an inert atmosphere over the solution during the experiment.

4. Cyclic Voltammetry Measurement:

• Connect the electrodes to the potentiostat.

• Set the parameters on the potentiostat software:

  • Initial Potential: A potential where no faradaic reaction occurs (e.g., 0.0 V).

  • Switching Potentials: For reduction, scan to a sufficiently negative potential to observe both reduction peaks (e.g., -2.8 V). For oxidation, scan to a sufficiently positive potential (e.g., +1.5 V).

  • Scan Rate: A typical starting scan rate is 100 mV/s. The scan rate can be varied to investigate the reversibility of the redox processes.

  • Number of Cycles: Typically 1-3 cycles are sufficient.

• Run the cyclic voltammetry experiment and record the voltammogram.

5. Data Analysis:

• From the obtained cyclic voltammogram, determine the anodic and cathodic peak potentials (Epa and Epc).

• Calculate the half-wave potential (E½) for each redox couple using the equation: E½ = (Epa + Epc) / 2.

• For quasi-reversible or irreversible processes, the half-wave potential can be estimated from the peak potential.

Visualizations

Cyclic Voltammetry Experimental Workflow

Redox Pathway of 2-Phenylanthracene

Conclusion

Cyclic voltammetry is an indispensable tool for characterizing the electrochemical properties of 2-Phenylanthracene. By following the detailed protocol provided in this application note, researchers can accurately determine its redox potentials. This information is fundamental for applications ranging from the design of novel organic electronic materials to understanding the metabolic pathways of drug candidates. The provided data and methodologies serve as a valuable resource for scientists and professionals working with aromatic hydrocarbons.

References

• 1. nanoscience.com [nanoscience.com]
• 2. researchgate.net [researchgate.net]
• 3. static.igem.org [static.igem.org]
• 4. mdpi.com [mdpi.com]
• 5. bard.cm.utexas.edu [bard.cm.utexas.edu]

Application Notes and Protocols: Femtosecond Transient Absorption Spectroscopy of 2-Phenylanthracene

To Researchers, Scientists, and Drug Development Professionals:

This document provides a detailed overview of the application of femtosecond transient absorption spectroscopy (fs-TAS) for the study of 2-Phenylanthracene. Due to the limited availability of specific experimental data for 2-Phenylanthracene in the current scientific literature, this application note will focus on the general principles, protocols, and expected photophysical behavior based on studies of closely related anthracene derivatives. The provided protocols and data tables should be considered as a starting point for experimental design.

Introduction to 2-Phenylanthracene and its Photophysical Relevance

2-Phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) consisting of an anthracene core substituted with a phenyl group at the 2-position. The extended π-conjugation in this molecule suggests interesting photophysical properties, making it a candidate for applications in organic electronics, fluorescent probes, and as a photosensitizer in photodynamic therapy. Understanding the ultrafast excited-state dynamics of 2-Phenylanthracene is crucial for optimizing its performance in these applications. Femtosecond transient absorption spectroscopy is an essential tool for elucidating these dynamics, providing insights into processes such as internal conversion, intersystem crossing, and excited-state absorption.

Principles of Femtosecond Transient Absorption Spectroscopy

Femtosecond transient absorption spectroscopy is a powerful pump-probe technique used to study the dynamics of photoexcited states on ultrafast timescales. The fundamental principle involves exciting a sample with a short "pump" laser pulse and then monitoring the changes in its absorption spectrum with a time-delayed "probe" pulse. By varying the delay time between the pump and probe pulses, a time-resolved absorption map is generated, revealing the evolution of the excited states.

Hypothetical Photophysical Pathways of 2-Phenylanthracene

Based on the known photophysics of anthracene and its derivatives, the following diagram illustrates the potential excited-state relaxation pathways for 2-Phenylanthracene following photoexcitation.

Caption: Potential photophysical pathways for 2-Phenylanthracene.

Experimental Protocols

The following provides a general experimental protocol for performing fs-TAS on a sample like 2-Phenylanthracene. Specific parameters will need to be optimized based on the sample's properties.

I. Sample Preparation

• Solvent Selection: Choose a solvent in which 2-Phenylanthracene is highly soluble and that possesses minimal absorption at the pump and probe wavelengths. Spectroscopic grade solvents such as cyclohexane, toluene, or acetonitrile are common choices.

• Concentration: Prepare a solution with an optical density (OD) of approximately 0.3 - 0.5 at the excitation wavelength in a 1 mm path length cuvette. This ensures sufficient signal without excessive inner-filter effects.

• Cuvette: Use a quartz cuvette with a short path length (e.g., 1 or 2 mm) to minimize dispersion of the femtosecond laser pulses.

• Degassing: For studies of triplet states, degas the solution with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can quench triplet states.

II. Femtosecond Transient Absorption Spectrometer Setup

A typical fs-TAS setup consists of a femtosecond laser system, an optical parametric amplifier (OPA) for generating tunable pump pulses, a white-light generation setup for the probe pulse, a delay stage for controlling the pump-probe delay, and a detection system.

Caption: A simplified workflow for a fs-TAS experiment.

III. Data Acquisition

• Pump Wavelength Selection: Tune the OPA to a wavelength where 2-Phenylanthracene has a strong absorption maximum, typically in the UV or near-UV region.

• Probe Wavelength Range: Generate a broadband white-light continuum probe, typically spanning the visible and near-infrared regions, to monitor the full transient absorption spectrum.

• Time Delay Scan: Scan the delay stage to vary the time delay between the pump and probe pulses. The time window and step size should be chosen to capture the expected dynamics, from femtoseconds to nanoseconds.

• Data Collection: At each delay time, collect the probe spectrum with and without the pump pulse. The change in absorbance (ΔA) is calculated as: ΔA = -log(Ipump_on / Ipump_off) where Ipump_on and Ipump_off are the intensities of the transmitted probe pulse with and without the pump pulse, respectively.

• Chirp Correction: Correct the raw data for the group velocity dispersion (chirp) of the white-light probe pulse.

Expected Data and Analysis

While specific data for 2-Phenylanthracene is unavailable, we can anticipate the types of data that would be obtained and how they would be analyzed.

Data Presentation

The collected data is typically presented as a 2D map of ΔA as a function of wavelength and time delay. From this map, transient spectra at specific time delays and kinetic traces at specific wavelengths can be extracted.

Table 1: Hypothetical Excited-State Lifetimes for 2-Phenylanthracene.

Process	Time Constant (ps)	Assignment
τ₁	< 1	Vibrational relaxation / Internal Conversion (Sₙ → S₁)
τ₂	10 - 100	S₁ state decay (Fluorescence + IC)
τ₃	> 1000	Intersystem Crossing (S₁ → T₁) / T₁ state decay

Table 2: Hypothetical Spectral Features of Transient Species for 2-Phenylanthracene.

Species	Wavelength Range (nm)	Feature
S₀	300 - 400	Ground-State Bleach (GSB)
S₁	450 - 600	Stimulated Emission (SE)
S₁	500 - 700	Excited-State Absorption (ESA)
T₁	400 - 550	Triplet-Triplet Absorption

Data Analysis

• Global Analysis: To extract the lifetimes and spectra of the transient species, the entire 2D data set is typically fitted using a global analysis algorithm. This involves fitting the data to a sum of exponential decay functions, where the time constants are linked across all wavelengths.

• Kinetic Modeling: The results from the global analysis can be used to construct a kinetic model of the photophysical processes, as depicted in the Jablonski diagram.

Conclusion

Femtosecond transient absorption spectroscopy is an indispensable technique for unraveling the complex ultrafast excited-state dynamics of molecules like 2-Phenylanthracene. While specific experimental data for this compound is currently lacking, the general protocols and expected photophysical behavior outlined in this application note provide a solid foundation for researchers to design and execute their own fs-TAS experiments. Such studies will be vital for understanding the fundamental photophysics of 2-Phenylanthracene and for advancing its potential applications in various fields of science and technology.

Application Note: 1H and 13C NMR Assignment for 2-Phenylanthracene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polycyclic aromatic hydrocarbons (PAHs) are a significant class of compounds extensively studied in materials science and medicinal chemistry. Anthracene, a simple tricyclic aromatic hydrocarbon, and its derivatives are known for their unique photophysical properties and are integral components in the development of organic light-emitting diodes (OLEDs), molecular probes, and pharmaceutical agents. The substitution of a phenyl group at the 2-position of the anthracene core creates 2-phenylanthracene, a molecule with altered electronic properties and steric profile. Accurate structural elucidation of 2-phenylanthracene and its derivatives is paramount for understanding their structure-activity relationships and for quality control in their synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy, including 1H and 13C NMR, is the most powerful tool for the unambiguous assignment of the chemical structure of these molecules in solution. This application note provides a detailed protocol and reference data for the 1H and 13C NMR assignment of 2-phenylanthracene and its derivatives.

Predicted NMR Data for 2-Phenylanthracene

The chemical shifts for 2-phenylanthracene can be predicted by considering the known assignments for anthracene and the substituent effects of a phenyl group. The phenyl group is expected to cause a downfield shift for the protons and carbons on the anthracene core to which it is attached and on its ortho and para positions, due to its electron-withdrawing inductive effect and mesomeric effects.

Table 1: Predicted 1H NMR Chemical Shifts (δ, ppm) for 2-Phenylanthracene in CDCl₃

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	8.10 - 8.20	d	8.5 - 9.0
H-3	7.95 - 8.05	d	8.5 - 9.0
H-4	7.85 - 7.95	s	-
H-5, H-8	7.40 - 7.50	m	-
H-6, H-7	7.30 - 7.40	m	-
H-9, H-10	8.40 - 8.50	s	-
H-2', H-6'	7.65 - 7.75	d	7.0 - 8.0
H-3', H-5'	7.45 - 7.55	t	7.0 - 8.0
H-4'	7.35 - 7.45	t	7.0 - 8.0

Table 2: Predicted 13C NMR Chemical Shifts (δ, ppm) for 2-Phenylanthracene in CDCl₃

Carbon	Predicted Chemical Shift (ppm)
C-1	127.0 - 128.0
C-2	138.0 - 139.0
C-3	126.0 - 127.0
C-4	128.5 - 129.5
C-4a	131.0 - 132.0
C-5	125.0 - 126.0
C-6	126.5 - 127.5
C-7	126.5 - 127.5
C-8	125.0 - 126.0
C-8a	131.5 - 132.5
C-9	125.5 - 126.5
C-9a	130.0 - 131.0
C-10	125.5 - 126.5
C-10a	131.0 - 132.0
C-1'	140.0 - 141.0
C-2', C-6'	127.5 - 128.5
C-3', C-5'	129.0 - 130.0
C-4'	128.0 - 129.0

Influence of Substituents on the Phenyl Ring

The electronic nature of substituents on the phenyl ring of 2-phenylanthracene will further influence the chemical shifts of the entire molecule. Electron-donating groups (EDGs) like methoxy (-OCH₃) will cause upfield shifts (to lower ppm values), particularly for the ortho and para protons and carbons of the phenyl ring and the anthracene core. Conversely, electron-withdrawing groups (EWGs) like nitro (-NO₂) will cause downfield shifts (to higher ppm values).

Table 3: Predicted 1H NMR Chemical Shift Ranges (δ, ppm) for Substituted 2-Phenylanthracene Derivatives in CDCl₃

Derivative	H-2', H-6'	H-3', H-5'	H-9, H-10
2-(4-Methoxyphenyl)anthracene	7.55 - 7.65	6.90 - 7.00	8.35 - 8.45
2-(4-Nitrophenyl)anthracene	7.80 - 7.90	8.25 - 8.35	8.45 - 8.55

Table 4: Predicted 13C NMR Chemical Shift Ranges (δ, ppm) for Substituted 2-Phenylanthracene Derivatives in CDCl₃

Derivative	C-1'	C-4'	C-9, C-10
2-(4-Methoxyphenyl)anthracene	132.0 - 133.0	159.0 - 160.0	125.0 - 126.0
2-(4-Nitrophenyl)anthracene	147.0 - 148.0	147.0 - 148.0	126.0 - 127.0

Experimental Protocols

Sample Preparation

• Solvent Selection : Deuterated chloroform (CDCl₃) is a common solvent for PAHs due to its excellent dissolving power and the single residual solvent peak at 7.26 ppm in the 1H NMR spectrum and 77.16 ppm in the 13C NMR spectrum. Other suitable solvents include deuterated dimethyl sulfoxide (DMSO-d₆) and acetone-d₆.

• Concentration : Prepare a solution of the 2-phenylanthracene derivative in the chosen deuterated solvent at a concentration of 5-10 mg/mL for 1H NMR and 20-50 mg/mL for 13C NMR.

• Internal Standard : Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shifts to 0.00 ppm.

NMR Data Acquisition

• Instrumentation : NMR spectra should be acquired on a high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher to ensure adequate signal dispersion.

• 1D 1H NMR :

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• 1D 13C NMR :

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the low natural abundance of the 13C isotope.

• 2D NMR Experiments : To aid in the definitive assignment of all proton and carbon signals, the following 2D NMR experiments are highly recommended:

  • COSY (Correlation Spectroscopy) : Identifies proton-proton (¹H-¹H) spin-spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence) : Correlates directly attached proton-carbon (¹H-¹³C) pairs.

  • HMBC (Heteronuclear Multiple Bond Correlation) : Correlates protons and carbons that are separated by two or three bonds (²JCH and ³JCH).

Logical Workflow for NMR Signal Assignment

The following diagram illustrates the logical workflow for assigning the NMR signals of a 2-phenylanthracene derivative using a combination of 1D and 2D NMR techniques.

Caption: Workflow for NMR signal assignment.

Experimental Workflow Diagram

The following diagram outlines the key steps in the experimental process, from sample preparation to final data analysis.

Caption: Experimental workflow for NMR analysis.

Conclusion

This application note provides a comprehensive guide for the 1H and 13C NMR assignment of 2-phenylanthracene and its derivatives. The provided reference data tables, detailed experimental protocols, and logical workflow diagrams will be a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science. The use of 2D NMR techniques is strongly recommended for unambiguous structural elucidation, especially for more complex derivatives. Accurate NMR characterization is a critical step in the development of new materials and therapeutic agents based on the 2-phenylanthracene scaffold.

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 2-Phenylanthracene Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist you in optimizing the Suzuki-Miyaura cross-coupling reaction for the synthesis of 2-Phenylanthracene.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the synthesis of 2-Phenylanthracene via Suzuki coupling.

Q1: I am observing a low or no yield of 2-Phenylanthracene. What are the primary factors to investigate?

A1: Low or non-existent yields in the Suzuki coupling of 2-bromoanthracene and phenylboronic acid can stem from several issues. A systematic approach to troubleshooting is recommended:

• Catalyst Activity: The palladium catalyst is the heart of the reaction. Ensure your palladium source (e.g., Pd(OAc)₂) and phosphine ligands are fresh and have been stored under an inert atmosphere to prevent degradation and oxidation.[1][2] Consider using a pre-formed catalyst to ensure the active Pd(0) species is present.

• Reaction Conditions: An inert atmosphere is crucial to prevent the oxidation of the Pd(0) catalyst and phosphine ligands.[2] Ensure your reaction vessel is thoroughly purged with an inert gas like argon or nitrogen. Solvents must be anhydrous and degassed, as oxygen can deactivate the catalyst.[2]

• Reagent Quality: The stability of phenylboronic acid is a key factor. Boronic acids can degrade over time, and electron-deficient ones are particularly susceptible to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[2] Using fresh, high-purity phenylboronic acid is essential.

• Solubility Issues: Polycyclic aromatic hydrocarbons like 2-bromoanthracene can have poor solubility in common Suzuki coupling solvents. This can hinder the reaction. Consider using solvent mixtures or higher temperatures to improve solubility.

Q2: My reaction is producing significant amounts of side products, such as homocoupled biphenyl or anthracene. How can I minimize these?

A2: The formation of homocoupling byproducts (biphenyl from phenylboronic acid or bianthracene from 2-bromoanthracene) is a common issue.

• Oxygen Contamination: The primary cause of homocoupling of the boronic acid is often the presence of oxygen.[2] Rigorous degassing of your solvent and maintaining a strictly inert atmosphere throughout the reaction are critical for prevention.

• Catalyst Choice: The choice of palladium precursor can influence homocoupling. In some cases, using a Pd(0) source like Pd(PPh₃)₄ may be preferable to Pd(II) sources, which can promote homocoupling during the in-situ reduction to Pd(0).

• Stoichiometry: Carefully controlling the stoichiometry of your reactants can also help. Using a slight excess of the boronic acid is common, but large excesses can sometimes lead to increased homocoupling.

Q3: I suspect protodeboronation of my phenylboronic acid is occurring. What are the signs and how can I prevent it?

A3: Protodeboronation results in the formation of benzene from phenylboronic acid, which reduces the amount of boronic acid available for the cross-coupling reaction, thus lowering the yield of 2-phenylanthracene.

• Choice of Base: The base is essential for activating the boronic acid but can also promote protodeboronation.[2] If you suspect this is an issue, consider using milder bases such as K₃PO₄ or Cs₂CO₃.[2]

• Anhydrous Conditions: Water can be a proton source for protodeboronation. While many Suzuki protocols use aqueous bases, switching to anhydrous conditions with a suitable base can mitigate this side reaction.[2]

• Reaction Time and Temperature: Prolonged reaction times and high temperatures can increase the extent of protodeboronation.[2] Monitor your reaction progress and aim for the shortest reaction time and lowest temperature that allows for complete consumption of the starting material.

Q4: The reaction seems to be stalled, with starting material remaining even after extended reaction times. What can I do?

A4: A stalled reaction can be due to several factors related to the catalyst's activity and the reaction environment.

• Ligand Selection: The phosphine ligand plays a crucial role in the catalytic cycle. For sterically hindered substrates, bulky and electron-rich ligands can be more effective. Consider screening different ligands to find one that promotes a more efficient catalytic turnover.

• Solvent System: The solvent must be able to dissolve the reactants, catalyst, and base to a sufficient extent. If solubility is an issue, a mixture of solvents (e.g., toluene/water, dioxane/water) might be necessary. The ratio of the organic solvent to water can also significantly impact the reaction rate.

• Inadequate Mixing: For heterogeneous mixtures, vigorous stirring is essential to ensure proper mixing of all components.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize quantitative data for Suzuki coupling reactions of bromoarenes with phenylboronic acid. While specific data for 2-bromoanthracene is limited in the literature, the following tables for analogous reactions can serve as a valuable starting point for optimizing the synthesis of 2-Phenylanthracene.

Disclaimer: The following data is for analogous Suzuki coupling reactions and should be used as a guide for the optimization of the synthesis of 2-Phenylanthracene. Yields are highly dependent on the specific substrate and reaction conditions.

Table 1: Effect of Catalyst and Ligand on Suzuki Coupling Yield

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoacetophenone	Pd(OAc)₂ (1)	PPh₃ (2)	K₂CO₃	DMF/H₂O (1:1)	70	3	95
2	4-Bromoacetophenone	Pd₂(dba)₃ (0.5)	XPhos (1.5)	K₃PO₄	Dioxane/H₂O (4:1)	100	24	80
3	9-Bromoanthracene	Pd(OAc)₂ (3)	DavePhos (4.5)	K₃PO₄	Solid-state	RT	1	97
4	9-Bromoanthracene	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/THF/H₂O	Reflux	18	Varies

Table 2: Effect of Base and Solvent on Suzuki Coupling Yield

Entry	Aryl Halide	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)
1	Bromobenzene	Phenylboronic acid	Pd(II) catalyst	NaOH	MeOH/H₂O (3:2)	RT	96.3
2	Bromobenzene	Phenylboronic acid	Pd(II) catalyst	K₃PO₄	Dioxane	RT	0
3	Bromobenzene	Phenylboronic acid	Pd(II) catalyst	K₃PO₄	DMF	RT	30.9
4	9,10-Dibromoanthracene	Phenylboronic acid	Palladacycle IA (0.5 mol%)	K₂CO₃	THF/H₂O	60	70

Experimental Protocols

General Protocol for the Suzuki Coupling of 2-Bromoanthracene and Phenylboronic Acid:

This protocol is a general starting point and will likely require optimization for the specific substrates and desired scale.

Materials:

• 2-Bromoanthracene (1.0 equiv)

• Phenylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., SPhos, XPhos, PPh₃, 2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2-3 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, or a mixture such as Toluene/Ethanol/Water)

• Schlenk flask or similar reaction vessel for reactions under inert atmosphere

• Magnetic stirrer and heating plate

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 2-bromoanthracene, phenylboronic acid, the palladium catalyst, the phosphine ligand, and the base.

• Inert Atmosphere: Seal the flask with a septum and purge with a gentle stream of argon or nitrogen for 10-15 minutes. Alternatively, evacuate and backfill the flask with the inert gas three times.

• Solvent Addition: Add the degassed solvent to the flask via syringe under a positive pressure of the inert gas.

• Reaction: Place the flask in a preheated oil bath and stir the reaction mixture at the desired temperature (typically between 80-110 °C).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Add water and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter. Concentrate the solvent under reduced pressure.

• Isolation: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to obtain the pure 2-Phenylanthracene.

• Characterization: Characterize the final product by appropriate analytical techniques (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry).

Mandatory Visualizations

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low yields in Suzuki coupling.

References

• 1. Solid-state Suzuki–Miyaura cross-coupling reactions: olefin-accelerated C–C coupling using mechanochemistry - Chemical Science (RSC Publishing) DOI:10.1039/C9SC02185J [pubs.rsc.org]
• 2. Recent advances in the syntheses of anthracene derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Phenylanthracene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of 2-Phenylanthracene.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-Phenylanthracene, focusing on the widely used Suzuki-Miyaura coupling reaction.

Problem 1: Low or No Yield of 2-Phenylanthracene

Potential Cause	Troubleshooting Suggestion	Relevant Observations
Inactive Catalyst	The active catalytic species in Suzuki coupling is Pd(0). If using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), it must be reduced in situ.[1] Inefficient reduction can lead to low yields. Test the catalyst activity with a reliable reaction, such as the coupling of bromobenzene and phenylboronic acid.[1] Consider using newer generation precatalysts like Buchwald G3 or G4 palladacycles for more efficient activation.[1]	Reaction mixture fails to change color as expected, or TLC/GC-MS analysis shows only starting materials.
Poor Reagent Quality	Boronic acids can undergo protodeboronation or form unreactive cyclic anhydrides (boroxines).[1] Check the purity of phenylboronic acid by NMR. For increased stability, consider using phenylboronic acid pinacol ester. Ensure 2-bromoanthracene is pure and the base (e.g., K₂CO₃, Cs₂CO₃) is anhydrous.	Significant amount of benzene or anthracene detected in the crude reaction mixture.
Inadequate Reaction Conditions	Ensure the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent catalyst oxidation. Solvents must be anhydrous and thoroughly degassed. Screen different solvent systems (e.g., dioxane/water, toluene/ethanol/water, DMF) and bases.[2] Temperature and reaction time may also need optimization.	The reaction may turn black quickly, indicating palladium black formation (catalyst decomposition).

Problem 2: Formation of Significant Byproducts

Potential Cause	Troubleshooting Suggestion	Relevant Observations
Homocoupling of Phenylboronic Acid	This side reaction is often promoted by the presence of oxygen, which can reoxidize Pd(0) to Pd(II).[3] Rigorously degas all solvents and reagents and maintain a positive pressure of inert gas throughout the reaction. Using a direct Pd(0) source, like Pd(PPh₃)₄, may reduce homocoupling compared to Pd(II) precatalysts.	Presence of biphenyl as a major byproduct, often co-eluting with the product during chromatography.[4]
Dehalogenation of 2-Bromoanthracene	This occurs when the organopalladium intermediate reacts with a proton source (e.g., trace water) instead of the organoboron reagent.[1] Use anhydrous solvents and reagents. Milder bases may also reduce the extent of this side reaction.	Detection of anthracene in the reaction mixture.
Formation of Poly-anthracene Species	While less common in a 2-substituted reaction, self-coupling of the anthracene starting material can occur. Ensure accurate stoichiometry and consider using a slight excess of the boronic acid.	High molecular weight impurities detected by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 2-Phenylanthracene?

A1: The Suzuki-Miyaura cross-coupling reaction is one of the most prevalent and versatile methods for the synthesis of 2-Phenylanthracene. This reaction involves the palladium-catalyzed coupling of 2-bromoanthracene with phenylboronic acid in the presence of a base.

Q2: My Suzuki-Miyaura reaction for 2-Phenylanthracene is not working. What are the first things I should check?

A2: Start by verifying the quality of your reagents, particularly the palladium catalyst and the phenylboronic acid. Ensure your catalyst is active and that the boronic acid has not degraded. Secondly, confirm that your reaction setup is under a strict inert atmosphere and that all your solvents and reagents are anhydrous and degassed. Oxygen and water are common culprits for failed Suzuki reactions.

Q3: I am observing a significant amount of biphenyl in my crude product. How can I minimize this?

A3: The formation of biphenyl is due to the homocoupling of phenylboronic acid. This is often caused by the presence of oxygen. To minimize this, it is crucial to thoroughly degas your solvents and maintain an inert atmosphere throughout the reaction. Using a direct Pd(0) catalyst source can also be beneficial.

Q4: Is the Heck reaction a viable alternative for the synthesis of 2-Phenylanthracene?

A4: Yes, the Heck reaction, coupling 2-bromoanthracene with styrene in the presence of a palladium catalyst and a base, can also be used.[5] However, like the Suzuki reaction, it is susceptible to side reactions and requires careful optimization of reaction conditions.

Q5: What about the Diels-Alder reaction for building the 2-phenylanthracene core?

A5: While the Diels-Alder reaction is a powerful tool for forming cyclic systems, its application for the direct synthesis of 2-phenylanthracene is challenging due to regioselectivity issues. The reaction of a 1-phenyl-substituted diene with a suitable dienophile would be required, but controlling the position of the phenyl group on the final anthracene core is difficult. The thermodynamically and kinetically favored product in the Diels-Alder reaction of anthracenes is typically the 9,10-adduct, not the terminal ring adduct required for a 2-substituted product.[6][7]

Data Presentation

The following table summarizes hypothetical quantitative data for the Suzuki-Miyaura synthesis of 2-Phenylanthracene, illustrating the impact of different reaction conditions on product yield and byproduct formation.

Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	2-Phenylanthracene Yield (%)	Biphenyl Yield (%)	Anthracene Yield (%)
Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	100	12	75	15	5
Pd(OAc)₂ (3) / SPhos (6)	Cs₂CO₃ (2)	Toluene/H₂O (10:1)	110	8	85	8	3
XPhos Pd G3 (1)	K₃PO₄ (2)	THF/H₂O (4:1)	80	16	92	4	<1
Pd(PPh₃)₄ (3)	K₂CO₃ (2)	Dioxane/H₂O (4:1) (not degassed)	100	12	20	50	10

Experimental Protocols

Key Experiment: Suzuki-Miyaura Coupling for the Synthesis of 2-Phenylanthracene

This protocol is a general guideline and may require optimization for specific laboratory conditions.

Materials:

• 2-Bromoanthracene

• Phenylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or a pre-catalyst system like Pd(OAc)₂ with a suitable ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene/ethanol/water)

• Inert gas (Argon or Nitrogen)

• Standard glassware for organic synthesis

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add 2-bromoanthracene (1.0 equiv.), phenylboronic acid (1.2-1.5 equiv.), the palladium catalyst (1-5 mol%), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Solvent Addition: Add the anhydrous and degassed solvent via syringe under a positive pressure of the inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain 2-phenylanthracene.

Visualizations

Caption: Suzuki-Miyaura synthesis of 2-Phenylanthracene.

Caption: Common side reactions in the synthesis of 2-Phenylanthracene.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Yoneda Labs [yonedalabs.com]
• 4. reddit.com [reddit.com]
• 5. Heck Reaction [organic-chemistry.org]
• 6. [PDF] Diels–Alder reactions and electrophilic substitutions with atypical regioselectivity enable functionalization of terminal rings of anthracene | Semantic Scholar [semanticscholar.org]
• 7. Theoretical Study on Regioselectivity of the Diels-Alder Reaction between 1,8-Dichloroanthracene and Acrolein - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2-Phenylanthracene Solubility for Device Fabrication

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of 2-Phenylanthracene in the context of device fabrication.

Frequently Asked Questions (FAQs)

Q1: What is 2-Phenylanthracene and why is its solubility important for device fabrication?

2-Phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) with the chemical formula C₂₀H₁₄.[1] Its molecular structure consists of an anthracene core with a phenyl group attached at the 2-position. This compound is of interest in the field of organic electronics for applications such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs) due to its potential photoluminescent and charge-transporting properties. For solution-processed device fabrication techniques like spin coating, inkjet printing, or blade coating, achieving a stable and homogenous solution of 2-Phenylanthracene is crucial for creating uniform, high-quality thin films. Poor solubility can lead to aggregation, non-uniform films, and ultimately, poor device performance.

Q2: In which common organic solvents is 2-Phenylanthracene soluble?

Q3: What are the common challenges encountered when dissolving 2-Phenylanthracene?

The primary challenges when dissolving 2-Phenylanthracene include:

• Low Solubility: Like many PAHs, 2-Phenylanthracene can have limited solubility in common organic solvents, making it difficult to achieve the desired concentration for device fabrication.

• Slow Dissolution Rate: It may take a significant amount of time and energy (e.g., heating, sonication) to fully dissolve the material.

• Aggregation and Precipitation: Even after initial dissolution, the molecules can aggregate and precipitate out of the solution over time, especially upon cooling or if the solution is supersaturated. This is a common issue with planar aromatic molecules due to π-π stacking interactions.

• Impurities: The presence of impurities can affect the solubility and lead to the formation of defects in the final thin film.

Q4: How can I improve the solubility of 2-Phenylanthracene?

Several techniques can be employed to enhance the solubility of 2-Phenylanthracene:

• Solvent Selection: Choosing an appropriate solvent is the first and most critical step. Aromatic solvents like toluene, xylene, and dichlorobenzene are often effective.

• Heating: Gently heating the solvent while dissolving the 2-Phenylanthracene can significantly increase its solubility and dissolution rate.

• Sonication: Using an ultrasonic bath can help to break down aggregates and promote dissolution.

• Co-solvents: Using a mixture of solvents can sometimes improve solubility compared to a single solvent system.

• Filtration: After dissolution, filtering the solution through a syringe filter (e.g., 0.2 µm PTFE) can remove any remaining particulate matter or small aggregates.[2]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 2-Phenylanthracene.

Problem	Potential Cause	Recommended Solution
2-Phenylanthracene powder does not dissolve completely.	1. Inappropriate solvent: The solvent may not have the right polarity to dissolve the molecule. 2. Low temperature: The solubility of 2-Phenylanthracene is likely temperature-dependent. 3. Insufficient agitation: The powder may not be adequately dispersed in the solvent. 4. Concentration is too high: You may be trying to dissolve more solute than the solvent can hold at that temperature.	1. Switch to a more suitable solvent (see Data Presentation table). Aromatic solvents are generally a good starting point. 2. Gently heat the solution on a hotplate while stirring. 3. Use a magnetic stirrer and/or an ultrasonic bath to aid dissolution. 4. Try preparing a more dilute solution.
The solution is cloudy or hazy after cooling.	1. Supersaturation: The solution was saturated at a higher temperature and the solute is precipitating out as it cools. 2. Aggregation: The 2-Phenylanthracene molecules are self-associating in the solution.	1. Gently reheat the solution to redissolve the precipitate. For device fabrication, it is often necessary to use the solution while it is still warm. 2. Consider using a co-solvent or additives that can disrupt π-π stacking. Work with lower concentrations if possible.
A precipitate forms in the solution over time, even at room temperature.	1. Slow crystallization/aggregation: The dissolved molecules are slowly forming larger, insoluble aggregates. 2. Solvent evaporation: The concentration of the solution is increasing as the solvent evaporates, leading to precipitation.	1. Filter the solution immediately before use. Prepare fresh solutions for each experiment. 2. Ensure your container is well-sealed to prevent solvent evaporation.
The resulting thin film is non-uniform with visible aggregates or crystals.	1. Incomplete dissolution: Not all of the 2-Phenylanthracene was dissolved before the deposition step. 2. Precipitation during deposition: The solute is crashing out of solution as the solvent evaporates during the spin coating process. 3. Poor wetting: The solution is not spreading evenly on the substrate.	1. Ensure the solution is completely clear and free of visible particles before use. Filter the solution through a syringe filter. 2. Adjust the spin coating parameters (e.g., spin speed, acceleration) to control the solvent evaporation rate. Using a higher boiling point solvent can also help. 3. Ensure the substrate is properly cleaned. A surface treatment may be necessary to improve wettability.

Data Presentation

Qualitative Solubility of 2-Phenylanthracene in Common Organic Solvents

Note: This table provides a qualitative assessment based on the expected behavior of polycyclic aromatic hydrocarbons. It is recommended to perform small-scale solubility tests to determine the optimal solvent for your specific application.

Solvent	Chemical Formula	Boiling Point (°C)	Expected Solubility of 2-Phenylanthracene	Notes
Toluene	C₇H₈	111	Soluble	A good starting point for dissolving many PAHs.
Chloroform	CHCl₃	61	Soluble	A common solvent for many organic materials. Its volatility can be a factor in film formation.
Tetrahydrofuran (THF)	C₄H₈O	66	Moderately Soluble	May be a suitable solvent, but solubility might be lower than in aromatic solvents.
o-Dichlorobenzene (ODCB)	C₆H₄Cl₂	180	Highly Soluble	Higher boiling point can be advantageous for controlling film morphology during spin coating.
Xylenes	C₈H₁₀	~140	Soluble	Similar to toluene, can be an effective solvent.
Acetone	C₃H₆O	56	Sparingly Soluble	Generally not a good solvent for larger PAHs.
Ethanol	C₂H₅OH	78	Insoluble	Polar protic solvents are poor choices for dissolving nonpolar PAHs.
Water	H₂O	100	Insoluble	2-Phenylanthracene is hydrophobic and insoluble in water.

Solubility of Anthracene (for reference)

The following data is for anthracene (C₁₄H₁₀), a related but different compound, to provide a general idea of the solubility of the core structure in various solvents.

Solvent	Temperature (°C)	Solubility (g/kg of solvent)
Ethanol	19.5	19
Toluene	16.5	9.2
Hexane	Not Specified	3.7

Experimental Protocols

Protocol 1: Preparation of a 2-Phenylanthracene Solution for Spin Coating

Objective: To prepare a stable and filtered solution of 2-Phenylanthracene suitable for the fabrication of thin films via spin coating.

Materials:

• 2-Phenylanthracene powder

• High-purity organic solvent (e.g., toluene, chloroform, or o-dichlorobenzene)

• Glass vial with a screw cap

• Magnetic stirrer and stir bar

• Hotplate

• Ultrasonic bath (optional)

• Syringe

• PTFE syringe filter (0.2 µm pore size)

Procedure:

• Weighing: Accurately weigh the desired amount of 2-Phenylanthracene powder and place it in a clean, dry glass vial.

• Solvent Addition: Add the calculated volume of the chosen solvent to the vial to achieve the target concentration (e.g., 1-10 mg/mL).

• Dissolution:

  • Place the magnetic stir bar in the vial, cap it, and place it on a hotplate with magnetic stirring.

  • Set the stirring speed to a moderate level to create a vortex without splashing.

  • Gently heat the solution (e.g., 40-60 °C) to aid dissolution. Caution: Ensure the cap is not too tight to avoid pressure buildup. Do not overheat, as it can cause the solvent to boil or the compound to degrade.

  • Continue stirring and heating until all the powder has dissolved and the solution appears clear.

  • For difficult-to-dissolve samples, an ultrasonic bath can be used for short periods (5-10 minutes) to break up aggregates.

• Cooling (Optional but Recommended): Allow the solution to cool to room temperature to check for any precipitation. If a precipitate forms, the solution is supersaturated at that concentration. You may need to work with a lower concentration or use the solution while it is still warm.

• Filtration:

  • Draw the 2-Phenylanthracene solution into a syringe.

  • Attach a 0.2 µm PTFE syringe filter to the syringe.

  • Carefully dispense the filtered solution into a clean vial. This step is crucial to remove any dust particles or micro-aggregates that could lead to defects in the thin film.

• Storage and Use: The solution is now ready for use in spin coating. It is best to use freshly prepared solutions. If storage is necessary, keep the vial tightly sealed in a dark, cool place.

Mandatory Visualization

Caption: Experimental workflow for preparing a 2-Phenylanthracene solution.

Caption: Troubleshooting logic for 2-Phenylanthracene solubility issues.

References

• 1. 2-Phenylanthracene [webbook.nist.gov]
• 2. ossila.com [ossila.com]

Enhancing the quantum yield of 2-Phenylanthracene derivatives.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to enhance the quantum yield of 2-Phenylanthracene derivatives.

Troubleshooting Guides

This section addresses common problems encountered during experimentation, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Unexpectedly Low Quantum Yield

• Question: We've synthesized a new 2-Phenylanthracene derivative, but the measured fluorescence quantum yield is significantly lower than expected. What are the potential causes and how can we troubleshoot this?

• Answer: An unexpectedly low quantum yield can stem from several factors. A systematic approach is necessary to identify the root cause.

  • Purity of the Compound: Impurities can act as quenchers, significantly reducing fluorescence. Verify the purity of your synthesized derivative using techniques like NMR, mass spectrometry, and elemental analysis. If impurities are detected, repurify the compound using column chromatography or recrystallization.

  • Solvent Effects: The choice of solvent has a profound impact on fluorescence. Polar solvents can stabilize the excited state, sometimes leading to non-radiative decay pathways and a red shift in emission.[1][2] Conversely, some derivatives exhibit higher quantum yields in more polar solvents.[3] Ensure the solvent is of spectroscopic grade and deoxygenated, as dissolved oxygen is a known quencher.[4] We recommend testing the derivative in a range of solvents with varying polarities (e.g., cyclohexane, toluene, dichloromethane, acetonitrile, ethanol).

  • Aggregation-Caused Quenching (ACQ): At higher concentrations, planar aromatic molecules like anthracene derivatives can form non-emissive aggregates (excimers), a phenomenon known as ACQ.[5] This leads to a decrease in quantum yield. To check for ACQ, measure the quantum yield at a series of decreasing concentrations. If the quantum yield increases upon dilution, ACQ is a likely cause. Absorbance in the fluorescence cuvette should ideally be kept below 0.1 to minimize such effects.[6]

  • Ineffective Substituents: The nature and position of substituents on the anthracene core are critical. Electron-donating groups generally enhance quantum yield, while bulky groups can prevent quenching by inhibiting intermolecular interactions.[7] If your substituent is not producing the desired effect, consider redesigning the molecule with different functional groups.[8][9]

  • Photodegradation: Anthracene derivatives can be susceptible to photodegradation, especially upon prolonged exposure to the excitation light source. This can lead to the formation of non-fluorescent products.[7] Check for changes in the absorption spectrum before and after fluorescence measurements. If photodegradation is observed, reduce the excitation intensity or the exposure time.

  Troubleshooting Workflow for Low Quantum Yield

  A logical workflow for troubleshooting low quantum yield.

Issue 2: Inconsistent or Irreproducible Measurements

• Question: We are getting inconsistent quantum yield values for the same sample across different measurements. What could be causing this variability?

• Answer: Irreproducible results often point to inconsistencies in the experimental setup and sample preparation.

  • Instrumental Parameters: Ensure that all instrument settings (e.g., excitation and emission slit widths, integration time) are identical for both the standard and the sample measurements.[10]

  • Cuvette Positioning and Cleanliness: The positioning of the cuvette in the fluorometer must be consistent. Ensure cuvettes are scrupulously clean and free of scratches. Use four-sided polished fluorescence cuvettes for accurate measurements.

  • Temperature Fluctuations: Fluorescence is a temperature-dependent process.[7] Perform measurements in a temperature-controlled sample holder to ensure thermal stability.

  • Standard Degradation: The fluorescence standard used for relative quantum yield measurements can degrade over time. Prepare fresh standard solutions regularly and store them appropriately (e.g., protected from light).

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular design strategies to enhance the quantum yield of 2-Phenylanthracene derivatives?

A1: Key strategies focus on manipulating the electronic and steric properties of the molecule:

• Introduce Bulky Substituents: Attaching bulky groups (e.g., tert-butyl, phenyl) to the anthracene core, particularly at the 9 and 10 positions, can sterically hinder intermolecular interactions. This suppression of π-π stacking reduces aggregation-caused quenching and enhances fluorescence emission in the solid state or in aggregates.[7]

• Modify Electronic Properties: The introduction of electron-donating groups (e.g., methoxy, amino) can increase the electron density of the π-system, often leading to higher quantum yields.[3][8] The strategic placement of donor-acceptor pairs can also be used to tune the photophysical properties.[8]

• Promote Aggregation-Induced Emission (AIE): For applications in the solid state or in aggregates, designing molecules that are non-emissive in solution but highly fluorescent upon aggregation is a powerful strategy. This is often achieved by introducing rotors (like phenyl groups) that have their intramolecular rotations restricted in the aggregated state, which blocks non-radiative decay channels and opens up the radiative pathway.[5][11][12]

Q2: How does solvent polarity and viscosity affect the fluorescence of 2-Phenylanthracene derivatives?

A2: Solvents can significantly influence fluorescence properties:

• Polarity: An increase in solvent polarity can lower the energy of the excited state through dipole-dipole interactions and solvent relaxation.[1] This often results in a red shift (a shift to longer wavelengths) of the emission spectrum.[1][2] The effect on quantum yield varies; for some molecules, polar solvents can enhance non-radiative decay, thus lowering the quantum yield, while for others with strong intramolecular charge transfer (ICT) character, the opposite may be true.[3]

• Viscosity: In viscous solvents, the rotation of molecular components (like the phenyl ring relative to the anthracene core) can be hindered.[13] For molecules exhibiting AIE, increasing solvent viscosity can restrict these intramolecular rotations, leading to an enhancement in fluorescence intensity, similar to the effect of aggregation.[11][13]

Q3: What is Aggregation-Induced Emission (AIE) and how can it be utilized for 2-Phenylanthracene derivatives?

A3: Aggregation-Induced Emission (AIE) is a photophysical phenomenon where non-luminescent molecules are induced to emit intensely upon aggregation.[5] For many 2-Phenylanthracene derivatives, the phenyl group can rotate freely in dilute solutions, providing a non-radiative pathway for the excited state to decay (a process called Restriction of Intramolecular Rotation or RIR). In an aggregated state or in a highly viscous medium, this rotation is physically blocked. This restriction closes the non-radiative decay channel, forcing the excited state to decay radiatively, thus "turning on" the fluorescence.[11][12][14] This property is highly valuable for applications such as organic light-emitting diodes (OLEDs), bio-imaging, and chemical sensors where emission in the solid or aggregated state is required.[15]

Q4: What is the standard method for measuring fluorescence quantum yield in a research lab?

A4: The most common method is the relative quantum yield measurement , also known as the comparative method.[6][16] This technique involves comparing the fluorescence of the sample to a well-characterized fluorescence standard with a known quantum yield (e.g., quinine sulfate, anthracene, or 9,10-diphenylanthracene).[17][18][19] The fundamental principle is that if the standard and the sample absorb the same number of photons, the ratio of their integrated fluorescence intensities is equal to the ratio of their quantum yields.[6][10]

Quantitative Data Summary

The tables below summarize representative data on how substituents and solvent choice can affect the photophysical properties of anthracene derivatives.

Table 1: Effect of Substituents on Quantum Yield (Φ) of Anthracene Derivatives

Compound	Substituent(s)	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Quantum Yield (Φ)	Reference
Anthracene	None	Ethanol	356, 375	381, 403, 427	0.27	[16]
9,10-Diphenylanthracene	9,10-diphenyl	Cyclohexane	374, 394	408, 430	0.90	[18]
2-Phenylanthracene	2-phenyl	Toluene	~360	~410	~0.65	Hypothetical
MADN	2-methyl, 9,10-di(2'-naphthyl)	Toluene	398	445	0.82	[20]
Non-symmetric DPA	2-phenyl, 9,10-diphenyl (alkylated)	Toluene	~390	~430	~0.70	[21]

Table 2: Solvent Effects on the Photophysical Properties of an Anthracene Derivative

Solvent	Polarity (Dielectric Constant, ε)	Refractive Index (n)	Emission Max (λ_em, nm)	Quantum Yield (Φ)
Cyclohexane	2.02	1.427	415	0.85
Toluene	2.38	1.497	420	0.82
Dichloromethane	8.93	1.424	428	0.75
Acetonitrile	37.5	1.344	435	0.68
Ethanol	24.5	1.361	432	0.70

Note: Data in Table 2 is representative and illustrates general trends. Actual values are highly dependent on the specific molecular structure.

Experimental Protocols

Protocol 1: Relative Fluorescence Quantum Yield Measurement

This protocol outlines the comparative method for determining the fluorescence quantum yield (Φ) of a 2-Phenylanthracene derivative.

1. Materials and Equipment:

• Fluorescence Spectrometer (Fluorometer)

• UV-Vis Spectrophotometer

• 1 cm path length quartz cuvettes (one for absorption, one for fluorescence)

• Fluorescence standard with a known quantum yield (Φ_std) in a specific solvent (e.g., Anthracene in ethanol, Φ_std = 0.27). The standard should have absorption and emission spectra that overlap with the sample.

• Spectroscopic grade solvent.

• Volumetric flasks and pipettes.

2. Procedure:

• Select a Standard: Choose a standard that absorbs and emits in a similar wavelength range to your sample.

• Prepare Solutions:

  • Prepare a stock solution of your test compound and the standard in the same spectroscopic grade solvent.

  • From the stock solutions, prepare a series of 5-6 dilute solutions for both the test compound and the standard. The concentrations should be adjusted so that the absorbance at the excitation wavelength is between 0.01 and 0.1 to avoid inner filter effects.[6]

• Measure Absorbance:

  • Using the UV-Vis spectrophotometer, record the absorbance spectra for all prepared solutions.

  • Note the absorbance value at the chosen excitation wavelength (λ_ex) for each solution.

• Measure Fluorescence:

  • Set the excitation wavelength (λ_ex) on the fluorometer. Ensure the excitation and emission slit widths are identical for all measurements.

  • Record the fluorescence emission spectrum for each solution of the standard and the test compound. Make sure to record the spectrum over the full emission range of the compound.

  • Record the emission spectrum of a solvent blank.

• Data Processing:

  • Subtract the solvent blank spectrum from each of the measured fluorescence spectra.

  • Calculate the integrated fluorescence intensity (the area under the emission curve) for each spectrum. Most instrument software can perform this calculation.

• Calculation:

  • For both the standard and the test sample, plot the integrated fluorescence intensity versus absorbance at the excitation wavelength.

  • Determine the slope (Gradient, Grad) of the resulting straight line for both the sample (Grad_sample) and the standard (Grad_std).

  • Calculate the quantum yield of your sample (Φ_sample) using the following equation[10][19]:

    Φ_sample = Φ_std × (Grad_sample / Grad_std) × (n_sample² / n_std²)

    Where:

    • Φ_std is the quantum yield of the standard.

    • Grad_sample and Grad_std are the gradients from the plots.

    • n_sample and n_std are the refractive indices of the solvents used for the sample and standard, respectively. If the same solvent is used, this term becomes 1.

Workflow for Relative Quantum Yield Measurement

Workflow for relative fluorescence quantum yield measurement.

Protocol 2: General Synthesis of a 9,10-disubstituted Anthracene Derivative (Illustrative Example)

This protocol describes a general approach using a Suzuki cross-coupling reaction, a common method for synthesizing such derivatives.[22][23]

1. Reaction Scheme:

• 9,10-Dibromoanthracene + 2 x (Aryl-boronic acid) --[Pd Catalyst, Base]--> 9,10-Diaryl-anthracene + 2 x (Bromide Salt)

2. Materials:

• 9,10-dibromoanthracene

• Appropriate arylboronic acid (e.g., 2-phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane)

• Round-bottom flask, condenser, magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

3. Procedure:

• To a round-bottom flask, add 9,10-dibromoanthracene (1 equivalent), the arylboronic acid (2.2 equivalents), and the base (3 equivalents).

• Evacuate and backfill the flask with an inert gas (e.g., Nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Add the palladium catalyst (0.05 equivalents) to the mixture under the inert atmosphere.

• Heat the reaction mixture to reflux (typically 80-110 °C) and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Add water and extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 2-Phenylanthracene derivative.

• Characterize the final product using NMR (¹H, ¹³C), mass spectrometry, and melting point analysis.

Illustrative Synthesis Pathway

General synthetic pathway using Suzuki cross-coupling.

References

• 1. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 2. Effect of Solvent on Fluorescence Spectrum of Anthracene | IRAQI JOURNAL OF APPLIED PHYSICS LETTERS [ijaplett.com]
• 3. Effects of donor and acceptor substituents on the photophysics of 4-ethynyl-2,1,3-benzothiadiazole derivatives - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. ias.ust.hk [ias.ust.hk]
• 6. static.horiba.com [static.horiba.com]
• 7. mdpi.com [mdpi.com]
• 8. Substituent Effects on the Absorption and Fluorescence Properties of Anthracene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Substituent Effects on Photochemistry of Anthracene-Phenol-Pyridine Triads Revealed by Multireference Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. edinst.com [edinst.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis, characterization and aggregation induced emission properties of anthracene based conjugated molecules - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 14. preprints.org [preprints.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]
• 20. Quantum yield in blue-emitting anthracene derivatives: vibronic coupling density and transition dipole moment density - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 21. Non-symmetric 9,10-diphenylanthracene-based deep-blue emitters with enhanced charge transport properties - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 22. Recent advances in the syntheses of anthracene derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Anthracene-based derivatives: Synthesis, photophysical properties and electrochemical properties | Semantic Scholar [semanticscholar.org]

Quenching of 2-Phenylanthracene fluorescence and its prevention.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Phenylanthracene fluorescence.

Frequently Asked Questions (FAQs)

Q1: What is fluorescence quenching?

A1: Fluorescence quenching is a process that decreases the fluorescence intensity of a fluorophore, such as 2-Phenylanthracene. This occurs when the excited state of the fluorophore is deactivated by a variety of molecular interactions, leading to a reduction in the number of emitted photons. Common quenching mechanisms include collisional (dynamic) quenching, static quenching, and Förster Resonance Energy Transfer (FRET).

Q2: What are the common quenchers for 2-Phenylanthracene fluorescence?

A2: Like other polycyclic aromatic hydrocarbons (PAHs), 2-Phenylanthracene fluorescence is susceptible to quenching by several substances. The most common quenchers include:

• Molecular Oxygen: Dissolved oxygen in solutions is a highly efficient collisional quencher.[1][2]

• Nitroaromatic Compounds: Molecules like dinitrotoluene (DNT) and trinitrotoluene (TNT) can act as effective quenchers, often through an electron transfer mechanism.[3][4][5]

• Heavy Atoms and Halogens: Ions such as iodide and bromide can enhance intersystem crossing, leading to a decrease in fluorescence.

• Self-Quenching/Aggregation: At high concentrations, 2-Phenylanthracene molecules can interact with each other, leading to a decrease in fluorescence intensity.

Q3: How does solvent polarity affect the fluorescence of 2-Phenylanthracene?

A3: The polarity of the solvent can influence the fluorescence quantum yield and emission maximum of 2-Phenylanthracene. Generally, for nonpolar aromatic hydrocarbons, significant shifts in emission wavelength with solvent polarity (solvatochromism) are not as pronounced as in more polar fluorophores. However, the fluorescence quantum yield and lifetime can be solvent-dependent. For instance, polar solvents may stabilize charge-transfer states in the presence of a quencher, enhancing the quenching efficiency.

Q4: What is the expected fluorescence quantum yield and lifetime of 2-Phenylanthracene?

Troubleshooting Guides

Issue 1: My 2-Phenylanthracene solution shows very weak or no fluorescence.

Possible Cause	Troubleshooting Steps
Oxygen Quenching	Dissolved oxygen is a primary cause of fluorescence quenching.[1][2] Deoxygenate your solvent and sample solution by purging with an inert gas like nitrogen or argon for 10-15 minutes prior to and during the measurement.[7][8] Alternatively, use the freeze-pump-thaw method for more rigorous deoxygenation.
Presence of Quenchers	Ensure all glassware is scrupulously clean and that the solvent is of high purity (spectroscopic grade) to avoid contamination with quenching impurities.
Incorrect Concentration	Very high concentrations can lead to self-quenching and inner filter effects. Prepare a dilution series to determine the optimal concentration range where fluorescence intensity is linear with concentration.
Photodegradation	2-Phenylanthracene, like other PAHs, can be susceptible to photobleaching upon prolonged exposure to the excitation light. Minimize exposure time and use the lowest effective excitation intensity.
Instrument Settings	Verify that the excitation and emission wavelengths are set correctly for 2-Phenylanthracene. Check the detector gain and slit widths to ensure they are appropriate for the expected signal level.

Issue 2: The fluorescence intensity of my 2-Phenylanthracene sample is decreasing over time during measurement.

Possible Cause	Troubleshooting Steps
Photobleaching	This is the irreversible photochemical destruction of the fluorophore. Reduce the excitation light intensity using neutral density filters, decrease the exposure time per measurement, and use a fresh sample for each time point if necessary.
Oxygen Diffusion into the Sample	If the sample is not continuously deoxygenated, oxygen from the atmosphere can diffuse back into the cuvette, leading to progressive quenching. Maintain a gentle, continuous stream of inert gas over the sample surface during the experiment.
Sample Evaporation	For volatile solvents, evaporation can lead to an increase in concentration and potential self-quenching or inner filter effects. Use a cuvette with a cap or septum to minimize solvent loss.

Quantitative Data

Due to the limited availability of specific photophysical data for 2-Phenylanthracene, the following tables include data for Anthracene as a representative analogue. This data provides a baseline for understanding the fluorescence behavior.

Table 1: Photophysical Properties of Anthracene in Different Solvents

Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τf, ns)
Cyclohexane	356, 375	380, 401, 425	0.27 - 0.36	~4.1 - 5.7
Ethanol	~355	~383, 404, 428	0.27	~4.9
Acetonitrile	~355	~382, 403, 427	-	~5.2

Data compiled from various sources.[9] Note that these values are for Anthracene and should be considered as approximations for 2-Phenylanthracene.

Table 2: Stern-Volmer Constants for Quenching of Anthracene Fluorescence

Quencher	Solvent	Stern-Volmer Constant (Ksv, M⁻¹)	Quenching Mechanism
Oxygen	Various	~10² - 10³	Dynamic (Collisional)
Allyl 2,4-dinitrophenyl ether	Methanol	~150	Static and Dynamic
Allyl 2,4-dinitrophenyl ether	Chloroform	~30	Static and Dynamic

Data for Allyl 2,4-dinitrophenyl ether from a study on anthracene quenching.[3] The value for oxygen is a general approximation.

Experimental Protocols

Protocol 1: Deoxygenation of Solutions by Nitrogen Purging

This protocol describes a standard method for removing dissolved oxygen from a solution to prevent fluorescence quenching.[7][8]

Materials:

• High-purity nitrogen or argon gas

• Gas delivery tube (e.g., a long Pasteur pipette or a needle)

• Flow meter

• Fluorescence cuvette with a septum cap

• Solution of 2-Phenylanthracene in the desired solvent

Procedure:

• Prepare the 2-Phenylanthracene solution in a suitable fluorescence cuvette.

• Insert the gas delivery tube into the solution, ensuring the tip is below the liquid surface but not so deep as to cause excessive splashing.

• Connect the gas delivery tube to the inert gas cylinder via a flow meter.

• Start a gentle and steady flow of the inert gas through the solution. A flow rate of approximately 100-200 mL/min is typically sufficient.

• Purge the solution for at least 10-15 minutes. For solvents with high oxygen solubility, a longer purging time may be necessary.

• To prevent re-oxygenation, maintain a gentle stream of the inert gas over the surface of the solution during the fluorescence measurement.

• Seal the cuvette with a septum cap if continuous purging is not possible during the measurement.

Protocol 2: Determination of Stern-Volmer Quenching Constant (Ksv)

This protocol outlines the procedure for quantifying the efficiency of a quencher using steady-state fluorescence measurements.[10][11][12]

Materials:

• Stock solution of 2-Phenylanthracene of known concentration.

• Stock solution of the quencher of known concentration.

• High-purity solvent (deoxygenated if the quencher is not oxygen).

• Spectrofluorometer.

• Series of volumetric flasks and pipettes.

Procedure:

• Prepare a series of solutions containing a fixed concentration of 2-Phenylanthracene and varying concentrations of the quencher. Ensure the fluorophore concentration is low enough to be in the linear range of the fluorescence intensity vs. concentration plot.

• Prepare a blank solution containing only the solvent and a reference solution containing only the 2-Phenylanthracene at the same concentration as the samples.

• If necessary, deoxygenate all solutions using Protocol 1.

• Measure the fluorescence intensity (F₀) of the 2-Phenylanthracene solution without any quencher.

• Measure the fluorescence intensity (F) for each solution containing the quencher at the same instrument settings.

• Correct for any background fluorescence from the solvent and the cuvette.

• Plot the ratio of the fluorescence intensities in the absence and presence of the quencher (F₀/F) against the quencher concentration ([Q]).

• According to the Stern-Volmer equation (F₀/F = 1 + Ksv[Q]), the slope of the resulting linear plot will be the Stern-Volmer constant (Ksv).[11][12]

Visualizations

References

• 1. Anthracene-based derivatives: Synthesis, photophysical properties and electrochemical properties | Semantic Scholar [semanticscholar.org]
• 2. Quenching of fluorescence by oxygen. A probe for structural fluctuations in macromolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescence Lifetime Standards for Time and Frequency Domain Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [opus4.kobv.de]
• 8. chem.uci.edu [chem.uci.edu]
• 9. researchgate.net [researchgate.net]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. Quenching of Fluorescence by Oxygen. A Probe for Structural Fluctuations in Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stern–Volmer relationship - Wikipedia [en.wikipedia.org]

Strategies to improve charge injection in 2-Phenylanthracene based devices.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the performance of 2-Phenylanthracene based devices by improving charge injection.

Frequently Asked Questions (FAQs)

Q1: What is charge injection and why is it critical for my 2-Phenylanthracene device performance?

A1: Charge injection is the process of transferring charge carriers (holes and electrons) from the electrodes (anode and cathode) into the organic semiconductor layers of your device. Efficient charge injection is crucial because it directly impacts the device's operational voltage, quantum efficiency, and overall stability. Poor charge injection leads to a high energy barrier for charge carriers, resulting in increased operating voltage and reduced device performance.

Q2: What are the typical HOMO and LUMO energy levels for anthracene derivatives, and how do they influence electrode selection?

A2: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key energy levels in an organic semiconductor. For anthracene derivatives, the HOMO level is typically in the range of -5.5 to -5.9 eV, and the LUMO level is around -2.4 to -2.7 eV. For efficient hole injection, the work function of the anode should be closely matched to the HOMO level of the hole transport layer (HTL) or 2-Phenylanthracene. Similarly, for efficient electron injection, the work function of the cathode should align with the LUMO level of the electron transport layer (ETL) or 2-Phenylanthracene. A large mismatch creates an energy barrier that impedes charge injection.

Q3: What are Hole Injection Layers (HILs) and Electron Injection Layers (EILs), and when should I use them?

A3: Hole Injection Layers (HILs) and Electron Injection Layers (EILs) are thin films placed between the electrode and the organic semiconductor to facilitate charge injection.

• HILs are used to lower the energy barrier for hole injection from the anode. Common HIL materials include Molybdenum trioxide (MoO₃) and PEDOT:PSS. You should consider using a HIL when you observe a high turn-on voltage or low current density, which may indicate a large hole injection barrier.

• EILs are used to reduce the energy barrier for electron injection from the cathode. A common EIL is Lithium Fluoride (LiF). An EIL is recommended when you suspect poor electron injection is limiting your device performance, which is a common issue in many organic electronic devices.

Q4: How does the thickness of an injection layer affect device performance?

A4: The thickness of an injection layer is a critical parameter. An optimal thickness, typically in the range of a few nanometers, is required. For instance, with LiF, an optimal thickness is generally between 0.5 and 1.5 nm.[1] If the layer is too thin, it may not effectively modify the electrode's work function or passivate surface defects. If it is too thick, it can act as an insulating layer, increasing the device's series resistance and hindering charge transport through tunneling.

Troubleshooting Guides

Issue 1: High Operating Voltage

Possible Cause	Troubleshooting Steps	Expected Outcome
Large Hole Injection Barrier	1. Ensure the anode has a high work function (e.g., ITO treated with UV-ozone). 2. Insert a Hole Injection Layer (HIL) like MoO₃ between the anode and the hole transport layer. Optimize the HIL thickness (typically 1-10 nm).	Lower turn-on and operating voltages. Increased current density at a given voltage.
Large Electron Injection Barrier	1. Use a low work function cathode (e.g., Al, Ca/Al). 2. Insert an Electron Injection Layer (EIL) like LiF between the electron transport layer and the cathode. Optimize the EIL thickness (typically 0.5-1.5 nm).[1]	Reduced operating voltage and improved device efficiency.
Poor Quality of Organic Layers	1. Ensure high purity of 2-Phenylanthracene and other organic materials. 2. Optimize deposition rates and substrate temperature during thermal evaporation to ensure uniform and pinhole-free films.	Improved charge transport and reduced leakage currents, leading to lower operating voltage.

Issue 2: Low Quantum Efficiency or Brightness

Possible Cause	Troubleshooting Steps	Expected Outcome
Imbalanced Charge Injection	1. If hole injection is dominant, consider using a thicker electron transport layer (ETL) or a double ETL structure to improve electron injection and transport. 2. If electron injection is poor, introduce an EIL like LiF. 3. Use a hole-blocking layer between the emissive layer and the ETL to confine holes within the emissive layer.	A more balanced charge carrier ratio in the emissive layer, leading to higher recombination efficiency and thus higher quantum efficiency and brightness.
Exciton Quenching at the Interface	1. Ensure smooth interfaces between organic layers by optimizing deposition conditions. 2. The choice of adjacent transport layers is crucial. For instance, exciplex formation between 2-aza-9,10-diphenylanthracene and the hole-transport layer NPB has been observed, leading to a red-shift in electroluminescence.[2]	Emission spectrum closer to the intrinsic photoluminescence of 2-Phenylanthracene. Improved efficiency by minimizing non-radiative decay pathways.
Inefficient Energy Transfer (in doped systems)	1. Optimize the doping concentration of 2-Phenylanthracene in a host material. 2. Ensure good energy level alignment between the host and the 2-Phenylanthracene guest for efficient Förster or Dexter energy transfer.	Maximized energy transfer from the host to the guest, resulting in higher emission from the 2-Phenylanthracene and improved overall efficiency.

Issue 3: High Contact Resistance in OFETs

Possible Cause	Troubleshooting Steps	Expected Outcome
Energy Mismatch at Electrode/Organic Interface	1. For p-type transistors, use high work function source/drain electrodes like Gold (Au) or Platinum (Pt) to minimize the hole injection barrier. 2. Treat the electrode surface with a self-assembled monolayer (SAM) to tune its work function for better alignment with the HOMO level of 2-Phenylanthracene.	A significant reduction in contact resistance, leading to higher drive currents and more accurate mobility measurements.
Poor Morphology at the Contact	1. Optimize the deposition of the 2-Phenylanthracene layer to ensure good molecular ordering and contact with the electrode surface. 2. Consider a top-contact device architecture where the electrodes are evaporated onto the organic semiconductor, which can sometimes lead to better contact.	Improved charge injection at the source and extraction at the drain, resulting in lower contact resistance.
Charge Trapping at the Interface	1. Ensure a clean interface between the dielectric and the semiconductor, as traps at this interface can affect charge injection. 2. Passivate the dielectric surface with a suitable treatment before depositing the 2-Phenylanthracene layer.	Reduced charge trapping and scattering at the interface, contributing to lower contact resistance and improved device stability.

Data Presentation

Table 1: Performance of an OFET based on a 2-Phenylanthracene derivative (2,6-bis-phenylethynyl-anthracene).

Parameter	Value	Reference
Mobility	4.52 cm²/Vs	[3]
Contact Resistance	335 Ω cm	[3]

Table 2: Effect of MoO₃ Hole Injection Layer Thickness on OLED Performance (General Case).

MoO₃ Thickness	Effect on Driving Voltage	Effect on Efficiency	Reference
0 nm (none)	Higher	Baseline	[4]
1-5 nm	Lower	Can be higher or lower depending on the device structure	[4]
> 20 nm	Increases	Lower	[4]

Table 3: Common Materials for Charge Injection Layers in OLEDs.

Layer Type	Material	Typical Work Function (eV)
Hole Injection Layer (HIL)	MoO₃	~5.3 - 6.9
PEDOT:PSS	~5.0 - 5.2
Electron Injection Layer (EIL)	LiF	-
Cs₂CO₃	~2.1

Experimental Protocols

Protocol 1: Fabrication of a 2-Phenylanthracene based OLED

This protocol describes a general procedure for the fabrication of a multilayer OLED using thermal evaporation.

1. Substrate Cleaning:

• Sequentially clean Indium Tin Oxide (ITO) coated glass substrates in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (15 minutes each).

• Dry the substrates with a nitrogen gun.

• Treat the substrates with UV-ozone for 15 minutes to increase the ITO work function and remove organic residues.

2. Organic and Metal Layer Deposition:

• Transfer the cleaned substrates to a high-vacuum thermal evaporation system (base pressure < 10⁻⁶ Torr).

• Deposit the following layers sequentially:

  • Hole Injection Layer (HIL): e.g., 5 nm of MoO₃ at a deposition rate of 0.1 Å/s.

  • Hole Transport Layer (HTL): e.g., 40 nm of NPB (N,N′-di(1-naphthyl)-N,N′-diphenyl-1,1′-biphenyl-4,4′-diamine) at a deposition rate of 1 Å/s.

  • Emissive Layer (EML): 30 nm of 2-Phenylanthracene at a deposition rate of 1 Å/s.

  • Electron Transport Layer (ETL): e.g., 30 nm of TPBi (1,3,5-tris(N-phenylbenzimidazol-2-yl)benzene) at a deposition rate of 1 Å/s.

  • Electron Injection Layer (EIL): 1 nm of LiF at a deposition rate of 0.1 Å/s.

  • Cathode: 100 nm of Aluminum (Al) at a deposition rate of 5 Å/s, deposited through a shadow mask to define the active area.

3. Encapsulation:

• Transfer the fabricated devices to a nitrogen-filled glovebox without exposure to air.

• Encapsulate the devices using a glass lid and a UV-curable epoxy adhesive to protect them from moisture and oxygen.

Protocol 2: Contact Resistance Measurement in a 2-Phenylanthracene OFET using the Transmission Line Method (TLM)

1. Device Fabrication:

• Fabricate bottom-gate, top-contact OFETs on a heavily doped Si wafer with a thermally grown SiO₂ dielectric layer.

• Deposit a thin film of 2-Phenylanthracene onto the SiO₂ surface.

• Define source and drain electrodes with varying channel lengths (L) but a constant channel width (W) by thermally evaporating a suitable metal (e.g., Au) through a shadow mask.

2. Electrical Characterization:

• Measure the transfer characteristics (Drain Current I_D vs. Gate Voltage V_G) for each device with a different channel length at a low, constant drain voltage (V_D).

• From the linear region of the transfer curves, calculate the total resistance (R_total) for each device using the formula: R_total = V_D / I_D.

3. Data Analysis:

• Plot the total resistance (R_total) as a function of the channel length (L).

• The data should follow a linear relationship: R_total = R_channel + R_contact = (R_sheet / W) * L + R_contact, where R_sheet is the sheet resistance of the semiconductor.

• The y-intercept of the linear fit of the R_total vs. L plot gives the total contact resistance (R_contact) for two contacts (source and drain). The contact resistance per contact is therefore R_contact / 2.

Mandatory Visualizations

Caption: Typical multilayer structure of a 2-Phenylanthracene based OLED.

Caption: Experimental workflow for fabricating a 2-Phenylanthracene OLED.

References

• 1. The improved performance and mechanism of solution-processed blue PhOLEDs based on double electron transport layers - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00515K [pubs.rsc.org]
• 2. Facile synthesis of 2-aza-9,10-diphenylanthracene and the effect of precise nitrogen atom incorporation on OLED emitters performance - Materials Advances (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on the Photophysical Properties of 2-Phenylanthracene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Phenylanthracene. Here, you will find information on experimental protocols, data presentation, and solutions to common issues encountered during photophysical studies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am seeing unexpected peaks in my absorption/fluorescence spectrum. What could be the cause?

A1: Unexpected peaks can arise from several sources. Here’s a systematic approach to troubleshoot this issue:

• Sample Purity: Ensure the purity of your 2-Phenylanthracene sample. Impurities, even in trace amounts, can have strong absorption or emission properties that interfere with your measurements. Consider purification techniques like recrystallization or chromatography if you suspect contamination.

• Solvent Impurities: The solvent itself can be a source of contamination. Use high-purity, spectroscopic grade solvents. Some solvents can degrade over time and form fluorescent impurities.

• Cuvette Contamination: Residual compounds from previous experiments can adhere to the cuvette walls. Thoroughly clean your cuvettes with appropriate solvents. It is good practice to dedicate specific cuvettes for particular types of compounds to avoid cross-contamination.

• Photodegradation: 2-Phenylanthracene, like many polycyclic aromatic hydrocarbons, can be susceptible to photodegradation upon prolonged exposure to the excitation light source. This can lead to the formation of new chemical species with different spectral properties. To minimize this, use the lowest possible excitation power and exposure times.

Q2: The intensity of my fluorescence signal is very low. How can I improve it?

A2: A weak fluorescence signal can be a significant hurdle. Here are several strategies to enhance it:

• Concentration Optimization: While a higher concentration might seem like an obvious solution, it can lead to inner filter effects where the sample absorbs too much of the excitation or emission light. Prepare a series of dilutions to find the optimal concentration that gives the maximum fluorescence intensity without significant inner filter effects. An absorbance of less than 0.1 at the excitation wavelength is generally recommended.[1]

• Instrument Settings:

  • Increase Excitation Intensity: If possible, increase the intensity of your excitation source. However, be mindful of potential photodegradation.

  • Adjust Slit Widths: Widening the excitation and emission slit widths will allow more light to reach the detector, increasing the signal. Be aware that this will decrease the spectral resolution.

  • Detector Gain: Increasing the detector gain can amplify the signal. However, this will also amplify the noise.

• Choice of Solvent: The fluorescence quantum yield of 2-Phenylanthracene is solvent-dependent. In some solvents, non-radiative decay pathways are more dominant, leading to lower fluorescence. Experiment with different solvents to find one that enhances the fluorescence.

• Degassing the Solution: Dissolved oxygen can quench fluorescence. Degassing the solvent by bubbling an inert gas like nitrogen or argon through the solution before the measurement can significantly increase the fluorescence intensity.

Q3: My baseline is drifting or noisy in my UV-Vis/Fluorescence measurements. What should I do?

A3: A stable baseline is crucial for accurate measurements. Drifting or noisy baselines can be caused by:

• Instrument Warm-up: Ensure that the spectrophotometer or fluorometer has had sufficient time to warm up and stabilize. This can take 30 minutes or more.

• Fluctuations in Lamp Intensity: The light source intensity can fluctuate. If the problem persists, the lamp may be nearing the end of its life and require replacement.

• Temperature Changes: Variations in the ambient temperature can affect the detector and electronics. Ensure the instrument is in a temperature-controlled environment.[2]

• Solvent Evaporation: If you are using a volatile solvent, its evaporation can change the concentration of your sample over time, leading to a drifting baseline. Keep the cuvette capped whenever possible.

Q4: How does the solvent polarity affect the absorption and emission spectra of 2-Phenylanthracene?

A4: The polarity of the solvent can influence the photophysical properties of 2-Phenylanthracene in the following ways:

• Solvatochromic Shifts: You may observe a shift in the absorption and emission maxima (λmax) as the solvent polarity changes. This phenomenon is known as solvatochromism.

  • Bathochromic Shift (Red Shift): The λmax shifts to a longer wavelength. This is often observed in the fluorescence spectrum of molecules with a larger dipole moment in the excited state compared to the ground state when the solvent polarity increases.

  • Hypsochromic Shift (Blue Shift): The λmax shifts to a shorter wavelength.

• Stokes Shift: The Stokes shift is the difference in energy (or wavelength) between the absorption and emission maxima. This shift is generally larger in more polar solvents for molecules that exhibit an increase in dipole moment upon excitation. This is due to the reorientation of the polar solvent molecules around the excited-state dipole, which lowers the energy of the excited state before emission.

• Quantum Yield and Lifetime: Solvent polarity can affect the rates of non-radiative decay processes. For some aromatic molecules, an increase in solvent polarity can lead to a decrease in the fluorescence quantum yield and lifetime due to the stabilization of charge transfer states that decay non-radiatively.

Quantitative Data

Note: The photophysical properties of 2-Phenylanthracene are expected to be similar to, but not identical to, its parent compound anthracene and its isomer 1-phenylanthracene. The position of the phenyl group influences the electronic structure and thus the interaction with solvents.

Table 1: Photophysical Properties of 2-Phenylanthracene and Related Compounds

Compound	Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τf, ns)
Anthracene	Cyclohexane	~356, 375	~380, 401, 425	0.36	~4.1 - 5.7
Ethanol	-	-	0.27 - 0.36	-
1-Phenylanthracene	Cyclohexane	376	398, 420	0.43	5.3
9-Phenylanthracene	n-Hexane (viscosity 0.300 cP)	362	420	-	3.45
n-Hexadecane (viscosity 2.57 cP)	362	420	-	5.75

Data for Anthracene and 1-Phenylanthracene from various sources.[3][4] Data for 9-Phenylanthracene from a study on solvent viscosity effects.[5]

Experimental Protocols

1. Measurement of UV-Vis Absorption Spectrum

This protocol outlines the steps for obtaining the absorption spectrum of 2-Phenylanthracene.

Methodology:

• Solution Preparation: Prepare a stock solution of 2-Phenylanthracene in the desired spectroscopic grade solvent. From the stock solution, prepare a dilute solution in a quartz cuvette with a 1 cm path length. The concentration should be adjusted to have a maximum absorbance between 0.1 and 1.0.

• Blank Measurement: Fill a clean quartz cuvette with the pure solvent to be used as a blank. Place it in the spectrophotometer and record a baseline spectrum.

• Sample Measurement: Replace the blank cuvette with the sample cuvette. Ensure the cuvette is placed correctly in the sample holder.

• Spectrum Acquisition: Scan a range of wavelengths (e.g., 250-500 nm) to record the absorption spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax).

2. Measurement of Fluorescence Emission and Excitation Spectra

This protocol describes how to measure the fluorescence spectra of 2-Phenylanthracene.

Methodology:

• Solution Preparation: Prepare a dilute solution of 2-Phenylanthracene in the desired spectroscopic grade solvent. The absorbance of the solution at the excitation wavelength should be below 0.1 to avoid inner filter effects.[1]

• Emission Spectrum:

  • Set the excitation wavelength to one of the absorption maxima (λmax) determined from the UV-Vis spectrum.

  • Scan the emission monochromator over a wavelength range longer than the excitation wavelength (e.g., if λex = 375 nm, scan from 385 nm to 600 nm).

  • The resulting spectrum will show the fluorescence intensity as a function of emission wavelength. Identify the emission maxima (λem).

• Excitation Spectrum:

  • Set the emission monochromator to the wavelength of maximum fluorescence intensity (λem).

  • Scan the excitation monochromator over a range of wavelengths shorter than the emission wavelength.

  • The resulting spectrum should resemble the absorption spectrum and confirms that the observed emission originates from the analyte.

3. Determination of Relative Fluorescence Quantum Yield (Φf)

The fluorescence quantum yield is determined by comparing the fluorescence of the sample to a standard with a known quantum yield. Anthracene or 9,10-diphenylanthracene are common standards for this spectral region.

Methodology:

• Standard Selection: Choose a fluorescence standard that absorbs and emits in a similar spectral region as 2-Phenylanthracene. For example, anthracene in ethanol (Φf = 0.27) can be used.[6]

• Solution Preparation: Prepare solutions of both the standard and the sample in the same solvent (if possible) with absorbances below 0.1 at the excitation wavelength. It is crucial to use the same excitation wavelength for both the sample and the standard.

• Measure Absorbance: Record the absorbance of both the standard and sample solutions at the chosen excitation wavelength.

• Measure Fluorescence: Record the fluorescence emission spectra of both the standard and the sample under identical experimental conditions (excitation wavelength, slit widths, detector gain).

• Calculate Quantum Yield: The quantum yield of the sample (Φs) can be calculated using the following equation:

  Φs = Φr * (Is / Ir) * (Ar / As) * (ns2 / nr2)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity (area under the emission curve)

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

  • The subscripts 's' and 'r' refer to the sample and the reference standard, respectively.[7]

Visualizations

References

• 1. chem.uci.edu [chem.uci.edu]
• 2. 2-Phenylanthracene [webbook.nist.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ttu-ir.tdl.org [ttu-ir.tdl.org]
• 6. rsc.org [rsc.org]
• 7. edinst.com [edinst.com]

Reducing aggregation-caused quenching in 2-Phenylanthracene films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Phenylanthracene films, with a focus on mitigating aggregation-caused quenching (ACQ).

Troubleshooting Guides

Issue: Low Fluorescence Intensity in Solid-State Films

Question: My 2-Phenylanthracene film exhibits significantly lower fluorescence compared to its solution-state. What could be the cause and how can I fix it?

Answer: This is a classic sign of Aggregation-Caused Quenching (ACQ). In the solid state, planar aromatic molecules like 2-Phenylanthracene have a strong tendency to form π–π stacks, leading to non-radiative decay pathways and a decrease in photoluminescence quantum yield (PLQY).

Troubleshooting Steps:

• Assess Film Morphology: Use Atomic Force Microscopy (AFM) or Scanning Electron Microscopy (SEM) to examine the surface of your film. A rough, crystalline surface can be indicative of aggregation. Ultrasmooth organic thin films are less prone to aggregation.[1][2]

• Modify Deposition Parameters: If using physical vapor deposition (PVD), consider employing a fast cooling (FC) method. Rapidly cooling the substrate during deposition can suppress the aggregation of adsorbed molecules by controlling the thermal energy.[1][2]

• Introduce a Host Material: Co-evaporate or co-spin-coat 2-Phenylanthracene with a suitable host material. The host matrix physically separates the 2-Phenylanthracene molecules, preventing aggregation.

• Functionalize the Molecule: If synthetically feasible, adding bulky substituents to the 2-Phenylanthracene core can sterically hinder π–π stacking.

Issue: Film Delamination or Poor Adhesion

Question: My 2-Phenylanthracene film is peeling off the substrate. What are the possible reasons and solutions?

Answer: Poor adhesion is often related to substrate contamination or improper surface energy.

Troubleshooting Steps:

• Substrate Cleaning: Ensure your substrate is meticulously clean. Employ a multi-step cleaning process involving solvents like acetone and isopropanol, followed by UV-ozone treatment or oxygen plasma cleaning to remove organic residues and improve surface wettability.

• Surface Modification: Consider depositing a thin adhesion layer, such as a self-assembled monolayer (SAM), that is compatible with both the substrate and the organic film.

• Deposition Rate: In vacuum deposition, an excessively high deposition rate can lead to stress in the film, causing it to peel. Try reducing the deposition rate.

• Substrate Temperature: Optimizing the substrate temperature during deposition can improve film adhesion.

Frequently Asked Questions (FAQs)

Q1: What is Aggregation-Caused Quenching (ACQ) and why does it affect 2-Phenylanthracene?

A1: ACQ is a phenomenon where the fluorescence of a luminophore is diminished in the aggregated or solid state.[3] Planar molecules like anthracene and its derivatives have a strong tendency to form intermolecular π-π stacking interactions in high concentrations or in the solid state. This close packing leads to the formation of non-emissive or weakly emissive excited states (excimers), which provide non-radiative decay pathways, thus quenching the fluorescence.[4]

Q2: How can I spectroscopically identify aggregation in my 2-Phenylanthracene films?

A2: Aggregation can be identified by changes in the absorption and photoluminescence (PL) spectra compared to a dilute solution:

• Absorption (UV-Vis): Aggregation often leads to a broadening of the absorption bands and can cause a red or blue shift in the absorption maximum, indicative of H- or J-aggregation, respectively.[5]

• Photoluminescence (PL): A significant red-shift and broadening of the emission peak is a common indicator of excimer formation due to aggregation. You will also observe a decrease in the photoluminescence quantum yield (PLQY).

Q3: What are suitable host materials for reducing ACQ in 2-Phenylanthracene films?

A3: While specific studies on host materials for 2-Phenylanthracene are limited, general principles suggest using wide bandgap materials that can form a stable matrix. For blue emitters like 2-Phenylanthracene, common host materials in Organic Light-Emitting Diodes (OLEDs) are often good candidates. Examples for similar anthracene derivatives include:

• TCTA (Tris(4-carbazoyl-9-ylphenyl)amine)

• CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl)

• mCP (1,3-Bis(N-carbazolyl)benzene) The choice of host should also consider energy level alignment to ensure efficient energy transfer to the 2-Phenylanthracene guest.

Q4: What is the effect of solvent choice on film morphology and aggregation?

A4: The solvent used for solution-based deposition methods like spin-coating plays a crucial role in the final film morphology.[6] Solvents with different boiling points and solubility for 2-Phenylanthracene will influence the drying time and the degree of molecular aggregation during film formation. Slower solvent evaporation can sometimes allow more time for molecules to aggregate into crystalline domains. It is recommended to screen a variety of solvents (e.g., chloroform, chlorobenzene, toluene, xylene) to optimize film quality.[6]

Q5: Can modifying the chemical structure of 2-Phenylanthracene help reduce ACQ?

A5: Yes, chemical modification is a powerful strategy. Introducing bulky side groups to the anthracene core can sterically hinder the molecules from getting close enough to form π–π stacks. For example, attaching groups like tert-butyl or additional phenyl or naphthalenyl moieties at other positions can prevent aggregation.[7] Another approach is to create a more twisted molecular structure, which also disrupts close packing.

Quantitative Data

Table 1: Photophysical Properties of Anthracene Derivatives in Solution vs. Film

Compound	State	Excitation (nm)	Emission (nm)	PLQY (%)	Fluorescence Lifetime (ns)	Reference
9,10-diphenylanthracene	Cyclohexane	373	409, 432	90	8.3	[8]
9,10-diphenylanthracene	Film	-	-	Reduced	Shorter	[4]
Anthracene	Ethanol	355	382, 404, 428	27	4.9	[9]
Anthracene	Crystal	-	-	~1	-	[4]
PhAn-Xn*	Neat Film	-	430	4.2 (EQE)	0.7	[1]

*Note: PhAn-Xn is a larger, more complex derivative (14-(4-(10-phenylanthracen-9-yl)phenyl)-14H-dibenzo[a,j]xanthene) designed to prevent ACQ. Data is for External Quantum Efficiency (EQE) in an OLED device.

Experimental Protocols

Protocol 1: Preparation of a Host-Guest Film by Co-evaporation

This protocol describes the preparation of a 2-Phenylanthracene film with reduced aggregation by co-evaporating it with a host material.

• Substrate Preparation:

  • Clean the substrate (e.g., quartz or silicon wafer) by sonicating in a sequence of deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrate with a stream of nitrogen gas.

  • Treat the substrate with UV-ozone or oxygen plasma for 10 minutes to remove any remaining organic residues and improve surface energy.

• Material Preparation:

  • Load 2-Phenylanthracene and the host material (e.g., CBP) into separate crucibles in a high-vacuum thermal evaporation system.

• Deposition:

  • Evacuate the chamber to a base pressure of < 10-6 Torr.

  • Set the substrate temperature, if required.

  • Independently control the deposition rate of the 2-Phenylanthracene (guest) and the host material. A typical guest concentration is 1-10 wt%.

  • Monitor the film thickness using a quartz crystal microbalance.

  • Deposit the film to the desired thickness (e.g., 50 nm).

• Characterization:

  • Allow the film to cool to room temperature before venting the chamber.

  • Characterize the film's optical properties using UV-Vis absorption and photoluminescence spectroscopy and compare with a neat 2-Phenylanthracene film.

Protocol 2: Spectroscopic Evaluation of Aggregation

This protocol details how to use spectroscopy to assess the degree of aggregation.

• Solution-State Measurement (Baseline):

  • Prepare a dilute solution of 2-Phenylanthracene in a spectroscopic grade solvent (e.g., THF or cyclohexane) with an absorbance of ~0.1 at the excitation wavelength.

  • Measure the UV-Vis absorption and photoluminescence spectra.

  • Measure the photoluminescence quantum yield (PLQY) using a standard fluorophore with a known PLQY (e.g., quinine sulfate or 9,10-diphenylanthracene).[10]

• Film-State Measurement:

  • Prepare a thin film of 2-Phenylanthracene on a quartz substrate using your desired method (e.g., spin-coating, PVD).

  • Measure the absorption and photoluminescence spectra of the film.

• Analysis:

  • Compare the peak positions, shapes, and intensities of the spectra from the solution and the film.

  • A significant red-shift and broadening in the emission spectrum of the film, coupled with a lower PLQY, indicates the presence of aggregation-caused quenching.

Visualizations

Caption: Energy pathways in dilute solution vs. solid-state film.

Caption: Troubleshooting workflow for low fluorescence in films.

References

• 1. A rigid xanthene–anthracene-based scaffold exhibiting ultra deep blue emission: multifunctional material as emitter and host for blue OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Anthracene-based derivatives: Synthesis, photophysical properties and electrochemical properties | Semantic Scholar [semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. 2-Phenylanthracene [webbook.nist.gov]
• 5. 2-Phenyl-9,10-di(naphthalen-2-yl)-anthracene | 865435-20-7 [chemicalbook.com]
• 6. Revealing the underlying solvent effect on film morphology in high-efficiency organic solar cells through combined ex situ and in situ observations - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 7. khu.elsevierpure.com [khu.elsevierpure.com]
• 8. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 9. Fluorescence Lifetime Standards for Time and Frequency Domain Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. publications.iupac.org [publications.iupac.org]

Technical Support Center: 2-Phenylanthracene for Vacuum Deposition

This technical support center provides researchers, scientists, and drug development professionals with essential information for the successful vacuum deposition of 2-Phenylanthracene. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key thermal stability data.

Thermal Properties of 2-Phenylanthracene

Understanding the thermal behavior of 2-Phenylanthracene is critical for optimizing the vacuum deposition process and ensuring the quality of the resulting thin films. The following table summarizes the key thermal properties.

Property	Value	Notes
Melting Point	207 - 207.5 °C	This is the temperature at which the material transitions from a solid to a liquid state.[1]
Boiling Point (Predicted)	443.7 ± 15.0 °C	This is a predicted value and represents the temperature at which the liquid transitions to a gas at atmospheric pressure.[1]
Decomposition Temperature (Analogous Compounds)	> 300 °C	Thermogravimetric analysis of related 2,6-disubstituted anthracene derivatives shows onset decomposition temperatures generally above 300°C.[2] This suggests good thermal stability for the anthracene core structure.

Frequently Asked Questions (FAQs)

Q1: What is the recommended sublimation temperature for 2-Phenylanthracene in a vacuum deposition system?

Q2: How can I be sure that the 2-Phenylanthracene is not decomposing during the evaporation process?

A2: Thermal stability is a key concern. Based on data from analogous anthracene derivatives, 2-Phenylanthracene is expected to be thermally stable well above its sublimation temperature under high vacuum.[2] To minimize the risk of decomposition, it is crucial to:

• Maintain a high vacuum (≤ 10⁻⁶ Torr) to lower the sublimation temperature.

• Use the lowest possible source temperature that provides a stable and reasonable deposition rate (e.g., 0.1-1 Å/s).

• Avoid unnecessarily prolonged heating of the source material.

• Post-deposition analysis of the film using techniques like mass spectrometry or UV-Vis spectroscopy can help confirm the integrity of the deposited material.

Q3: What are the ideal vacuum conditions for depositing 2-Phenylanthracene?

A3: A high vacuum is essential to ensure a long mean free path for the evaporated molecules and to minimize contamination from residual gases. A base pressure of 10⁻⁶ Torr or lower is recommended. The process pressure during deposition will be slightly higher due to the sublimed material but should ideally be maintained below 10⁻⁵ Torr.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no deposition rate	- Source temperature is too low.- The material has been depleted.- QCM sensor is malfunctioning or coated.	- Gradually increase the source temperature.- Visually inspect the source crucible.- Check the QCM sensor and replace the crystal if necessary.
Unstable deposition rate	- Inconsistent source heating.- Poor thermal contact between the source material and the crucible.- Outgassing from the source material or chamber.	- Ensure the power supply to the source is stable.- Use a crucible that is appropriate for the material and ensure good packing.- Perform a bake-out of the chamber and pre-heat the source material at a temperature below its sublimation point to allow for outgassing.
Poor film quality (e.g., rough surface, poor adhesion)	- Substrate is not clean.- Deposition rate is too high.- Substrate temperature is not optimal.- Contamination in the vacuum chamber.	- Implement a thorough substrate cleaning procedure (see Experimental Protocols).- Reduce the deposition rate to allow for better molecular arrangement on the substrate.- Optimize the substrate temperature. Heating the substrate can sometimes improve film quality, but the optimal temperature needs to be determined experimentally.- Ensure a high vacuum is achieved and maintained.
Film discoloration or evidence of decomposition	- Source temperature is too high.- Presence of oxygen or water vapor in the chamber (poor vacuum).	- Lower the source temperature.- Check for leaks in the vacuum system and ensure proper pump-down procedures are followed.

Experimental Protocols

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

This protocol outlines the general procedure for characterizing the thermal stability of 2-Phenylanthracene.

Caption: Workflow for TGA and DSC analysis of 2-Phenylanthracene.

Vacuum Deposition Protocol

This protocol provides a general starting point for the vacuum thermal evaporation of 2-Phenylanthracene.

Caption: Workflow for vacuum deposition of 2-Phenylanthracene.

Logical Troubleshooting Flow

This diagram illustrates a logical approach to troubleshooting common issues during vacuum deposition.

Caption: Troubleshooting logic for vacuum deposition issues.

References

• 1. 2-Phenylanthracene [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Study of 2-Phenylanthracene and 9-Phenylanthracene for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 2-Phenylanthracene and 9-Phenylanthracene

This guide presents a detailed comparative analysis of the isomeric compounds 2-Phenylanthracene and 9-Phenylanthracene. The position of the phenyl substituent on the anthracene core significantly influences the steric, photophysical, and electrochemical properties of these molecules. Understanding these differences is crucial for their strategic application in the development of advanced materials, including organic light-emitting diodes (OLEDs), fluorescent probes, and photosensitizers.[1] This document provides a comprehensive overview of their synthesis, a quantitative comparison of their properties, and a discussion of the structural factors that differentiate their behavior.

Data Presentation: A Quantitative Comparison

The following table summarizes the key photophysical and electrochemical properties of 2-Phenylanthracene and 9-Phenylanthracene. While extensive data for 9-Phenylanthracene is available, directly comparable experimental data for 2-Phenylanthracene under identical conditions is less common. The data presented here is compiled from various sources to provide a comparative overview.

Property	2-Phenylanthracene	9-Phenylanthracene	Key Differences & Considerations
Molecular Formula	C₂₀H₁₄	C₂₀H₁₄	Isomers with different substitution patterns.
Molecular Weight	254.33 g/mol	254.33 g/mol	Identical.
Appearance	White to Orange to Green powder to crystal[2]	Off-white to pale brown solid[3]	Variation in reported color may be due to purity.
Melting Point	Not widely reported	152-156 °C	The more symmetric 9-isomer likely has a more ordered crystal packing.
Absorption Maxima (λ_abs, in cyclohexane)	Not widely reported	~364 nm	Phenyl substitution at the 9-position leads to a distinct absorption profile.
Emission Maxima (λ_em, in cyclohexane)	Not widely reported	~401, 417 nm	9-Phenylanthracene is known for its strong blue fluorescence.
Fluorescence Quantum Yield (Φ_f, in ethanol)	Data not available for parent compound	~0.27 (relative to anthracene)[4]	The quantum yield of 9-phenylanthracene is influenced by the prevention of photodimerization due to the bulky phenyl group.[5]
Fluorescence Lifetime (τ_f, in cyclohexane)	Data not available for parent compound	~4.9 ns (similar to anthracene)[1]	The lifetime is a key parameter for applications in time-resolved fluorescence spectroscopy.
Reduction Potential (E½, vs. SCE in DMF)	-2.03 V	-1.84 V	The 9-isomer is easier to reduce due to greater delocalization of the LUMO onto the phenyl ring, which is less sterically hindered from rotating into planarity compared to the 2-isomer.

Experimental Protocols: Synthesis via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a versatile and widely used method for the synthesis of biaryl compounds, and it can be effectively employed for the preparation of both 2-Phenylanthracene and 9-Phenylanthracene.[6][7]

Synthesis of 2-Phenylanthracene

Reaction Principle: This protocol describes the palladium-catalyzed cross-coupling of 2-bromoanthracene with phenylboronic acid.

Materials:

• 2-Bromoanthracene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Ethanol

• Water

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• To a round-bottom flask, add 2-bromoanthracene (1.0 equiv.), phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Add a solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

• Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Add the palladium catalyst, such as a pre-mixed solution of palladium(II) acetate (0.02 equiv.) and triphenylphosphine (0.08 equiv.), to the reaction mixture under an inert atmosphere.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield 2-Phenylanthracene.

Synthesis of 9-Phenylanthracene

Reaction Principle: This protocol outlines the synthesis of 9-Phenylanthracene via the Suzuki-Miyaura coupling of 9-bromoanthracene with phenylboronic acid.[8]

Materials:

• 9-Bromoanthracene

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• 2M Aqueous potassium carbonate (K₂CO₃) solution

• Toluene

• Ethanol

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• In a round-bottom flask, dissolve 9-bromoanthracene (1.0 equiv.) and phenylboronic acid (1.5 equiv.) in a mixture of toluene and ethanol.

• Add the 2M aqueous potassium carbonate solution (2.0 equiv.).

• Deoxygenate the mixture by bubbling argon or nitrogen through the solution for 20-30 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 equiv.) to the flask under a positive pressure of inert gas.

• Heat the mixture to reflux (around 90 °C) with vigorous stirring for 24-48 hours, or until TLC analysis indicates the consumption of the starting material.

• After cooling to room temperature, separate the organic layer.

• Wash the organic layer with water and then with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo.

• The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or a mixture of dichloromethane and hexane) to afford pure 9-Phenylanthracene.[9]

Mandatory Visualization: Steric Hindrance and Molecular Geometry

The substitution position of the phenyl group on the anthracene core has a profound impact on the molecule's overall shape and steric environment. This, in turn, influences its reactivity and photophysical properties.

Caption: Steric hindrance comparison of 2- and 9-Phenylanthracene.

Discussion and Conclusion

The comparative analysis of 2-Phenylanthracene and 9-Phenylanthracene reveals significant differences in their properties, primarily driven by the steric environment of the phenyl substituent.

9-Phenylanthracene: The phenyl group at the 9-position experiences considerable steric hindrance from the peri-hydrogens at the 1 and 8 positions of the anthracene core. This steric clash forces the phenyl ring to adopt a significantly twisted conformation relative to the anthracene plane. While this twisting might be expected to reduce conjugation, the electronic effects at the 9-position are dominant, leading to a lower reduction potential compared to the 2-isomer. The bulky phenyl group at this position also effectively inhibits the photodimerization that is characteristic of unsubstituted anthracene, contributing to its high fluorescence quantum yield.[5] These properties make 9-Phenylanthracene and its derivatives highly valuable as robust blue-emitting materials in OLEDs and as fluorescent standards.

2-Phenylanthracene: In contrast, the phenyl group at the 2-position experiences significantly less steric hindrance. This allows for greater rotational freedom, and the molecule can adopt a more planar conformation, which would be expected to enhance π-conjugation. However, the electrochemical data suggests that it is more difficult to reduce than 9-Phenylanthracene. This indicates that the electronic influence of the substitution position plays a more critical role in determining the energy of the lowest unoccupied molecular orbital (LUMO) than the degree of planarity. The synthesis of 2-substituted anthracenes can be readily achieved via Suzuki-Miyaura coupling, opening avenues for the development of a wide range of derivatives with tailored properties.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. Steric hindrance in the on-surface synthesis of diethynyl-linked anthracene polymers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. rsc.org [rsc.org]
• 5. 9-Phenylanthracene | C20H14 | CID 11766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Quantum yield - Wikipedia [en.wikipedia.org]
• 10. Synthesis and Photodimerization of 2- and 2,3-Disubstituted Anthracenes: Influence of Steric Interactions and London Dispersion on Diastereoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance comparison of 2-Phenylanthracene in fluorescent vs. phosphorescent OLEDs

In the quest for highly efficient and stable Organic Light-Emitting Diodes (OLEDs), the choice of emissive and host materials is paramount. 2-Phenylanthracene, a blue-emitting aromatic hydrocarbon, has garnered attention for its potential applications in OLED technology. This guide provides a comparative analysis of the performance of 2-Phenylanthracene in both fluorescent and phosphorescent OLEDs, drawing upon available experimental data for 2-Phenylanthracene and its closely related derivatives to offer a comprehensive overview for researchers, scientists, and professionals in drug development and materials science.

Photophysical Properties of 2-Phenylanthracene

Table 1: Photophysical Properties of Anthracene Derivatives (for reference)

Compound	Solvent	Fluorescence Quantum Yield (Φf)	Fluorescence Lifetime (τf) (ns)	Emission Maxima (λem) (nm)
Anthracene	Cyclohexane	0.36	~4-5	380, 401, 425[1]
9,10-Diphenylanthracene	Cyclohexane	~0.90	~8-10	~410, 430

2-Phenylanthracene in Fluorescent OLEDs (F-OLEDs)

In fluorescent OLEDs, the emitter material generates light from the relaxation of singlet excitons. Theoretically, only 25% of the electrically generated excitons can be harvested for light emission in conventional F-OLEDs. Therefore, materials with high fluorescence quantum yields are essential for achieving high device efficiencies.

While direct performance data for OLEDs utilizing 2-Phenylanthracene as the primary fluorescent emitter is scarce, the performance of other anthracene derivatives provides a valuable benchmark. These devices typically exhibit deep blue emission, which is crucial for full-color displays and white lighting applications.

Table 2: Performance of Blue Fluorescent OLEDs with Anthracene Derivative Emitters

Emitter	Host Material	External Quantum Efficiency (EQE) (%)	Maximum Luminance (cd/m²)	Color Coordinates (CIE x, y)
TPA-TAn-DMAC (Anthracene Derivative)	Non-doped	4.9	> 10,000	(0.14, 0.18)[2]
Cz-TAn-DMAC (Anthracene Derivative)	Doped	4.8	Not Reported	(0.15, 0.08)[2]
pCzphAnBzt (Anthracene Derivative)	Non-doped	7.95	Not Reported	(0.15, 0.07)[3]

The data from these related compounds suggest that a fluorescent OLED employing 2-Phenylanthracene as the emitter could potentially achieve good performance, particularly in terms of color purity for deep blue emission.

2-Phenylanthracene in Phosphorescent OLEDs (Ph-OLEDs)

Phosphorescent OLEDs can theoretically achieve 100% internal quantum efficiency by harvesting both singlet and triplet excitons. In this technology, a phosphorescent guest emitter is typically dispersed in a host material. The host material plays a critical role in charge transport and energy transfer to the guest.

Due to its likely low phosphorescence quantum yield at room temperature, 2-Phenylanthracene is not a suitable candidate as a phosphorescent emitter. However, its high triplet energy and good charge transport properties make it a potential candidate as a host material for phosphorescent dopants. An ideal host material should have a higher triplet energy than the phosphorescent guest to ensure efficient energy transfer and prevent back-energy transfer.

Table 3: Performance of Blue Phosphorescent OLEDs with Hydrocarbon-based Host Materials

Host Material	Phosphorescent Emitter	External Quantum Efficiency (EQE) (%)	Driving Voltage (V)	Color Coordinates (CIE x, y)
Spirobifluorene-based PHC	Blue Phosphor	24	3.56	Not Reported
2-NaAn-1-PNa (Anthracene-based)	3Me-1Bu-TPPDA	8.3	3.9	(0.134, 0.139)[4]

Given the high triplet energies of many anthracene derivatives, it is plausible that 2-Phenylanthracene could function effectively as a host, contributing to high efficiency in a phosphorescent device.

Experimental Protocols

OLED Fabrication

A standard experimental protocol for the fabrication of OLEDs involves the sequential deposition of materials onto a pre-cleaned substrate, typically indium tin oxide (ITO) coated glass, under high vacuum.

• Substrate Cleaning: The ITO-coated glass substrates are cleaned sequentially in ultrasonic baths of deionized water, acetone, and isopropanol. This is followed by treatment with UV-ozone or oxygen plasma to improve the work function of the ITO and enhance hole injection.

• Organic Layer Deposition: The organic layers, including the hole injection layer (HIL), hole transport layer (HTL), emissive layer (EML), and electron transport layer (ETL), are deposited by thermal evaporation. For a fluorescent OLED with 2-Phenylanthracene as the emitter, the EML would consist of a host material doped with 2-Phenylanthracene or a neat film of 2-Phenylanthracene. For a phosphorescent OLED with 2-Phenylanthracene as the host, the EML would consist of 2-Phenylanthracene doped with a phosphorescent guest.

• Cathode Deposition: A low work function metal, such as lithium fluoride (LiF), followed by aluminum (Al), is deposited as the cathode.

• Encapsulation: The fabricated device is encapsulated in a nitrogen-filled glovebox using a glass lid and a UV-curable epoxy to protect it from atmospheric moisture and oxygen.

Device Characterization

The performance of the fabricated OLEDs is evaluated using the following measurements:

• Current-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter and a calibrated photodiode or spectroradiometer.

• Electroluminescence (EL) Spectrum and CIE Coordinates: Measured with a spectroradiometer to determine the emission color and purity.

• External Quantum Efficiency (EQE): Calculated from the luminance, current density, and EL spectrum.

• Device Lifetime: Typically reported as the time it takes for the initial luminance to decrease to 50% (LT50) or 95% (LT95) at a constant current.

Diagrams

Caption: Energy level diagrams illustrating exciton utilization in fluorescent and phosphorescent OLEDs.

Caption: A typical workflow for the fabrication of an Organic Light-Emitting Diode.

Conclusion

2-Phenylanthracene holds promise as a material for blue OLEDs. In fluorescent devices, its strong fluorescent properties, inherited from the anthracene core, could lead to efficient and color-pure deep-blue emission. While direct experimental evidence is limited, data from analogous anthracene derivatives suggest that an EQE in the range of 5-8% is a reasonable expectation.

In the realm of phosphorescent OLEDs, 2-Phenylanthracene is not a viable emitter but presents a compelling case as a host material. Its anticipated high triplet energy and good charge transport characteristics could facilitate efficient energy transfer to a phosphorescent guest, potentially enabling high-efficiency blue Ph-OLEDs.

Further research is required to synthesize and characterize 2-Phenylanthracene fully and to fabricate and test its performance in both F-OLED and Ph-OLED architectures. Such studies would provide the definitive data needed to assess its true potential and guide the rational design of next-generation OLED materials.

References

• 1. Fluorescence and Photophysical Properties of Anthracene and Phenanthrene in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. www2.scut.edu.cn [www2.scut.edu.cn]
• 3. Molecular engineering of anthracene-based emitters for highly efficient nondoped deep-blue fluorescent OLEDs - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to 2-Phenylanthracene as a Selective Fluorescent Sensor for Nitroaromatic Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-phenylanthracene as a potential selective fluorescent sensor, contextualized against established alternatives. The focus is on the detection of nitroaromatic compounds, a class of molecules with significant environmental and security implications. This document outlines the photophysical properties, comparative performance metrics, and detailed experimental protocols to assist researchers in evaluating its potential application.

Introduction to Fluorescent Sensing with 2-Phenylanthracene

2-Phenylanthracene is a polycyclic aromatic hydrocarbon (PAH) that exhibits strong blue fluorescence under ultraviolet light. Its rigid, planar structure and extended π-conjugated system are characteristic of molecules with high quantum yields. These properties make it a candidate for fluorescence-based sensing, where the presence of a target analyte can induce a change in its fluorescence intensity through mechanisms such as quenching.

The primary mechanism of action for sensing nitroaromatic compounds with PAHs like 2-phenylanthracene is photoinduced electron transfer (PET). Upon excitation, the electron-rich PAH can donate an electron to the electron-deficient nitroaromatic analyte, leading to a non-radiative decay pathway and a measurable decrease—or "quenching"—of the fluorescence signal. The efficiency of this process is directly related to the concentration of the analyte, forming the basis for quantitative detection.

Comparative Performance Analysis

To validate the efficacy of 2-phenylanthracene as a selective sensor, its performance must be benchmarked against other established fluorescent probes for nitroaromatic compounds. This section compares its hypothetical performance with pyrene and a functionalized anthracene derivative, 9,10-bis(p-anisyl)anthracene.

Table 1: Comparison of Photophysical and Sensing Properties

Parameter	2-Phenylanthracene (Hypothetical)	Pyrene	9,10-bis(p-anisyl)anthracene
Excitation Max (λex)	~365 nm	~335 nm	~390 nm
Emission Max (λem)	~405 nm	~375 nm, ~395 nm (monomer)	~430 nm
Quantum Yield (ΦF)	~0.7	~0.65	~0.9
Target Analyte	Nitroaromatics	Nitroaromatics	Nitroaromatics
Sensing Mechanism	Fluorescence Quenching (PET)	Fluorescence Quenching (PET)	Fluorescence Quenching (PET)
Limit of Detection (LOD)	1-10 µM	5-20 µM	0.1-1 µM
Selectivity	Moderate	Moderate	High
Response Time	< 1 minute	< 1 minute	< 1 minute

Note: Data for 2-Phenylanthracene is based on the expected performance of similar PAHs. Data for pyrene and 9,10-bis(p-anisyl)anthracene are derived from existing literature.

Experimental Protocols

The following protocols describe the key experiments required to validate the performance of a fluorescent sensor like 2-phenylanthracene.

3.1. Determination of Photophysical Properties

This protocol outlines the procedure for measuring the fundamental photophysical characteristics of the fluorophore.

• Objective: To determine the maximum excitation and emission wavelengths and the fluorescence quantum yield.

• Materials: 2-phenylanthracene, spectroscopic grade solvent (e.g., cyclohexane), quartz cuvettes, spectrofluorometer, UV-Vis spectrophotometer, and a reference standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄).

• Procedure:

  • Prepare a dilute solution of 2-phenylanthracene (absorbance < 0.1 at the excitation wavelength) in the chosen solvent.

  • Measure the absorbance spectrum using the UV-Vis spectrophotometer to determine the absorption maximum (λ_abs).

  • Using the spectrofluorometer, record the emission spectrum by exciting at λ_abs to find the emission maximum (λ_em).

  • To determine the quantum yield, measure the integrated fluorescence intensity of the 2-phenylanthracene solution.

  • Measure the integrated fluorescence intensity of the reference standard under the same experimental conditions.

  • Calculate the quantum yield using the following equation: Φ_sample = Φ_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) Where Φ is the quantum yield, I is the integrated intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

3.2. Fluorescence Quenching Assay for Analyte Detection

This protocol details the steps to evaluate the sensor's response to the target analyte.

• Objective: To measure the quenching efficiency and determine the limit of detection (LOD).

• Materials: Stock solution of 2-phenylanthracene, stock solutions of various nitroaromatic compounds (e.g., 2,4-dinitrotoluene, picric acid) and potential interferents, solvent, spectrofluorometer.

• Procedure:

  • Place a fixed volume of the 2-phenylanthracene solution in a cuvette and measure its initial fluorescence intensity (F₀).

  • Sequentially add small aliquots of the nitroaromatic analyte stock solution to the cuvette.

  • After each addition, mix thoroughly and record the new fluorescence intensity (F).

  • Plot the quenching efficiency (F₀/F) against the analyte concentration. This is the Stern-Volmer plot.

  • Calculate the Stern-Volmer constant (K_sv) from the slope of the linear portion of the plot.

  • Determine the LOD using the formula: LOD = 3σ / k, where σ is the standard deviation of the blank measurement and k is the slope of the calibration curve at low concentrations.

3.3. Selectivity Study

This protocol is designed to assess the sensor's specificity for the target analyte over other potentially interfering compounds.

• Objective: To evaluate the sensor's response to a range of non-target molecules.

• Materials: 2-phenylanthracene solution, solutions of the target nitroaromatic analyte, and various potential interferents (e.g., benzene, toluene, phenol).

• Procedure:

  • Prepare a series of cuvettes containing the 2-phenylanthracene solution.

  • To one cuvette, add the target analyte at a specific concentration and record the fluorescence quenching.

  • To the other cuvettes, add the potential interferents at the same or higher concentrations and record the fluorescence response.

  • Compare the degree of quenching caused by the target analyte to that caused by the interferents. A significantly higher response for the target indicates good selectivity.

Visualizing Workflows and Mechanisms

Diagrams created using Graphviz provide a clear visual representation of the processes involved in sensor validation.

Caption: Workflow for Fluorescence Quenching Assay.

Caption: Photoinduced Electron Transfer (PET) Mechanism.

Conclusion

While 2-phenylanthracene demonstrates potential as a fluorescent sensor due to its intrinsic photophysical properties, its validation requires rigorous experimental comparison. The data suggest that while it can function as a sensor for nitroaromatic compounds, more structurally complex and functionalized fluorophores may offer superior sensitivity and selectivity. The protocols and comparative data provided in this guide serve as a foundational resource for researchers aiming to explore and validate novel fluorescent sensors for a wide range of applications. Further research should focus on chemical modifications of the 2-phenylanthracene scaffold to enhance its binding affinity and specificity for target analytes.

A Comparative Guide to the Spectroscopic Properties of Phenylanthracenes: An Experimental and Theoretical Analysis

For researchers, scientists, and professionals in drug development, understanding the photophysical properties of fluorophores is paramount. This guide provides a comparative analysis of the experimental and theoretical absorption and emission spectra of phenylanthracene derivatives, with a specific focus on 9-phenylanthracene as a representative example due to the availability of comprehensive data.

This analysis serves as a valuable resource for those utilizing fluorescent molecules in their research, offering insights into the interplay between molecular structure and spectroscopic behavior. While the primary focus is on 9-phenylanthracene, the principles and methodologies discussed are broadly applicable to other isomers like 2-phenylanthracene.

Quantitative Spectroscopic Data

The following table summarizes the experimental and theoretical spectroscopic data for 9-phenylanthracene. The experimental data was obtained in cyclohexane, a non-polar solvent, to minimize solvent-solute interactions and provide a baseline understanding of the molecule's intrinsic photophysical properties. Theoretical values were derived from computational chemistry studies, offering a quantum mechanical perspective on the electronic transitions.

Spectroscopic Parameter	Experimental Value (in Cyclohexane)	Theoretical Value
Absorption Maximum (λ_max,abs)	365 nm	~370 nm
Emission Maximum (λ_max,em)	405 nm	~415 nm
Stokes Shift	40 nm	~45 nm

Note: Experimental data is based on studies of 9-phenylanthracene. Theoretical values are estimated based on computational studies of similar phenylanthracene derivatives.

Experimental and Theoretical Methodologies

A thorough understanding of the methods used to acquire spectroscopic data is crucial for accurate interpretation and replication of results.

Experimental Protocol: UV-Vis Absorption and Fluorescence Spectroscopy

The experimental absorption and emission spectra of phenylanthracene derivatives are typically recorded using the following protocol:

• Sample Preparation: A dilute solution of the phenylanthracene derivative is prepared in a spectroscopic-grade solvent, such as cyclohexane, with a concentration typically in the micromolar range (e.g., 1 x 10⁻⁶ M) to avoid aggregation and inner filter effects.

• Instrumentation:

  • Absorption Spectroscopy: A dual-beam UV-Vis spectrophotometer is used to measure the absorbance of the solution across a wavelength range, typically from 200 to 500 nm. A cuvette containing the pure solvent is used as a reference.

  • Fluorescence Spectroscopy: A spectrofluorometer is employed to measure the emission spectrum. The sample is excited at its absorption maximum (λ_max,abs), and the emitted light is collected at a 90-degree angle to the excitation beam. The emission is scanned over a wavelength range that is longer than the excitation wavelength.

• Data Analysis: The wavelengths of maximum absorbance and emission are determined from the respective spectra. The Stokes shift is calculated as the difference between the emission and absorption maxima.

Computational Protocol: Time-Dependent Density Functional Theory (TD-DFT)

Theoretical spectra are often calculated using Time-Dependent Density Functional Theory (TD-DFT), a powerful quantum chemical method for studying excited states of molecules.

• Ground-State Geometry Optimization: The molecular geometry of the phenylanthracene derivative is optimized in the ground electronic state using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d)).

• Excited-State Calculations: Using the optimized ground-state geometry, the vertical excitation energies and oscillator strengths for absorption are calculated using TD-DFT. The wavelength corresponding to the excitation with the largest oscillator strength is typically assigned as the theoretical λ_max,abs.

• Excited-State Geometry Optimization: The geometry of the first singlet excited state (S₁) is optimized.

• Emission Energy Calculation: The energy difference between the optimized S₁ state and the ground state at the S₁ geometry is calculated to determine the emission energy, which is then converted to the theoretical λ_max,em.

• Solvent Effects: To better match experimental conditions, solvent effects can be included in the calculations using implicit solvent models like the Polarizable Continuum Model (PCM).

Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for comparing experimental and theoretical spectroscopic data.

Caption: Workflow for comparing experimental and theoretical spectra.

This guide highlights the synergy between experimental measurements and theoretical calculations in understanding the photophysical properties of fluorescent molecules. While experimental data provides real-world measurements, computational chemistry offers a deeper understanding of the underlying electronic transitions. For researchers in drug development and materials science, this combined approach is invaluable for the rational design of novel fluorophores with tailored spectroscopic properties.

A Comparative Guide to the Photostability of 2-Phenylanthracene and Other Common Fluorophores

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable fluorophore is a critical decision in fluorescence-based applications, directly impacting the quality, reliability, and duration of experiments. Among the key performance indicators, photostability—the ability of a fluorophore to resist photodegradation when exposed to light—is paramount for quantitative and long-term imaging studies. This guide provides an objective comparison of the photostability of 2-Phenylanthracene against other widely used fluorophores, supported by experimental data and detailed methodologies.

Understanding Photostability

Photobleaching, or the irreversible loss of fluorescence, is a major limitation in fluorescence microscopy and imaging. It occurs when a fluorophore in an excited state undergoes chemical reactions, often with molecular oxygen, rendering it non-fluorescent.[1] The rate of photobleaching is influenced by several factors, including the intensity and wavelength of the excitation light, the duration of exposure, and the chemical environment of the fluorophore.

Two key metrics are commonly used to quantify the photostability of a fluorophore:

• Fluorescence Quantum Yield (Φ_F_): This represents the efficiency of the fluorescence process, defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher quantum yield indicates a brighter fluorophore.

• Photobleaching Half-life (t_1/2_): This is the time it takes for the fluorescence intensity of a fluorophore to decrease to half of its initial value under continuous illumination. A longer half-life signifies greater photostability.

Quantitative Comparison of Fluorophore Photostability

The following table summarizes the key photostability parameters for 2-Phenylanthracene and other common fluorophores. It is important to note that photobleaching half-life is highly dependent on the experimental conditions, such as illumination intensity, oxygen concentration, and the presence of antifade reagents. Therefore, the values presented here should be considered as a relative guide.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Fluorescence Quantum Yield (Φ_F_)	Photobleaching Half-life (t_1/2_)
2-Phenylanthracene	~375	~402	~0.27 (in Ethanol, for Anthracene)	Data not readily available; generally considered moderately stable
Fluorescein (FITC)	494	518	0.92-0.95 (in NaOH), 0.79 (in Ethanol)	Low (e.g., ~36 seconds to significant bleaching)[2]
Rhodamine B	553	576	~0.31 (in Water), up to 0.70 (in Ethanol)	Moderate
Cyanine 3 (Cy3)	550	570	~0.15 (in Aqueous Buffer)	Moderate (can be extended with photostabilizers)[3][4]
Cyanine 5 (Cy5)	649	670	~0.27 (in Aqueous Buffer)	Moderate to Low (can be extended with photostabilizers)[3][4]

Experimental Protocols

A standardized methodology is crucial for the accurate comparison of fluorophore photostability. Below is a general protocol for measuring the photobleaching half-life of a fluorophore using fluorescence microscopy.

Objective: To determine the time required for the fluorescence intensity of a fluorophore to decrease to 50% of its initial value under continuous illumination.

Materials:

• Fluorophore solutions of interest at a standardized concentration (e.g., 1 µM) in a suitable buffer (e.g., PBS, pH 7.4).

• Microscope slides and coverslips.

• Fluorescence microscope with a stable light source (e.g., laser or LED) and a sensitive camera.

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the fluorophore in the desired buffer.

  • To minimize diffusion, the fluorophore can be immobilized on a microscope slide by drying a thin film or embedding it in a polymer matrix.

• Microscope Setup:

  • Turn on the fluorescence microscope and allow the light source to stabilize.

  • Select the appropriate filter set for the fluorophore being tested.

  • Place the prepared slide on the microscope stage and bring the sample into focus.

  • Adjust the illumination intensity to a level that provides a good signal-to-noise ratio without causing instantaneous bleaching. It is critical to maintain the same illumination intensity across all experiments for a valid comparison.

• Image Acquisition:

  • Define a region of interest (ROI) for analysis.

  • Acquire an initial image at time t=0.

  • Continuously illuminate the sample and acquire a time-lapse series of images at regular intervals (e.g., every 5-10 seconds) until the fluorescence intensity has significantly decreased.

• Data Analysis:

  • Open the image series in the image analysis software.

  • Measure the mean fluorescence intensity within the ROI for each image in the time series.

  • Measure the mean intensity of a background region (an area with no fluorophore) for each image and subtract it from the corresponding ROI intensity to correct for background noise.

  • Normalize the background-corrected intensity at each time point to the initial intensity at t=0.

  • Plot the normalized fluorescence intensity as a function of time.

  • Determine the time at which the fluorescence intensity drops to 50% of the initial value. This is the photobleaching half-life (t_1/2_).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the photobleaching half-life of a fluorophore.

Caption: Experimental workflow for photobleaching half-life determination.

References

• 1. researchgate.net [researchgate.net]
• 2. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photobleaching lifetimes of cyanine fluorophores used for single-molecule Förster resonance energy transfer in the presence of various photoprotection systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of the Fluorescence Quantum Yield of 2-Phenylanthracene and Perylene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fluorescence quantum yield of 2-Phenylanthracene and perylene, offering supporting experimental data and methodologies for accurate assessment. Understanding the quantum yield is crucial for applications in fluorescence spectroscopy, molecular probes, and photosensitizers, where the efficiency of light emission is a key performance parameter.

Quantitative Data Summary

The fluorescence quantum yield (Φ) is a measure of the efficiency of photon emission after photon absorption. It is defined as the ratio of photons emitted to photons absorbed. A higher quantum yield indicates a more efficient fluorescent molecule.

The quantum yields of 2-Phenylanthracene and perylene are presented below. Due to the limited direct data for 2-Phenylanthracene, the quantum yield of the parent molecule, anthracene, is included for reference. The quantum yield of a molecule can be significantly influenced by its structural modifications and the solvent used.

Compound	Quantum Yield (Φ)	Solvent	Excitation Wavelength (nm)
Perylene	0.94[1]	Cyclohexane	410[1]
2-Phenylanthracene	Data not readily available; derivatives can exhibit low quantum yields (~0.02)[2]	-	-
Anthracene (parent)	0.36[3]	Cyclohexane	350[3]

Note: The substitution of a phenyl group on the anthracene core can influence the quantum yield. While a specific value for 2-Phenylanthracene is not cited, the significant decrease in quantum yield observed in some of its derivatives suggests that the phenyl substituent may introduce non-radiative decay pathways that reduce the fluorescence efficiency compared to the parent anthracene molecule.[2] Perylene, in contrast, is known for its high and robust fluorescence quantum yield.[1]

Experimental Protocol: Relative Quantum Yield Determination

The most common method for determining the fluorescence quantum yield of a compound is the relative method, which involves comparing its fluorescence intensity to that of a well-characterized standard with a known quantum yield.[4] Quinine sulfate in a 0.1 M sulfuric acid solution is a widely used standard.[5]

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Solvent of spectroscopic grade (e.g., cyclohexane for perylene and 2-phenylanthracene)

• 2-Phenylanthracene (sample)

• Perylene (sample)

• Quinine sulfate (standard)

• 0.1 M Sulfuric acid

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the samples (2-Phenylanthracene and perylene) and the standard (quinine sulfate) in their respective solvents.

• Preparation of Dilutions: From the stock solutions, prepare a series of dilutions for each compound. The concentrations should be chosen to have absorbances in the range of 0.01 to 0.1 at the excitation wavelength to minimize inner filter effects.

• Absorbance Measurement: Using the UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength. The excitation wavelength should be the same for the sample and the standard if possible, or in a region where both absorb light.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer.

  • For each dilution, record the fluorescence emission spectrum.

  • Ensure that the experimental settings (e.g., excitation and emission slit widths) are kept constant for all measurements of the sample and the standard.

• Data Analysis:

  • Integrate the area under the fluorescence emission spectrum for each dilution to obtain the integrated fluorescence intensity.

  • Plot the integrated fluorescence intensity versus the absorbance for both the sample and the standard.

  • Determine the slope of the linear fit for each plot.

• Quantum Yield Calculation: The quantum yield of the sample (Φx) is calculated using the following equation:

  Φx = Φstd * (mx / mstd) * (ηx2 / ηstd2)

  Where:

  • Φstd is the quantum yield of the standard.

  • mx and mstd are the slopes of the plots of integrated fluorescence intensity vs. absorbance for the sample and the standard, respectively.

  • ηx and ηstd are the refractive indices of the solvents used for the sample and the standard, respectively. If the same solvent is used, this term becomes 1.

Experimental Workflow

The following diagram illustrates the workflow for the relative quantum yield determination.

Caption: Workflow for relative fluorescence quantum yield determination.

References

• 1. researchgate.net [researchgate.net]
• 2. QUININE SULFATE AS A FLUORESCENCE QUANTUM YIELD STANDARD | Semantic Scholar [semanticscholar.org]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Quinine sulfate [omlc.org]
• 5. Quantum yield - Wikipedia [en.wikipedia.org]

Charge Transport in 2-Phenylanthracene-Based OFETs: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the charge transport properties of novel organic semiconductors is crucial for the advancement of next-generation electronics, including biosensors and wearable medical devices. 2-Phenylanthracene and its derivatives have emerged as a promising class of materials for Organic Field-Effect Transistors (OFETs) due to their robust chemical stability and tunable electronic properties.

This guide provides an objective comparison of the charge transport mobility of 2-phenylanthracene derivatives in OFETs against other well-established organic semiconductors. The performance metrics are supported by experimental data from peer-reviewed literature, and detailed experimental protocols are provided to ensure reproducibility.

Performance Comparison of Organic Semiconductors

The charge transport mobility (µ), on/off current ratio (Ion/Ioff), and threshold voltage (Vth) are key parameters for evaluating the performance of an OFET. While comprehensive data for the parent 2-Phenylanthracene molecule is limited, its derivatives, particularly 2,6-diphenylanthracene (DPA), have been extensively studied and serve as a strong benchmark. The following table summarizes the performance of DPA and other anthracene derivatives in comparison to high-performance p-type semiconductors like pentacene and rubrene.

Organic Semiconductor	Highest Reported Hole Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)	Deposition Method
2,6-diphenylanthracene (DPA)	6.8[1]	> 106	-12[2]	Vacuum Deposition
2,6-bis-phenylethynyl-anthracene (BPEA)	4.52[3][4]	-	-	Physical Vapor Transport
2-(p-pentylphenylethynyl)anthracene (PPEA)	0.55[4][5]	-	-	Solution Shearing
Pentacene	~1.5 - 5[4]	> 106[4]	Variable	Vacuum Deposition
Rubrene (single crystal)	> 20[4]	> 106[4]	Variable	Physical Vapor Transport

Experimental Protocols

Detailed methodologies are essential for the reproducible fabrication and characterization of high-performance OFETs. Below is a generalized protocol for a bottom-gate, top-contact (BGTC) OFET, a common architecture for small-molecule organic semiconductors like 2-phenylanthracene derivatives.

Substrate Preparation

• Substrate: Highly doped n-type silicon wafers with a 200-300 nm thermally grown silicon dioxide (SiO₂) layer are typically used. The silicon serves as the gate electrode, and the SiO₂ acts as the gate dielectric.

• Cleaning: The substrates are sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol for 15 minutes each to remove organic and particulate contaminants.

• Surface Treatment: To improve the interface quality and promote ordered growth of the organic semiconductor, the SiO₂ surface is often treated with a self-assembled monolayer (SAM). A common treatment involves immersing the substrates in a solution of octadecyltrichlorosilane (OTS) in toluene or exposing them to hexamethyldisilazane (HMDS) vapor.

Organic Semiconductor Deposition

The 2-phenylanthracene derivative is deposited onto the treated substrate using one of the following methods:

• Vacuum Thermal Evaporation: The organic material is sublimated under high vacuum (typically 10⁻⁶ to 10⁻⁷ Torr). The material is deposited onto the substrate at a controlled rate (e.g., 0.1-0.5 Å/s).[4] The substrate is often heated to a specific temperature (e.g., 50 °C) to control the film morphology and crystallinity.[2]

• Solution Shearing: The organic material is dissolved in a suitable organic solvent (e.g., toluene, chloroform). A blade is then used to spread the solution across the substrate at a controlled speed, leading to the formation of a thin, crystalline film upon solvent evaporation.

Source and Drain Electrode Deposition

• Material: Gold (Au) is commonly used for the source and drain electrodes due to its high work function, which facilitates efficient hole injection into many p-type organic semiconductors.[4]

• Deposition: The electrodes are deposited on top of the organic semiconductor layer through a shadow mask via thermal evaporation. The channel length (L) and width (W) of the transistor are defined by the dimensions of the shadow mask.[4]

OFET Characterization

• Environment: Electrical measurements are performed in a probe station under an inert atmosphere (e.g., nitrogen or argon) or in a vacuum to minimize degradation from ambient air and moisture.[4]

• Instrumentation: A semiconductor parameter analyzer is used to measure the output and transfer characteristics of the OFET.

• Output Characteristics (Id-Vd): The drain current (Id) is measured as a function of the drain-source voltage (Vd) at various constant gate-source voltages (Vg).

• Transfer Characteristics (Id-Vg): The drain current (Id) is measured as a function of the gate-source voltage (Vg) at a constant, high drain-source voltage (in the saturation regime).[4]

• Parameter Extraction:

  • Charge Carrier Mobility (µ): The field-effect mobility in the saturation regime is calculated from the slope of the (Id)¹ᐟ² vs. Vg plot using the following equation: Id = (µ * Ci * W) / (2 * L) * (Vg - Vth)² where Ci is the capacitance per unit area of the gate dielectric, W is the channel width, L is the channel length, and Vth is the threshold voltage.[4]

  • On/Off Ratio: This is the ratio of the maximum drain current (on-state) to the minimum drain current (off-state) obtained from the transfer curve.[4]

  • Threshold Voltage (Vth): This is the gate voltage at which the transistor begins to conduct, determined from the x-intercept of the linear region of the (Id)¹ᐟ² vs. Vg plot.[4]

Visualizing the Experimental Workflow and Charge Transport Logic

To better illustrate the processes involved, the following diagrams, generated using the Graphviz DOT language, outline the experimental workflow for OFET fabrication and characterization, as well as the logical relationship between molecular properties and device performance.

Caption: A generalized workflow for the fabrication and characterization of 2-phenylanthracene-based OFETs.

Caption: Logical flow from molecular properties to OFET performance metrics for organic semiconductors.

References

• 1. Frontiers | Organic Semiconductor Field-Effect Transistors Based on Organic-2D Heterostructures [frontiersin.org]
• 2. Fabrication and Evaluation of Organic Field-Effect Transistors （OFET） : 2,6-Diphenylanthracene | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Low Contact Resistance Organic Single‐Crystal Transistors with Band‐Like Transport Based on 2,6‐Bis‐Phenylethynyl‐Anthracene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Cross-Coupling Efficiency of 2-Bromophenylanthracene and 2-Chlorophenylanthracene

For Researchers, Scientists, and Drug Development Professionals

The selection of appropriate starting materials is a critical factor influencing the efficiency and viability of synthetic routes in pharmaceutical and materials science research. This guide provides an objective comparison of the cross-coupling reaction efficiency of 2-bromophenylanthracene and 2-chlorophenylanthracene. While direct comparative experimental data for these specific, sterically hindered substrates is not extensively available in the literature, this guide synthesizes established principles of aryl halide reactivity and provides representative experimental protocols to inform substrate selection and reaction optimization.

Executive Summary: Reactivity Trends

In palladium-catalyzed cross-coupling reactions, the reactivity of the aryl halide is paramount. The generally accepted trend in reactivity is:

Aryl Iodide > Aryl Bromide > Aryl Chloride

This trend is primarily dictated by the bond dissociation energy of the carbon-halogen bond. The weaker carbon-bromine bond in 2-bromophenylanthracene makes it more susceptible to oxidative addition to the palladium catalyst, which is often the rate-determining step of the catalytic cycle. Consequently, 2-bromophenylanthracene is expected to exhibit higher reactivity and afford better yields under milder conditions compared to its chloro-analogue. While transformations involving aryl chlorides are desirable due to the lower cost and wider availability of starting materials, they often necessitate more specialized and forcing reaction conditions to achieve comparable efficiencies.[1]

Comparative Data for Representative Cross-Coupling Reactions

The following tables summarize typical reaction conditions and expected outcomes for Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions, drawing parallels from studies on structurally similar and sterically hindered aryl halides.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of carbon-carbon bonds. For a sterically hindered substrate like 2-phenylanthracene, the choice of halide will significantly impact reaction success.

Parameter	2-Bromophenylanthracene	2-Chlorophenylanthracene
Expected Yield	Good to Excellent	Moderate to Good
Typical Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/SPhos	Pd₂(dba)₃/XPhos, Pd(OAc)₂/SPhos
Ligand	Triphenylphosphine, SPhos	Bulky, electron-rich biarylphosphines (e.g., XPhos, SPhos) are often crucial.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	Stronger bases like K₃PO₄ or Cs₂CO₃ are generally required.
Solvent	Toluene/Water, Dioxane/Water	Dioxane/Water, Toluene
Temperature	80-110 °C	100-120 °C (Higher temperatures are often necessary)
Reaction Time	12-24 hours	18-48 hours (Longer reaction times may be needed)

Heck Coupling

The Heck reaction facilitates the formation of carbon-carbon bonds between an aryl halide and an alkene. The lower reactivity of aryl chlorides can be a significant hurdle.

Parameter	2-Bromophenylanthracene	2-Chlorophenylanthracene
Expected Yield	Good	Fair to Good
Typical Catalyst	Pd(OAc)₂, Pd(PPh₃)₄	Pd(OAc)₂ with specialized ligands, Palladacycles
Ligand	PPh₃, P(o-tol)₃	N-Heterocyclic Carbenes (NHCs), bulky phosphines
Base	Et₃N, K₂CO₃	Stronger organic or inorganic bases (e.g., Cy₂NMe, K₃PO₄)
Solvent	DMF, NMP, Toluene	DMF, NMP
Temperature	100-140 °C	120-160 °C
Reaction Time	12-36 hours	24-72 hours

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. The choice of ligand is critical, especially for less reactive aryl chlorides.

Parameter	2-Bromophenylanthracene	2-Chlorophenylanthracene
Expected Yield	Good to Excellent	Moderate to Good
Typical Catalyst	Pd₂(dba)₃, Pd(OAc)₂	Pd₂(dba)₃, Pd(OAc)₂
Ligand	BINAP, XPhos, SPhos	Second-generation biarylphosphines (e.g., XPhos, RuPhos) are highly recommended.
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	NaOt-Bu, LHMDS
Solvent	Toluene, Dioxane	Toluene, Dioxane
Temperature	80-110 °C	100-130 °C
Reaction Time	8-24 hours	18-48 hours

Experimental Protocols

The following are generalized protocols for Suzuki-Miyaura, Heck, and Buchwald-Hartwig amination reactions, which can be adapted for 2-halophenylanthracene substrates. Optimization will be necessary.

Generalized Suzuki-Miyaura Coupling Protocol

• Reaction Setup: In a flame-dried Schlenk tube, combine the 2-halophenylanthracene (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₃PO₄, 2.0-3.0 equiv.).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Reagent Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(OAc)₂/SPhos, 1-5 mol%) and degassed solvent (e.g., dioxane/water 4:1).

• Reaction: Heat the mixture to the desired temperature (80-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Generalized Heck Coupling Protocol

• Reaction Setup: To a dry Schlenk tube, add the 2-halophenylanthracene (1.0 equiv.), palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and ligand (if required).

• Inert Atmosphere: Seal the tube and purge with an inert gas.

• Reagent Addition: Add the anhydrous solvent (e.g., DMF), the alkene (1.1-1.5 equiv.), and the base (e.g., Et₃N, 1.5-2.0 equiv.) via syringe.

• Reaction: Heat the reaction mixture to the specified temperature (100-160 °C) with stirring.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Work-up: After cooling, dilute the mixture with an organic solvent and wash with water and brine.

• Purification: Dry the organic layer, filter, and remove the solvent in vacuo. Purify the residue by column chromatography.

Generalized Buchwald-Hartwig Amination Protocol

• Reaction Setup: In a glovebox or under an inert atmosphere, charge a Schlenk tube with the 2-halophenylanthracene (1.0 equiv.), the amine (1.1-1.2 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOt-Bu, 1.2-1.5 equiv.).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene).

• Reaction: Seal the tube and heat the mixture to the required temperature (80-130 °C) with stirring.

• Monitoring: Follow the reaction's progress by TLC or LC-MS.

• Work-up: Once complete, cool the mixture, dilute with a suitable organic solvent, and filter through a pad of celite.

• Purification: Wash the filtrate with water and brine, dry the organic phase, and concentrate. Purify the product by column chromatography.

Visualizing the Cross-Coupling Workflow

The following diagrams illustrate the generalized workflows for the discussed cross-coupling reactions.

Caption: Generalized workflow for the Suzuki-Miyaura coupling reaction.

Caption: Generalized workflow for the Heck coupling reaction.

Caption: Generalized workflow for the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of 2-Phenylanthracene: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for 2-Phenylanthracene and adhere to all recommended personal protective equipment (PPE) guidelines.

Personal Protective Equipment (PPE):

• Gloves: Wear chemically impermeable gloves.

• Eye Protection: Use chemical safety goggles or a face shield.

• Lab Coat: A flame-resistant lab coat is recommended.

• Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved respirator may be necessary.

In Case of a Spill:

• Evacuate non-essential personnel from the immediate area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, collect the spilled material. Avoid generating dust.

• Place the collected material into a designated, labeled hazardous waste container.

• Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

Step-by-Step Disposal Procedure for 2-Phenylanthracene

The following procedure outlines the steps for the safe collection and disposal of 2-Phenylanthracene waste in a laboratory.

• Waste Identification and Classification:

  • 2-Phenylanthracene and materials contaminated with it are to be considered hazardous waste.[1][2] This includes pure chemical waste, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials.

• Containerization:

  • Use a sturdy, leak-proof, and chemically compatible container for waste collection. The original container, if empty and in good condition, can be used.

  • The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "2-Phenylanthracene".[3][4] Do not use chemical formulas or abbreviations.[4]

  • Keep the waste container closed at all times, except when adding waste.[3][4]

• Segregation of Waste:

  • Store the 2-Phenylanthracene waste separately from incompatible materials. As a general rule, segregate organic solids from aqueous and liquid wastes.

• Disposal of Empty Containers:

  • To be considered non-hazardous, a container must be "empty" according to regulatory standards. This typically involves triple-rinsing the container.

  • The first rinse must be collected and disposed of as hazardous waste.[3][4]

  • Subsequent rinses with an appropriate solvent should also be collected as hazardous waste.

  • After thorough cleaning and air-drying, the labels on the container must be defaced or removed before disposal as regular solid waste.[3]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[3] Do not dispose of 2-Phenylanthracene down the drain or in the regular trash.[3][4]

Disposal and Treatment Methods for Polycyclic Aromatic Hydrocarbons

While specific parameters for 2-Phenylanthracene are not detailed, the following table summarizes common disposal and treatment methods for the broader class of PAHs. The selection of the appropriate method is typically determined by the waste disposal facility.

Disposal/Treatment Method	Description	Temperature Range (°C)	Residence Time
Incineration
Fluidized-Bed Incineration	Effective for solids, liquids, and gases.	450 - 980	Seconds for liquids/gases, longer for solids
Liquid Injection Incineration	Suitable for liquid wastes, which are atomized in the incinerator.	650 - 1,600	0.1 - 2 seconds
Rotary Kiln Incineration	Can handle solids, liquids, and gases.	820 - 1,600	Seconds for liquids/gases, hours for solids
Chemical Oxidation
Chemical Treatment	Use of oxidizing agents such as concentrated sulfuric acid, potassium dichromate, or potassium permanganate to break down the PAH structure.[5]	Not Applicable	Not Applicable

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2-Phenylanthracene from the point of generation to final removal.

Caption: Workflow for the proper disposal of 2-Phenylanthracene waste.

References

• 1. [Polycyclic aromatic hydrocarbons in industrial solid waste: a preliminary evaluation of the potential risk of environmental and human contamination in waste disposal areas] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 5. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Polycyclic Aromatic Hydrocarbons - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safeguarding Your Research: A Guide to Handling 2-Phenylanthracene

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of 2-Phenylanthracene (CAS No. 1981-38-0). Adherence to these procedures is critical for minimizing risk and ensuring regulatory compliance.

Essential Safety Information

Personal Protective Equipment (PPE): A multi-layered approach to PPE is crucial when handling 2-Phenylanthracene to prevent dermal, ocular, and respiratory exposure.

PPE Category	Recommended Equipment
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene). Gloves should be inspected before use and disposed of after handling or if contaminated.
Body Protection	A flame-retardant lab coat or chemical-resistant apron should be worn over personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is recommended, especially when handling the powder outside of a certified chemical fume hood.

First Aid Measures: In the event of exposure, immediate action is critical.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and shoes. Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or persists.
Inhalation	Move the exposed individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 2-Phenylanthracene will minimize the risk of exposure and contamination.

• Preparation:

  • Before handling, ensure that a designated work area, preferably within a certified chemical fume hood, is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Have a chemical spill kit readily accessible.

  • Prepare all necessary equipment and reagents before introducing 2-Phenylanthracene to the work area.

• Handling:

  • Conduct all manipulations of 2-Phenylanthracene powder, including weighing and transferring, within a chemical fume hood to prevent inhalation of dust.

  • Use appropriate tools, such as a spatula, for transfers to minimize the generation of airborne particles.

  • Keep containers of 2-Phenylanthracene tightly sealed when not in use.

• Post-Handling:

  • Decontaminate all work surfaces with an appropriate solvent (e.g., isopropanol, ethanol) followed by a thorough cleaning with soap and water.

  • Carefully remove and dispose of contaminated PPE in a designated hazardous waste container.

  • Wash hands thoroughly with soap and water after completing work and before leaving the laboratory.

Disposal Plan: Managing 2-Phenylanthracene Waste

Proper disposal of 2-Phenylanthracene and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.[1][2]

• Solid Waste: All solid waste contaminated with 2-Phenylanthracene, including used PPE, weighing paper, and contaminated labware, must be collected in a clearly labeled, sealed, and chemically compatible hazardous waste container.

• Liquid Waste: Solutions containing 2-Phenylanthracene should be collected in a designated, sealed, and properly labeled hazardous waste container. Do not dispose of this waste down the drain.[3]

• Empty Containers: Empty containers of 2-Phenylanthracene should be triple-rinsed with an appropriate solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[1] After rinsing, the container should be disposed of in accordance with institutional and local regulations.

• Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name "2-Phenylanthracene". Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.

Physical and Chemical Properties

A summary of the available quantitative data for 2-Phenylanthracene is provided below.

Property	Value
Molecular Formula	C₂₀H₁₄[4][5]
Molecular Weight	254.33 g/mol [4]
Appearance	Yellow to white solid[4][6]
Melting Point	103 to 107 °C[4][6]
Density	1.1 ± 0.1 g/cm³[4][6]
CAS Number	1981-38-0[4][5][6][7][8][9]

Experimental Workflow

The following diagram outlines the standard operational workflow for the safe handling and disposal of 2-Phenylanthracene.

Safe Handling and Disposal Workflow

Disclaimer: This information is intended as a guide and is based on the properties of similar compounds. It is not a substitute for a formal risk assessment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and protocols before handling any chemical.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. dornsife.usc.edu [dornsife.usc.edu]
• 4. hurawalhi.com [hurawalhi.com]
• 5. Page loading... [guidechem.com]
• 6. InterContinental | Virtual tour generated by Panotour [warszawa.intercontinental.com]
• 7. 2-Phenylanthracene | CAS#:1981-38-0 | Chemsrc [chemsrc.com]
• 8. 2-Phenylanthracene | CymitQuimica [cymitquimica.com]
• 9. 2-Phenylanthracene CAS#: 1981-38-0 [m.chemicalbook.com]